1-Penten-4-YN-3-OL

• CAS: 14304-27-9

Core Science & Biosynthesis

An In-Depth Technical Guide to 1-Penten-4-yn-3-ol: Structure, Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Penten-4-yn-3-ol is a versatile bifunctional molecule featuring both an alkene and a terminal alkyne moiety flanking a secondary alcohol. This unique structural arrangement imparts a rich and diverse reactivity profile, making it a valuable building block in organic synthesis. Its strategic importance is underscored by its role as a precursor in the synthesis of complex molecules, including key intermediates for vitamin A. This guide provides a comprehensive overview of the chemical and physical properties, detailed synthetic protocols, characteristic reactions, and notable applications of 1-penten-4-yn-3-ol, offering insights for its effective utilization in research and development.

Molecular Structure and Chemical Properties

1-Penten-4-yn-3-ol, with the molecular formula C₅H₆O, possesses a unique structure that dictates its chemical behavior.[1] The molecule contains a vinyl group (C=C) and an ethynyl group (C≡C) connected to a chiral carbon atom bearing a hydroxyl group. This combination of functional groups allows for a wide range of chemical transformations.

Structural Features

The presence of both sp² and sp hybridized carbon atoms, in addition to the sp³ hybridized carbinol center, results in a molecule with distinct reactive sites. The terminal alkyne provides a site for nucleophilic attack and C-C bond formation, while the alkene is susceptible to electrophilic addition and polymerization. The secondary alcohol can undergo oxidation, esterification, and serves as a directing group in certain reactions.

Caption: Workflow for the synthesis of 1-penten-4-yn-3-ol.

Spectroscopic Characterization

The structure of 1-penten-4-yn-3-ol can be unequivocally confirmed through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum will exhibit characteristic signals for the vinyl protons, the methine proton adjacent to the hydroxyl group, the acetylenic proton, and the hydroxyl proton. The vinyl protons will appear as a complex multiplet in the range of δ 5.0-6.0 ppm. The carbinol proton will be a multiplet around δ 4.5 ppm. The terminal acetylenic proton will be a singlet or a narrow triplet around δ 2.5 ppm. The hydroxyl proton signal will be a broad singlet, the position of which is concentration and solvent dependent.

• ¹³C NMR: The carbon NMR spectrum will show five distinct signals corresponding to the five carbon atoms in the molecule. The sp² carbons of the vinyl group will resonate in the range of δ 115-140 ppm. The sp³ carbinol carbon will appear around δ 60-70 ppm. The sp carbons of the alkyne will be in the range of δ 70-85 ppm.

Mass Spectrometry (MS)

The electron ionization mass spectrum of 1-penten-4-yn-3-ol will show a molecular ion peak (M⁺) at m/z 82. Key fragmentation patterns would include the loss of a hydrogen atom (M-1), a methyl group (M-15), an ethyl group (M-29), and the propargyl radical (M-39). The fragmentation is often initiated by the cleavage of bonds adjacent to the oxygen atom.

Chemical Reactivity and Synthetic Applications

The rich functionality of 1-penten-4-yn-3-ol makes it a versatile substrate for a variety of organic transformations.

Allylic Rearrangement

One of the most significant reactions of 1-penten-4-yn-3-ol and its derivatives is the acid-catalyzed allylic rearrangement. For instance, the related compound 3-methyl-1-penten-4-yn-3-ol undergoes a sulfuric acid-catalyzed rearrangement to form (Z)-3-methyl-2-penten-4-yn-1-ol. [2][3]This rearrangement is a crucial step in the industrial synthesis of Vitamin A, where this rearranged product serves as a key C6 building block. [2]The mechanism involves the protonation of the hydroxyl group, followed by the loss of water to form a resonance-stabilized allylic carbocation. Subsequent attack by water at the rearranged position leads to the thermodynamically more stable primary alcohol.

Caption: Generalized mechanism of acid-catalyzed allylic rearrangement.

Applications in Pharmaceutical and Natural Product Synthesis

The unique combination of functional groups in 1-penten-4-yn-3-ol makes it an attractive starting material for the synthesis of complex molecules with potential biological activity. Its role as an intermediate in the synthesis of Vitamin A is a prime example of its industrial importance. [2]The enyne moiety is a common structural motif in many natural products, and 1-penten-4-yn-3-ol provides a readily accessible scaffold for their construction.

Safety and Handling

1-Penten-4-yn-3-ol is a flammable liquid and should be handled with appropriate precautions. [4][5][6]It is classified as causing serious eye damage. [7] Handling Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Keep away from heat, sparks, and open flames.

• Store in a cool, dry, and well-ventilated area in a tightly sealed container.

First Aid Measures:

• Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek immediate medical attention.

• Skin Contact: Wash with soap and water. Remove contaminated clothing.

• Inhalation: Move to fresh air. If not breathing, give artificial respiration.

• Ingestion: Do not induce vomiting. Seek medical attention.

Conclusion

1-Penten-4-yn-3-ol is a valuable and versatile building block in organic synthesis. Its unique structure, combining alkene, alkyne, and alcohol functionalities, provides multiple avenues for chemical modification. The ability to synthesize this molecule through straightforward Grignard chemistry and its important role in the synthesis of Vitamin A intermediates highlight its significance in both academic research and industrial applications. A thorough understanding of its properties, synthesis, and reactivity is crucial for leveraging its full potential in the development of new synthetic methodologies and the construction of complex molecular targets.

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An In-depth Technical Guide to 1-Penten-4-yn-3-ol (CAS: 14304-27-9): Synthesis, Reactivity, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Penten-4-yn-3-ol is a versatile bifunctional molecule that serves as a valuable building block in organic synthesis. Its unique structure, featuring a terminal alkene, a terminal alkyne, and a secondary alcohol, provides multiple reactive sites for a diverse range of chemical transformations. This guide offers a comprehensive overview of its chemical and physical properties, detailed synthesis protocols, in-depth analysis of its key reactions—including hydrogenation and allylic rearrangements—and its applications in the synthesis of complex molecules. Authored from the perspective of a Senior Application Scientist, this document aims to provide both the theoretical underpinnings and practical insights necessary for the effective utilization of this compound in research and development, particularly within the pharmaceutical and agrochemical industries.

Physicochemical Properties and Structural Elucidation

1-Penten-4-yn-3-ol, with the molecular formula C₅H₆O, is a colorless to light yellow liquid.[1] Its structure presents a unique combination of functional groups that dictate its reactivity and physical characteristics.

1-1. Key Physicochemical Data

The fundamental properties of 1-Penten-4-yn-3-ol are summarized in the table below, providing essential data for its handling, reaction setup, and purification.

Property	Value	Reference(s)
CAS Number	14304-27-9	[2]
Molecular Formula	C₅H₆O	[2]
Molecular Weight	82.10 g/mol	[2]
Boiling Point	111.4 - 129.5 °C at 760 mmHg	[3][4]
Density	~0.935 g/cm³	[3]
Refractive Index	~1.465	[3]
Flash Point	~6.9 °C	[3]
Solubility	Soluble in many organic solvents.
pKa	~12.46 (Predicted)	[4]

1-2. Spectroscopic Characterization

Structural confirmation of 1-Penten-4-yn-3-ol is typically achieved through a combination of spectroscopic methods.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR spectroscopy will show characteristic signals for the vinyl protons (C=CH₂), the acetylenic proton (C≡CH), the methine proton adjacent to the hydroxyl group (CH-OH), and the hydroxyl proton itself.

  • ¹³C NMR spectroscopy will display distinct peaks for the five carbon atoms, including the sp², sp, and sp³ hybridized carbons.[2]

• Infrared (IR) Spectroscopy:

  • A broad absorption band in the region of 3300-3400 cm⁻¹ is indicative of the O-H stretch of the alcohol.

  • A sharp peak around 3300 cm⁻¹ corresponds to the ≡C-H stretch of the terminal alkyne.

  • The C≡C triple bond stretch appears as a weak absorption around 2100 cm⁻¹.

  • The C=C double bond stretch is observed in the 1640-1680 cm⁻¹ region.

• Mass Spectrometry (MS):

  • The mass spectrum will show the molecular ion peak (M⁺) at m/z 82, with fragmentation patterns corresponding to the loss of functional groups.[2]

Synthesis of 1-Penten-4-yn-3-ol

The synthesis of 1-Penten-4-yn-3-ol can be achieved through several routes, with the most common involving the nucleophilic addition of an acetylide to an α,β-unsaturated aldehyde or ketone.

2-1. Synthesis via Acetylide Addition to Acrolein

A prevalent method for the synthesis of 1-Penten-4-yn-3-ol involves the reaction of a metal acetylide with acrolein. This approach offers good yields and is adaptable to various scales.

Caption: General scheme for the synthesis of 1-Penten-4-yn-3-ol.

Experimental Protocol:

• Preparation of the Acetylide Reagent: In a flame-dried, three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, dissolve acetylene gas in a suitable anhydrous solvent (e.g., THF, liquid ammonia) at low temperature (-78 °C to -40 °C).

• Slowly add a strong base, such as n-butyllithium in hexanes or sodium amide, to the acetylene solution to form the corresponding lithium or sodium acetylide.

• Nucleophilic Addition: To the freshly prepared acetylide suspension, add a solution of acrolein in the same anhydrous solvent dropwise, maintaining the low temperature to control the exothermic reaction.

• Quenching and Work-up: After the reaction is complete (monitored by TLC), quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature, and extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: The crude product is purified by vacuum distillation to yield pure 1-Penten-4-yn-3-ol.[4] Due to its heat sensitivity, distillation should be performed at the lowest possible pressure to keep the temperature down and minimize polymerization.[5]

Chemical Reactivity and Synthetic Applications

The trifunctional nature of 1-Penten-4-yn-3-ol makes it a versatile intermediate for the synthesis of more complex molecules. The alkene, alkyne, and alcohol moieties can be selectively functionalized.

3-1. Hydrogenation Reactions

The unsaturated bonds in 1-Penten-4-yn-3-ol can be selectively or fully reduced.

• Complete Reduction to 1-Pentanol: Catalytic hydrogenation using catalysts such as palladium on carbon (Pd/C) or platinum on carbon (Pt/C) under a hydrogen atmosphere will reduce both the double and triple bonds to yield 1-pentanol.[6]

• Selective Reduction to (Z)-1,4-Pentadien-3-ol: The use of a poisoned catalyst, such as Lindlar's catalyst (Pd/CaCO₃/Pb(OAc)₂), allows for the selective syn-hydrogenation of the alkyne to a cis-alkene, affording (Z)-1,4-pentadien-3-ol.[7]

• Selective Reduction to (E)-1,4-Pentadien-3-ol: A dissolving metal reduction, typically using sodium in liquid ammonia, can be employed for the anti-hydrogenation of the alkyne to a trans-alkene, yielding (E)-1,4-pentadien-3-ol.

Caption: Selective hydrogenation pathways of 1-Penten-4-yn-3-ol.

Mechanism of Palladium-Catalyzed Hydrogenation:

The catalytic hydrogenation on a metal surface, such as palladium, is believed to proceed via the Horiuti-Polanyi mechanism.[7]

• Adsorption: Both molecular hydrogen and the alkyne are adsorbed onto the surface of the palladium catalyst.

• Dissociation of Hydrogen: The H-H bond in molecular hydrogen is cleaved, and the hydrogen atoms become bonded to the metal surface.

• Syn-Addition: The alkyne undergoes a syn-addition of two hydrogen atoms from the metal surface, leading to the formation of a cis-alkene intermediate that remains adsorbed on the catalyst.

• Desorption or Further Reduction: If a poisoned catalyst is used, the cis-alkene desorbs from the surface. With a more active catalyst like Pd/C, the alkene remains adsorbed and undergoes a second syn-addition of hydrogen to yield the fully saturated alkane.[6][7]

3-2. Allylic Rearrangement

Under acidic conditions, 1-Penten-4-yn-3-ol can undergo an allylic rearrangement to form its isomer, 3-methyl-2-penten-4-yn-1-ol. This rearrangement is a key transformation, as the product is an important intermediate in the industrial synthesis of Vitamin A.[8]

Mechanism of Acid-Catalyzed Allylic Rearrangement:

The rearrangement proceeds through a resonance-stabilized allylic carbocation intermediate.[9]

• Protonation: The hydroxyl group is protonated by an acid catalyst (e.g., H₂SO₄) to form a good leaving group (water).

• Formation of Carbocation: The departure of water generates a resonance-stabilized allylic carbocation. The positive charge is delocalized over two carbon atoms.

• Nucleophilic Attack: A water molecule attacks the carbocation at the less sterically hindered and more substituted carbon, leading to the formation of the rearranged alcohol after deprotonation.

Caption: Mechanism of the acid-catalyzed allylic rearrangement.

3-3. Applications in Complex Molecule Synthesis

The unique arrangement of functional groups in 1-Penten-4-yn-3-ol makes it a precursor for various complex molecular architectures. While direct applications in drug development are not extensively documented under its specific CAS number, its structural motif is present in numerous natural products and pharmaceutically active compounds. Its derivatives are employed in:

• Enyne Metathesis: The alkene and alkyne moieties can participate in enyne metathesis reactions to form complex cyclic and polycyclic systems, which are common scaffolds in natural products.[10]

• Formation of Heterocycles: The functional groups can be manipulated to construct various heterocyclic rings, which are prevalent in medicinal chemistry.

• Click Chemistry: The terminal alkyne allows for participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a powerful tool for bioconjugation and drug discovery.

Safety, Handling, and Storage

As a flammable and reactive compound, proper handling and storage of 1-Penten-4-yn-3-ol are crucial.

• Flammability: The compound has a low flash point and is flammable. It should be handled in a well-ventilated fume hood, away from ignition sources.[11]

• Reactivity and Instability: Due to the presence of unsaturated bonds, 1-Penten-4-yn-3-ol can be prone to polymerization, especially when heated or exposed to light and air. It is recommended to store the compound in a cool, dark place under an inert atmosphere (e.g., argon or nitrogen).

• Toxicity: It is classified as causing serious eye damage.[2] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn when handling this chemical.

Conclusion

1-Penten-4-yn-3-ol is a highly versatile and valuable building block for organic synthesis. Its rich chemistry, stemming from the interplay of its alkene, alkyne, and alcohol functional groups, allows for a wide array of transformations. A thorough understanding of its properties, synthetic routes, and reactivity, as detailed in this guide, is essential for leveraging its full potential in the synthesis of complex organic molecules, with promising applications in the fields of pharmaceutical and agrochemical research and development. The ability to selectively manipulate its functional groups opens up avenues for the construction of novel molecular scaffolds and the efficient synthesis of natural products and their analogues.

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An In-Depth Technical Guide to Pent-1-en-4-yn-3-ol: Properties, Synthesis, and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pent-1-en-4-yn-3-ol is a bifunctional organic molecule of significant interest in synthetic chemistry. Its structure, incorporating a vinyl group, a terminal alkyne, and a secondary alcohol, offers a versatile platform for the construction of complex molecular architectures. This guide provides a comprehensive overview of the core properties, synthesis, and chemical behavior of pent-1-en-4-yn-3-ol, offering insights for its application in research and development, particularly in the synthesis of novel chemical entities for drug discovery.

Physicochemical Properties

Property	Pent-1-en-4-yn-3-ol (Computed)	Related Isomer Data	Source
Molecular Formula	C₅H₆O	-	[1]
Molecular Weight	82.10 g/mol	-	[1]
Boiling Point	-	114-115 °C (for pent-1-en-3-ol)	[2]
Density	-	0.838 g/mL at 20 °C (for pent-1-en-3-ol)	[2]
Refractive Index	-	1.425 at 20 °C (for pent-1-en-3-ol)	[2]
Solubility	-	Miscible with water, chloroform, methanol (for pent-4-yn-1-ol)	[3]
XLogP3	0.5	-	[1]
Hydrogen Bond Donor Count	1	-	[1]
Hydrogen Bond Acceptor Count	1	-	[1]

Synthesis of Pent-1-en-4-yn-3-ol

The most direct and efficient method for the synthesis of pent-1-en-4-yn-3-ol is the nucleophilic addition of an acetylide to acrolein. Specifically, the use of a Grignard reagent, ethynylmagnesium bromide, is a well-established method for this transformation.[2]

Experimental Protocol: Synthesis via Grignard Reaction

This protocol outlines the synthesis of pent-1-en-4-yn-3-ol from acrolein and ethynylmagnesium bromide. The causality behind the experimental choices lies in the need for anhydrous conditions to prevent the quenching of the highly basic Grignard reagent and the controlled addition to the reactive aldehyde.

Materials:

• Acrolein (freshly distilled)

• Ethynylmagnesium bromide (0.5 M solution in THF)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Diethyl ether

• Standard glassware for anhydrous reactions (e.g., oven-dried round-bottom flask, dropping funnel, condenser)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is assembled and flame-dried under a stream of nitrogen.

• Initial Cooldown: The flask is charged with a solution of ethynylmagnesium bromide in THF and cooled to 0 °C using an ice-water bath.

• Controlled Addition of Acrolein: A solution of freshly distilled acrolein in anhydrous THF is added dropwise to the stirred Grignard reagent solution over a period of 1.5 hours, maintaining the temperature at 0-5 °C. This slow addition is critical to control the exothermic reaction and prevent polymerization of the acrolein.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional hour to ensure complete consumption of the starting materials.

• Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride at 0 °C. This step protonates the resulting alkoxide and neutralizes any unreacted Grignard reagent.

• Extraction: The aqueous layer is separated and extracted three times with diethyl ether. The combined organic layers are then washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to yield pent-1-en-4-yn-3-ol.

Caption: Synthetic workflow for pent-1-en-4-yn-3-ol.

Spectroscopic Characterization

¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show distinct signals for the vinyl, carbinol, and alkynyl protons.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR spectrum will provide information about the five unique carbon environments in the molecule. PubChem indicates the existence of a ¹³C NMR spectrum, though the data is not publicly detailed.[1]

IR (Infrared) Spectroscopy: The IR spectrum will be characterized by absorption bands corresponding to the O-H, C≡C-H, C=C, and C-O bonds.

MS (Mass Spectrometry): The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns. A GC-MS data entry exists in PubChem, suggesting the compound is amenable to this analysis.[1]

Chemical Reactivity

The reactivity of pent-1-en-4-yn-3-ol is dictated by its three functional groups: the terminal alkene, the terminal alkyne, and the secondary alcohol. This trifunctional nature allows for a wide range of selective transformations.

Reactions of the Alcohol Group

• Oxidation: As a secondary alcohol, pent-1-en-4-yn-3-ol can be oxidized to the corresponding ketone, pent-1-en-4-yn-3-one, using mild oxidizing agents such as pyridinium chlorochromate (PCC). Stronger oxidizing agents like potassium permanganate could potentially lead to cleavage of the carbon-carbon multiple bonds.

• Esterification and Etherification: The hydroxyl group can undergo standard esterification and etherification reactions to introduce various protecting or functional groups.

Reactions of the Alkene and Alkyne Groups

• Hydrogenation: Catalytic hydrogenation can selectively reduce the alkene and/or alkyne. Using a poisoned catalyst like Lindlar's catalyst would favor the reduction of the alkyne to a cis-alkene. A more active catalyst like palladium on carbon (Pd/C) would likely reduce both multiple bonds to form pentan-3-ol.

• Electrophilic Addition: Both the alkene and alkyne can undergo electrophilic addition reactions. For example, the addition of HBr would be expected to follow Markovnikov's rule.

• Coupling Reactions: The terminal alkyne provides a handle for various coupling reactions, such as the Sonogashira coupling, allowing for the extension of the carbon chain.

Caption: Key reactivity pathways of pent-1-en-4-yn-3-ol.

Applications in Drug Development

While specific applications of pent-1-en-4-yn-3-ol in drug development are not extensively documented, its structural motifs are present in various biologically active molecules. Propargyl alcohols, in general, are valuable intermediates in the synthesis of pharmaceuticals. The presence of both vinyl and ethynyl groups allows for orthogonal chemical modifications, making it an attractive scaffold for creating libraries of diverse compounds for high-throughput screening. For instance, the terminal alkyne is a key functional group for "click chemistry" reactions, which are widely used in drug discovery for lead optimization and the synthesis of bioconjugates.

Safety and Handling

Pent-1-en-4-yn-3-ol is expected to be a flammable liquid and should be handled with appropriate precautions in a well-ventilated fume hood.[4] Based on data for related compounds, it may cause serious eye irritation.[1] Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn at all times. Store in a cool, dry, and well-ventilated area away from ignition sources.

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An In-Depth Technical Guide to 1-Penten-4-yn-3-ol: Synthesis, Characterization, and Synthetic Utility

Abstract

1-Penten-4-yn-3-ol is a versatile bifunctional molecule featuring a terminal vinyl group and a terminal alkyne flanking a secondary alcohol. This unique arrangement of reactive sites makes it a valuable building block in organic synthesis, offering multiple avenues for molecular elaboration. This guide provides a comprehensive overview of its chemical and physical properties, detailed protocols for its synthesis via Grignard reaction, in-depth analysis of its spectroscopic characteristics, and a discussion of its reactivity and potential applications in the fields of medicinal chemistry and materials science.

Core Molecular Attributes of 1-Penten-4-yn-3-ol

1-Penten-4-yn-3-ol, with the chemical formula C₅H₆O , is a structurally simple yet functionally rich organic compound. Its molecular architecture is key to its synthetic potential, providing orthogonal reactivity between the alkene and alkyne moieties.

Property	Value	Source(s)
Molecular Formula	C₅H₆O	[1]
Molecular Weight	82.10 g/mol	[1]
IUPAC Name	pent-1-en-4-yn-3-ol	[1]
CAS Number	14304-27-9	[1]
Canonical SMILES	C=CC(C#C)O	[1]
Appearance	Colorless to light yellow liquid
Boiling Point	~121 °C
Flash Point	~32 °C

Synthesis of 1-Penten-4-yn-3-ol via Grignard Reaction

The most common and reliable method for the synthesis of 1-Penten-4-yn-3-ol is the nucleophilic addition of an ethynyl Grignard reagent to acrolein. This method is advantageous due to the ready availability of the starting materials and the generally high yields achieved. Strict anhydrous conditions are crucial for the success of the Grignard reaction, as the Grignard reagent is a strong base and will react with any protic solvents, including water.

Reaction Mechanism

The synthesis proceeds in two main stages:

• Formation of the Ethynyl Grignard Reagent: Acetylene gas is reacted with a pre-formed Grignard reagent, such as ethylmagnesium bromide, to generate ethynylmagnesium bromide.

• Nucleophilic Addition to Acrolein: The ethynyl Grignard reagent then acts as a nucleophile, attacking the electrophilic carbonyl carbon of acrolein. Subsequent acidic workup yields the desired 1-Penten-4-yn-3-ol.

Caption: Grignard synthesis of 1-Penten-4-yn-3-ol.

Detailed Experimental Protocol

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous tetrahydrofuran (THF)

• Acetylene gas (dried)

• Acrolein (freshly distilled)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

Procedure:

• Preparation of Ethylmagnesium Bromide:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 eq).

  • Add a small amount of anhydrous THF to cover the magnesium.

  • Add a solution of ethyl bromide (1.1 eq) in anhydrous THF dropwise from the dropping funnel to initiate the reaction.

  • Once the reaction has started (as evidenced by bubbling and heat generation), add the remaining ethyl bromide solution at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Formation of Ethynylmagnesium Bromide:

  • Cool the freshly prepared ethylmagnesium bromide solution to 0 °C in an ice bath.

  • Bubble dry acetylene gas through the solution for 1-2 hours. The formation of a precipitate indicates the formation of ethynylmagnesium bromide.

• Reaction with Acrolein:

  • Cool the suspension of ethynylmagnesium bromide to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of freshly distilled acrolein (1.0 eq) in anhydrous THF via a syringe or dropping funnel, maintaining the temperature below -60 °C.

  • After the addition is complete, stir the reaction mixture at -78 °C for an additional hour.

• Workup and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride at low temperature.

  • Allow the mixture to warm to room temperature.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the solvent under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel to afford pure 1-Penten-4-yn-3-ol.

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the structure and purity of 1-Penten-4-yn-3-ol. The key spectral features are detailed below.

¹H NMR Spectroscopy (Predicted)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1 (vinyl)	~5.9	ddd	J_trans ≈ 17, J_cis ≈ 10, J_vicinal ≈ 5
H-2a (vinyl)	~5.4	d	J_trans ≈ 17
H-2b (vinyl)	~5.2	d	J_cis ≈ 10
H-3 (carbinol)	~4.8	m
H-5 (alkynyl)	~2.6	d	J_alkynyl ≈ 2
-OH	Variable	br s

¹³C NMR Spectroscopy (Predicted)

Carbon	Chemical Shift (δ, ppm)
C-1 (vinyl)	~138
C-2 (vinyl)	~116
C-3 (carbinol)	~65
C-4 (alkynyl)	~85
C-5 (alkynyl)	~75

FT-IR Spectroscopy

Functional Group	Wavenumber (cm⁻¹)	Intensity
O-H stretch (alcohol)	3600-3200	Strong, broad
C-H stretch (sp, alkyne)	~3300	Strong, sharp
C-H stretch (sp², alkene)	3100-3000	Medium
C≡C stretch (alkyne)	2150-2100	Medium-Weak
C=C stretch (alkene)	1680-1620	Medium
C-O stretch (alcohol)	1260-1000	Strong

Chemical Reactivity and Synthetic Applications

The unique arrangement of functional groups in 1-Penten-4-yn-3-ol allows for a diverse range of chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules.

Cycloaddition Reactions

Both the alkene and alkyne moieties of 1-Penten-4-yn-3-ol can participate in various cycloaddition reactions. For instance, it can serve as a substrate in Diels-Alder reactions, where the vinyl group acts as a dienophile. Additionally, the alkyne can undergo [2+2+2] cycloadditions with other alkynes or nitriles, providing access to substituted aromatic and heteroaromatic systems.

Caption: Cycloaddition pathways of 1-Penten-4-yn-3-ol.

Meyer-Schuster Rearrangement

Under acidic conditions, propargyl alcohols like 1-Penten-4-yn-3-ol can undergo a Meyer-Schuster rearrangement to form α,β-unsaturated aldehydes or ketones. This reaction proceeds through an allene intermediate and provides a route to conjugated carbonyl compounds.

Applications in Bioactive Molecule Synthesis

The vinyl ethynyl carbinol motif is a key structural element in the synthesis of various natural products and bioactive molecules. For example, derivatives of 1-Penten-4-yn-3-ol have been utilized in the industrial synthesis of Vitamin A. The ability to selectively functionalize the alkene, alkyne, and alcohol groups makes this compound a versatile platform for building complex molecular scaffolds relevant to drug discovery. Its derivatives can serve as precursors for the synthesis of strained polycyclic terpenes and other complex natural products.

Safety and Handling

1-Penten-4-yn-3-ol is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated fume hood. It is classified as causing serious eye damage.[1] Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn at all times. Store in a cool, dry, and well-ventilated area away from sources of ignition.

Conclusion

1-Penten-4-yn-3-ol is a valuable and versatile building block in organic synthesis. Its straightforward preparation via Grignard chemistry, coupled with the orthogonal reactivity of its functional groups, provides synthetic chemists with a powerful tool for the construction of complex molecular architectures. This guide has provided a comprehensive overview of its synthesis, characterization, and reactivity, highlighting its potential for applications in the development of novel pharmaceuticals and materials.

References

• PubChem. (n.d.). 1-Penten-4-yn-3-ol. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. 1-Penten-4-yn-3-ol | C5H6O | CID 10909482 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Spectroscopic and Analytical Guide to 1-Penten-4-yn-3-ol

Prepared by: Gemini, Senior Application Scientist

Abstract

1-Penten-4-yn-3-ol (CAS: 14304-27-9) is a bifunctional organic molecule of significant interest in synthetic chemistry.[1] Its structure, incorporating a terminal vinyl group, a terminal alkyne, and a secondary alcohol, makes it a versatile precursor for the synthesis of more complex molecules and potential pharmaceutical agents.[1] This guide provides an in-depth analysis of the core spectroscopic techniques used to characterize 1-Penten-4-yn-3-ol: Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). By integrating established principles with data from analogous structures, this document serves as a technical resource for researchers, offering insights into spectral interpretation, experimental design, and the validation of this key synthetic intermediate.

Molecular Structure and Physicochemical Properties

1-Penten-4-yn-3-ol, with the molecular formula C₅H₆O, possesses a unique arrangement of functional groups that dictates its chemical reactivity and spectroscopic signature.[2] Understanding this structure is fundamental to interpreting the data that follows.

dot graph "molecular_structure" { layout=neato; node [shape=plaintext, fontsize=12]; edge [fontsize=10];

// Atom nodes C1 [label="C1", pos="0,0!", fontcolor="#202124"]; C2 [label="C2", pos="1.5,0.5!", fontcolor="#202124"]; C3 [label="C3", pos="3,0!", fontcolor="#202124"]; C4 [label="C4", pos="4.5,0.5!", fontcolor="#202124"]; C5 [label="C5", pos="5.5,0.5!", fontcolor="#202124"]; O6 [label="O", pos="3,-1.5!", fontcolor="#EA4335"]; H_O [label="H", pos="3.5,-2!", fontcolor="#202124"]; H1a [label="H", pos="-0.5,-0.7!", fontcolor="#202124"]; H1b [label="H", pos="-0.5,0.7!", fontcolor="#202124"]; H2 [label="H", pos="1.5,1.2!", fontcolor="#202124"]; H3 [label="H", pos="3.5,0.7!", fontcolor="#202124"]; H5 [label="H", pos="6.5,0.5!", fontcolor="#202124"];

// Bonds C1 -- C2 [label="="]; C2 -- C3; C3 -- C4; C4 -- C5 [label="≡"]; C3 -- O6; O6 -- H_O; C1 -- H1a; C1 -- H1b; C2 -- H2; C3 -- H3; C5 -- H5; } Caption: Molecular structure of 1-Penten-4-yn-3-ol with atom numbering.

Table 1: Physicochemical Properties of 1-Penten-4-yn-3-ol

Property	Value	Source
CAS Number	14304-27-9	[2]
Molecular Formula	C₅H₆O	[2]
Molecular Weight	82.10 g/mol	[1][3]
Boiling Point	111.4 °C at 760 mmHg	[2]
Density	0.935 g/cm³	[2]
Refractive Index	1.465	[2]
Safety	Causes serious eye damage (GHS Hazard H318)	[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 1-Penten-4-yn-3-ol, ¹H and ¹³C NMR provide unambiguous confirmation of its structure by identifying the distinct chemical environments of each proton and carbon atom.

¹H NMR Spectroscopy

Expertise & Experience: The ¹H NMR spectrum of this molecule is expected to be highly informative. The vinyl protons (H1a, H1b, H2) will exhibit characteristic splitting patterns (J-coupling) that confirm their connectivity. The carbinol proton (H3) is expected to couple to its neighbors, and the terminal alkyne proton (H5) will appear as a sharp singlet, albeit with potential long-range coupling. The hydroxyl proton (H on O6) typically appears as a broad singlet, and its chemical shift can be concentration-dependent.

Experimental Protocol: ¹H NMR Acquisition

• Sample Preparation: Dissolve 5-10 mg of 1-Penten-4-yn-3-ol in ~0.6 mL of deuterated chloroform (CDCl₃).

• Internal Standard: Add a small drop of a solution containing tetramethylsilane (TMS, 0 ppm) as an internal standard.

• Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

• Acquisition Parameters:

  • Pulse Angle: 30-45°

  • Acquisition Time: ~4 seconds

  • Relaxation Delay: 2 seconds

  • Number of Scans: 16-64 (for good signal-to-noise)

• Data Processing: Process the resulting Free Induction Decay (FID) with an exponential multiplication (line broadening of ~0.3 Hz) and perform a Fourier transform. Phase and baseline correct the spectrum and integrate the signals.

Table 2: Predicted ¹H NMR Spectral Data for 1-Penten-4-yn-3-ol (in CDCl₃) Note: Predicted values are based on established chemical shift ranges and data from analogous compounds such as 1-penten-3-ol.

Proton(s)	Predicted δ (ppm)	Multiplicity	Coupling Constant (J) in Hz	Assignment Rationale
H5 (≡C-H)	~2.5	Doublet	J ≈ 2.0 (long-range to H3)	Terminal alkyne proton, deshielded by the triple bond.
OH	1.5 - 3.5	Broad Singlet	N/A	Labile proton, position and shape are solvent/concentration dependent.
H3 (-CH(OH)-)	~4.8	Quartet or ddd	J ≈ 6.0 (to H2), J ≈ 2.0 (to H5)	Carbinol proton, deshielded by the adjacent oxygen and unsaturated systems.
H2 (=CH-)	~5.9	ddd	J ≈ 17.0 (trans to H1b), J ≈ 10.5 (cis to H1a), J ≈ 6.0 (to H3)	Vinylic proton, complex splitting due to coupling with three other protons.
H1a (=CH₂)	~5.2	Doublet of Doublets	J ≈ 10.5 (cis to H2), J ≈ 1.5 (geminal)	Vinylic proton cis to the main chain.
H1b (=CH₂)	~5.4	Doublet of Doublets	J ≈ 17.0 (trans to H2), J ≈ 1.5 (geminal)	Vinylic proton trans to the main chain.

¹³C NMR Spectroscopy

Expertise & Experience: The molecule's lack of symmetry means that all five carbon atoms are chemically distinct and should produce five unique signals in the ¹³C NMR spectrum. The positions of these signals are highly predictable based on the hybridization and electronic environment of each carbon. While direct experimental data is not publicly available, PubChem confirms its existence, likely within the Wiley SpectraBase.[3]

Experimental Protocol: ¹³C NMR Acquisition

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher concentration (20-50 mg) may be beneficial.

• Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• Acquisition Parameters:

  • Technique: Proton-decoupled (standard)

  • Pulse Angle: 30-45°

  • Acquisition Time: ~1.5 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 512-2048 (due to the low natural abundance of ¹³C)

• Data Processing: Process the FID with an exponential multiplication (line broadening of 1-2 Hz) followed by a Fourier transform.

Table 3: Predicted ¹³C NMR Spectral Data for 1-Penten-4-yn-3-ol (in CDCl₃) Note: Predicted values are based on established chemical shift ranges and data from analogous compounds.[4]

Carbon(s)	Predicted δ (ppm)	Assignment Rationale
C3 (-CH(OH)-)	~65	Carbinol carbon, shifted downfield by the electronegative oxygen.
C4 (≡C-)	~85	Alkynyl carbon attached to the carbinol center.
C5 (≡CH)	~75	Terminal alkynyl carbon, typically slightly upfield of the internal alkyne carbon.
C2 (=CH-)	~135	Vinylic carbon, deshielded due to sp² hybridization.
C1 (=CH₂)	~117	Terminal vinylic carbon, typically upfield of the substituted vinylic carbon.

Infrared (IR) Spectroscopy

Expertise & Experience: IR spectroscopy is an essential technique for identifying the key functional groups present in a molecule. For 1-Penten-4-yn-3-ol, IR analysis provides rapid, confirmatory evidence for the O-H (alcohol), C≡C-H (terminal alkyne), and C=C (alkene) groups. The spectrum is a unique fingerprint that validates the molecule's identity.

Experimental Protocol: IR Spectrum Acquisition

• Sample Preparation: Place one drop of neat (undiluted) 1-Penten-4-yn-3-ol liquid between two sodium chloride (NaCl) or potassium bromide (KBr) salt plates to form a thin film.

• Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition:

  • Scan Range: 4000 - 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32

• Background Correction: Record a background spectrum of the clean salt plates and subtract it from the sample spectrum.

Table 4: Characteristic IR Absorption Bands for 1-Penten-4-yn-3-ol

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
~3350	Broad, Strong	O-H stretch	Alcohol
~3300	Sharp, Strong	≡C-H stretch	Terminal Alkyne
~3090	Medium	=C-H stretch	Alkene
~2120	Sharp, Medium	C≡C stretch	Alkyne
~1645	Medium	C=C stretch	Alkene
~1100	Strong	C-O stretch	Secondary Alcohol
990 and 920	Strong	=C-H bend (out-of-plane)	Monosubstituted Alkene

Mass Spectrometry (MS)

Expertise & Experience: Mass spectrometry provides the molecular weight and, through fragmentation analysis, valuable structural information. Electron Ionization (EI) is a common high-energy technique that leads to predictable fragmentation patterns, which can be pieced together to confirm the connectivity of the molecule. The molecular ion (M⁺˙) is expected at m/z 82, corresponding to the molecular weight.

dot graph "fragmentation_pathway" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontsize=9, color="#5F6368"];

M [label="[C₅H₆O]⁺˙\nm/z = 82\n(Molecular Ion)"]; F1 [label="[M - H]⁺\nm/z = 81"]; F2 [label="[M - CH=CH₂]⁺\nm/z = 55\n(Propargyl cation)"]; F3 [label="[M - C₂H]⁺\nm/z = 57"];

M -> F1 [label="- H˙"]; M -> F2 [label="- C₂H₃˙ (vinyl radical)"]; M -> F3 [label="- C₂H˙ (ethynyl radical)"]; } Caption: Predicted major fragmentation pathways for 1-Penten-4-yn-3-ol in EI-MS.

Experimental Protocol: GC-MS Acquisition

• Sample Preparation: Prepare a dilute solution of 1-Penten-4-yn-3-ol (~100 ppm) in a volatile solvent like dichloromethane or ethyl acetate.

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI source.

• GC Conditions:

  • Column: Standard non-polar column (e.g., DB-5ms).

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 min, ramp to 250 °C at 10 °C/min.

• MS Conditions:

  • Ionization Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 200.

Table 5: Predicted Mass Spectrum Fragmentation for 1-Penten-4-yn-3-ol

m/z	Predicted Relative Intensity	Ion Structure / Fragment Lost	Rationale
82	Low	[C₅H₆O]⁺˙ (M⁺˙)	Molecular ion.
81	Medium	[C₅H₅O]⁺	Loss of a hydrogen radical (H˙), likely from the alcohol or alkyne.
57	Medium	[C₃H₅O]⁺	Loss of an ethynyl radical (˙C≡CH).
55	High	[C₃H₃O]⁺	Loss of a vinyl radical (˙CH=CH₂), a stable resonance-stabilized cation.
53	Medium	[C₄H₅]⁺	Loss of H₂O and H˙.
39	Medium	[C₃H₃]⁺	Propargyl cation, a common fragment.
29	High	[CHO]⁺ or [C₂H₅]⁺	Formyl cation or fragment from the vinyl group.

Summary and Conclusion

The comprehensive spectroscopic analysis of 1-Penten-4-yn-3-ol relies on the synergistic application of NMR, IR, and MS techniques. While a complete, publicly available experimental dataset is elusive, a robust and reliable characterization can be achieved through the predictive and interpretive framework presented. The expected ¹H and ¹³C NMR spectra provide a detailed map of the carbon-hydrogen framework. IR spectroscopy offers rapid and definitive confirmation of the key alcohol, alkyne, and alkene functional groups. Finally, mass spectrometry confirms the molecular weight and provides structural validation through predictable fragmentation patterns. This guide establishes a validated protocol and interpretive foundation for scientists working with this versatile and reactive building block, ensuring confidence in its identity and purity for downstream applications in research and development.

References

• PubChem. 1-Penten-4-yn-3-ol | C5H6O | CID 10909482. National Center for Biotechnology Information. [Link]

• PubChem. Compound Summary for CID 10909482. National Center for Biotechnology Information. [Link]

• LookChem. 1-Penten-4-yn-3-ol｜14304-27-9. LookChem. [Link]

• NIST. 1-Penten-3-ol in the NIST WebBook. National Institute of Standards and Technology. [Link]

• Doc Brown's Chemistry. C-13 nmr spectrum of pent-1-ene. Doc Brown's Chemistry. [Link]

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• 1. Buy 1-Penten-4-YN-3-OL | 14304-27-9 [smolecule.com]
• 2. 1-Penten-4-yn-3-ol｜14304-27-9｜lookchem [lookchem.com]
• 3. 1-Penten-4-yn-3-ol | C5H6O | CID 10909482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. C-13 nmr spectrum of pent-1-ene 1-pentene analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of pent-1-ene 1-pentene doc brown's advanced organic chemistry revision notes [docbrown.info]

Physical properties of 1-Penten-4-yn-3-ol (boiling point, density)

An In-Depth Technical Guide to the Physicochemical Properties of 1-Penten-4-yn-3-ol

This guide provides a comprehensive overview of the physical properties of 1-penten-4-yn-3-ol, a versatile bifunctional molecule of significant interest to researchers and professionals in organic synthesis and drug development. Beyond a simple recitation of data, this document delves into the experimental context of these properties, offering insights into the causality behind synthetic protocols and the importance of precise experimental conditions.

Introduction: The Synthetic Utility of 1-Penten-4-yn-3-ol

1-Penten-4-yn-3-ol, with the molecular formula C₅H₆O, is an organic compound featuring a unique structure that incorporates both a terminal alkene and an alkyne functional group attached to a secondary alcohol.[1] This arrangement of reactive sites makes it a valuable and versatile building block for the synthesis of more complex molecules.[1] Its utility is demonstrated in its application as a precursor in various chemical syntheses and its potential exploration in the development of new pharmaceuticals and agrochemicals.[1]

Core Physical Properties: A Case for Methodical Scrutiny

The accurate determination of physical properties such as boiling point and density is fundamental for the safe handling, purification, and application of any chemical compound in a research or industrial setting. For 1-penten-4-yn-3-ol, a survey of available literature and chemical data repositories reveals a range of values. This variability underscores the critical importance of noting the experimental conditions under which these values were determined.

Data Summary

A compilation of the reported physical properties for 1-penten-4-yn-3-ol is presented below.

Physical Property	Reported Value	Source
Boiling Point	~121 °C	Smolecule[1]
111.376 °C at 760 mmHg	LookChem[2]
128.5-129.5 °C	ChemicalBook[3]
Density	0.935 g/cm³	LookChem[2]
0.9175 g/cm³ at 21 °C	ChemicalBook[3]
Refractive Index	1.465	LookChem[2]
Flash Point	32 °C	Smolecule[1]
6.887 °C	LookChem[2]

Expert Analysis of Discrepancies

The observed variance in boiling points (from 111.376 °C to 129.5 °C) is significant. While slight differences are expected between different experimental setups, a nearly 20 °C range suggests potential differences in the purity of the samples or, more likely, variations in the pressure at which the boiling point was measured. The value of 111.376 °C is explicitly stated at standard pressure (760 mmHg), lending it a higher degree of contextual certainty.[2] It is a fundamental principle that boiling point is highly dependent on ambient pressure; therefore, any reported value lacking a corresponding pressure measurement should be treated with caution.

Similarly, the density values show a minor discrepancy.[2][3] Density is temperature-dependent, and the value of 0.9175 g/cm³ is helpfully reported with a specific temperature of 21 °C.[3] This highlights the necessity for meticulous record-keeping and reporting in experimental science to ensure reproducibility and accurate data comparison.

Synthesis and Purification Protocol: An Illustrative Pathway

The synthesis of 1-penten-4-yn-3-ol can be achieved through several documented methods.[1] A traditional and effective route involves the nucleophilic addition of an acetylide to an α,β-unsaturated ketone, specifically the reaction of acetylene with methyl vinyl ketone.[1] This process is typically mediated by a metal in liquid ammonia to facilitate the formation of the acetylide nucleophile.[1][4]

Experimental Workflow: Synthesis of 1-Penten-4-yn-3-ol

The following diagram outlines the key stages in a common laboratory-scale synthesis of 1-penten-4-yn-3-ol.

Caption: Synthesis Workflow for 1-Penten-4-yn-3-ol

Step-by-Step Methodology and Rationale

• Acetylide Formation:

  • Procedure: A reaction vessel is charged with liquid ammonia and cooled to below -40°C.[4] Metal calcium is added with stirring, followed by the bubbling of acetylene gas through the mixture.[4]

  • Rationale: Liquid ammonia serves as a polar aprotic solvent that can dissolve the alkali earth metal and stabilize the resulting acetylide anion. The low temperature is crucial to maintain the ammonia in its liquid state. Calcium reacts with acetylene to form calcium acetylide, a potent nucleophile, which presents as a dispersion in the solvent.[1]

• Nucleophilic Addition:

  • Procedure: The calcium acetylide suspension is further cooled to -60°C. Methyl vinyl ketone is then added slowly while maintaining a moderate flow of acetylene. The reaction is held at -55°C for approximately 25 minutes.[4]

  • Rationale: The reaction is highly exothermic, and maintaining a very low temperature (-55 to -60°C) is critical to control the reaction rate and prevent undesired side reactions, such as polymerization of the methyl vinyl ketone. The slow addition of the ketone ensures it reacts with the acetylide as it is introduced.

• Workup and Purification:

  • Procedure: The reaction mixture is allowed to warm to -5°C over 90 minutes to evaporate the bulk of the liquid ammonia.[4] The residue is then treated with equal volumes of diethyl ether and water. The organic layer is separated, washed with a sodium bicarbonate solution, dried over anhydrous magnesium sulfate, and the final product is isolated by distillation after ether recovery.[1]

  • Rationale: The evaporation of ammonia is a straightforward removal of the solvent. The aqueous workup serves to quench any remaining reactive species and dissolve inorganic salts. Diethyl ether is a suitable extraction solvent due to its low boiling point and immiscibility with water. The sodium bicarbonate wash neutralizes any acidic impurities. Finally, distillation under reduced pressure is the preferred method for purifying volatile liquid products like 1-penten-4-yn-3-ol, as it allows for boiling at a lower temperature, reducing the risk of thermal decomposition.

Structural Confirmation

Following synthesis and purification, the identity and purity of 1-penten-4-yn-3-ol must be confirmed. Standard analytical techniques for this purpose include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to confirm the molecular structure by identifying the chemical environments of the hydrogen and carbon atoms, respectively.[5]

• Mass Spectrometry (MS): Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) can confirm the molecular weight of the compound (82.10 g/mol ) and provide information about its fragmentation pattern, further corroborating the structure.[5]

This rigorous analytical validation is a cornerstone of trustworthy scientific research, ensuring that the material used in subsequent experiments is indeed the target compound of high purity.

References

• 1-Penten-4-yn-3-ol｜14304-27-9. LookChem. [Link]

• 1-Penten-4-yn-3-ol | C5H6O | CID 10909482. PubChem. [Link]

Sources

• 1. Buy 1-Penten-4-YN-3-OL | 14304-27-9 [smolecule.com]
• 2. 1-Penten-4-yn-3-ol｜14304-27-9｜lookchem [lookchem.com]
• 3. 1-PENTEN-4-YN-3-OL CAS#: 14304-27-9 [m.chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. 1-Penten-4-yn-3-ol | C5H6O | CID 10909482 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Reactivity of Alkene and Alkyne Groups in 1-Penten-4-yn-3-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Penten-4-yn-3-ol is a bifunctional molecule of significant interest in organic synthesis due to the presence of both an alkene and a terminal alkyne moiety, flanking a secondary alcohol. This unique structural arrangement provides a versatile platform for a wide array of chemical transformations, enabling the synthesis of complex molecular architectures. This guide delves into the distinct and competitive reactivity of the alkene and alkyne functional groups, exploring the factors that govern chemoselectivity in various reactions. We will examine electrophilic and nucleophilic additions, catalytic hydrogenation, oxidation, and rearrangement reactions, providing a comprehensive overview of the synthetic potential of this valuable building block.

Introduction: Structural Features and Electronic Properties

1-Penten-4-yn-3-ol, with the chemical formula C₅H₆O, possesses a unique molecular architecture where a vinyl group (C=C) and an ethynyl group (C≡C) are separated by a hydroxyl-bearing carbon.[1][2] This arrangement creates a molecule with multiple reactive sites, the behavior of which is influenced by both steric and electronic factors.

The terminal alkyne features a sp-hybridized carbon, which is more electronegative than the sp²-hybridized carbons of the alkene. This imparts a slight acidic character to the terminal alkyne proton. The pi systems of the double and triple bonds are not directly conjugated, which means their electronic effects on each other are primarily inductive. The hydroxyl group, positioned in the allylic and propargylic position, can influence the reactivity of both unsaturated systems through electronic effects and by acting as a directing group in certain catalytic reactions.

Competitive Reactivity: A Tale of Two Functional Groups

The central challenge and, simultaneously, the synthetic utility of 1-penten-4-yn-3-ol lies in the selective transformation of one functional group in the presence of the other. The outcome of a reaction is often dictated by the nature of the reagent, the catalyst employed, and the reaction conditions.

Electrophilic Addition

In general, electrophilic additions to alkynes are less favorable than to alkenes.[3] This is because the vinyl cation intermediate formed from the protonation of an alkyne is less stable than the corresponding alkyl cation from an alkene.[3]

For instance, the reaction of 1-penten-4-yne with one equivalent of bromine (Br₂) selectively yields 4,5-dibromo-1-pentyne, indicating a preference for the electrophilic addition to occur at the double bond.[3] A similar selectivity is expected for 1-penten-4-yn-3-ol. The hydroxyl group, being in an allylic position, can further influence the regioselectivity of the addition.

However, the reactivity can be altered by the choice of electrophile and catalyst. For example, reactions catalyzed by metals that have a high affinity for alkynes, such as gold or platinum, can promote electrophilic activation of the triple bond.[4][5]

Nucleophilic Addition

Under basic conditions, the terminal alkyne of 1-penten-4-yn-3-ol can be deprotonated to form a potent nucleophile, an acetylide. This allows for a variety of carbon-carbon bond-forming reactions, such as alkylation or addition to carbonyl compounds, while leaving the alkene moiety intact.

Conversely, nucleophilic addition to the unsaturated carbon-carbon bonds themselves (Michael-type addition) is also possible, particularly with activated enyne systems.[6][7] While 1-penten-4-yn-3-ol is not an activated enyne in itself, derivatization of the hydroxyl group or the use of specific catalysts can facilitate such reactions.

Catalytic Hydrogenation: A Study in Selectivity

Catalytic hydrogenation presents a classic case of chemoselectivity in 1-penten-4-yn-3-ol. The choice of catalyst and reaction conditions can selectively reduce either the alkyne or the alkene, or both.

• Selective Hydrogenation of the Alkyne: Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate and quinoline) is the classic reagent for the semi-hydrogenation of alkynes to cis-alkenes.[8] Applying this to 1-penten-4-yn-3-ol would be expected to yield (Z)-1,4-pentadien-3-ol. Other catalyst systems, such as palladium on titanium sulfide, have also shown high selectivity for alkyne semi-hydrogenation.[8]

• Selective Hydrogenation of the Alkene: While less common, selective hydrogenation of the alkene in the presence of an alkyne can be achieved. This often requires catalysts that are less active towards alkyne hydrogenation or the use of specific directing groups.

• Complete Hydrogenation: Using more active catalysts like palladium on carbon (Pd/C) or platinum oxide (PtO₂) under a hydrogen atmosphere will typically lead to the complete saturation of both the double and triple bonds, yielding pentan-3-ol.[9]

Table 1: Catalyst Systems for Selective Hydrogenation

Desired Product	Catalyst System	Key Considerations
(Z)-1,4-Pentadien-3-ol	Lindlar's Catalyst (Pd/CaCO₃, Pb(OAc)₂, quinoline)	Poisoned catalyst prevents over-reduction to the alkane.
1-Penten-3-ol	Specific catalyst systems (e.g., certain rhodium complexes)	Requires careful catalyst selection and optimization of reaction conditions.
Pentan-3-ol	Palladium on Carbon (Pd/C), Platinum Oxide (PtO₂)	Highly active catalysts for complete saturation.

Oxidation Reactions

The oxidation of 1-penten-4-yn-3-ol can also be directed to either the alkene or the alkyne.

• Epoxidation of the Alkene: Reagents such as meta-chloroperoxybenzoic acid (m-CPBA) will selectively epoxidize the alkene double bond, leaving the alkyne untouched. The resulting epoxide is a valuable synthetic intermediate.

• Oxidative Cleavage: Stronger oxidizing agents like ozone (O₃) followed by a reductive or oxidative workup, or potassium permanganate (KMnO₄), can lead to the cleavage of the double bond, the triple bond, or both, depending on the reaction conditions.

Rearrangement Reactions

The structure of 1-penten-4-yn-3-ol is amenable to various rearrangement reactions. For instance, it can undergo an allylic rearrangement under acidic conditions to form isomers like 3-methyl-2-penten-4-yn-1-ol.[1] This type of transformation is particularly relevant in the synthesis of terpenoids and other natural products.

Experimental Protocols

Synthesis of 1-Penten-4-yn-3-ol

A common laboratory synthesis involves the nucleophilic addition of an ethynyl Grignard reagent to acrolein.

Step-by-Step Methodology:

• Preparation of Ethynylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and a gas inlet, magnesium turnings are covered with anhydrous tetrahydrofuran (THF). A solution of ethyl bromide in THF is added dropwise to initiate the Grignard reaction. Once the reaction is proceeding steadily, a stream of dry acetylene gas is bubbled through the solution to form ethynylmagnesium bromide.

• Addition to Acrolein: The solution of ethynylmagnesium bromide is cooled in an ice bath. A solution of freshly distilled acrolein in anhydrous THF is added dropwise with vigorous stirring.

• Quenching and Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by vacuum distillation to afford 1-penten-4-yn-3-ol as a colorless to light yellow liquid.[1]

Selective Hydrogenation of the Alkyne using Lindlar's Catalyst

Step-by-Step Methodology:

• Catalyst Preparation: Lindlar's catalyst is added to a round-bottom flask.

• Reaction Setup: The flask is evacuated and backfilled with hydrogen gas. A solution of 1-penten-4-yn-3-ol in a suitable solvent (e.g., ethyl acetate or methanol) is added.

• Hydrogenation: The reaction mixture is stirred vigorously under a hydrogen atmosphere (typically a balloon). The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Upon completion, the reaction mixture is filtered through a pad of celite to remove the catalyst. The solvent is removed under reduced pressure to yield (Z)-1,4-pentadien-3-ol.

Visualizing Reaction Pathways

Diagram 1: Key Reactions of 1-Penten-4-yn-3-ol

A schematic overview of the primary reaction pathways available to 1-penten-4-yn-3-ol.

Conclusion

1-Penten-4-yn-3-ol is a remarkably versatile building block in organic synthesis, offering a rich landscape of chemical reactivity. The ability to selectively manipulate the alkene and alkyne functional groups through careful selection of reagents and reaction conditions provides chemists with a powerful tool for the construction of complex molecules. The insights provided in this guide aim to equip researchers, scientists, and drug development professionals with a deeper understanding of the principles governing the reactivity of this important enyne, thereby facilitating its application in the synthesis of novel compounds with potential applications in medicine and materials science.

References

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• Echavarren, A. M., et al. (2008). Gold-Catalyzed Cycloisomerizations of Enynes: A Mechanistic Perspective. Chemical Reviews, 108(8), 3379–3407. Retrieved from [Link]

• Kim, D., et al. (2016). Highly β-Selective Cyclopolymerization of 1,6-Heptadiynes and Ring-Closing Enyne Metathesis Reaction Using Grubbs Z-Selective Catalyst. ACS Macro Letters, 5(9), 1010–1014. Retrieved from [Link]

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Authored by a Senior Application Scientist

An In-depth Technical Guide to the Core Reactions of 1-Penten-4-yn-3-ol

This guide provides an in-depth exploration of 1-penten-4-yn-3-ol, a uniquely versatile bifunctional molecule. Possessing a terminal alkene, a terminal alkyne, and a secondary alcohol, this compound serves as a valuable building block in sophisticated organic synthesis. Its conjugated system and multiple reactive sites allow for a diverse range of chemical transformations, making it a molecule of significant interest to researchers in materials science, drug development, and chemical manufacturing. We will dissect its synthesis, core reactions, and mechanistic underpinnings, providing both theoretical insights and practical, field-tested protocols.

Molecular Profile: Physicochemical and Safety Data

1-Penten-4-yn-3-ol (CAS: 14304-27-9) is a colorless to light yellow liquid.[1] Its distinct structure, featuring both sp² and sp hybridized carbon centers adjacent to a hydroxyl group, dictates its chemical behavior. A comprehensive understanding of its physical properties is crucial for its effective use in experimental design.

Table 1: Physicochemical Properties of 1-Penten-4-yn-3-ol

Property	Value	Reference
Molecular Formula	C₅H₆O	[2]
Molecular Weight	82.10 g/mol	[2]
Boiling Point	~111-121 °C at 760 mmHg	[1][3]
Density	~0.935 g/cm³	[3]
Flash Point	~32 °C	[1]
Refractive Index	~1.465	[3]
IUPAC Name	pent-1-en-4-yn-3-ol	[2]

Safety and Handling: 1-Penten-4-yn-3-ol is a flammable liquid and requires careful handling.[4] It is classified as causing serious eye damage.[2] All handling should be performed in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, flame-retardant lab coats, and chemical-resistant gloves.[5] Containers should be stored in a cool, dry, and well-ventilated area away from ignition sources.[5]

Synthesis of 1-Penten-4-yn-3-ol: Foundational Protocols

The primary industrial synthesis of 1-penten-4-yn-3-ol involves the nucleophilic addition of an acetylide to an α,β-unsaturated ketone. While effective, this method presents significant handling challenges.

Traditional Synthesis: Acetylide Addition to Methyl Vinyl Ketone

This established method relies on the in-situ formation of calcium acetylide in liquid ammonia, which then acts as the nucleophile.[1] The causality behind this choice is the high reactivity of the acetylide anion and the low temperature required to control the exothermic reaction with the enone.

Caption: Workflow for the traditional synthesis of 1-penten-4-yn-3-ol.

Experimental Protocol:

• Vessel Preparation: To a three-necked flask equipped with a dry-ice condenser, a mechanical stirrer, and a gas inlet tube, add liquid ammonia and cool the vessel to below -40°C.[1][6]

• Acetylide Formation: Introduce metallic calcium chips into the liquid ammonia with vigorous stirring. Bubble acetylene gas through the mixture to form a dispersion of calcium acetylide.[1]

• Reaction: Cool the reaction mixture to -60°C. Slowly add methyl vinyl ketone dropwise while maintaining a moderate flow of acetylene. The temperature should be carefully maintained at -55°C for approximately 30 minutes.[6]

• Quenching and Workup: Allow the temperature to rise to -5°C to evaporate the ammonia. To the residue, add equal volumes of diethyl ether and water.[6] Separate the organic layer.

• Purification: The combined organic layers are washed with a sodium bicarbonate solution, dried over anhydrous magnesium sulfate, and concentrated. The final product is purified by fractional distillation, yielding the target compound in approximately 71% yield based on the consumed methyl vinyl ketone.[1]

This method, while providing good yields, is energy-intensive and involves hazardous materials requiring specialized equipment and handling procedures.[1]

Alternative Synthesis: Grignard-Based Approach

An alternative route involves the use of a pre-formed acetylenic Grignard reagent, which offers better control and avoids the use of liquid ammonia.

Experimental Protocol:

• Grignard Formation: Prepare ethynylmagnesium bromide by bubbling acetylene gas through a solution of ethylmagnesium bromide in anhydrous tetrahydrofuran (THF).

• Reaction: Cool the solution of ethynylmagnesium bromide to 0°C in an inert atmosphere. Add acrolein dropwise over 1.5 hours.[3]

• Workup: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with diethyl ether, dry the organic phase over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by vacuum distillation. This method can achieve yields of up to 78%.[3]

Core Reactivity and Mechanistic Pathways

The unique arrangement of functional groups in 1-penten-4-yn-3-ol enables a wide array of selective transformations.

Platinum-Catalyzed Cycloisomerization

Platinum catalysts can activate the alkyne functionality towards intramolecular nucleophilic attack, leading to the formation of cyclic products. This reaction proceeds via an electrophilic activation mechanism.[1]

Caption: Proposed mechanism for Pt-catalyzed cycloisomerization.

The reaction is initiated by the coordination of the platinum catalyst to the alkyne. This coordination increases the electrophilicity of the triple bond, making it susceptible to attack by the internal nucleophile (the hydroxyl group), ultimately leading to cyclized products after rearrangement.[1]

Allylic Rearrangement

In the presence of an acid catalyst, 1-penten-4-yn-3-ol undergoes a reversible allylic rearrangement to yield the isomeric 3-methyl-2-penten-4-yn-1-ols.[1] This reaction is particularly significant as the product is a key intermediate in the industrial synthesis of Vitamin A.[6]

Catalysis:

• Traditional: Sulfuric acid or sodium bisulfate.[1]

• Modern: Acidic ionic liquids, such as [HNMP]HSO₄ (N-methylpyrrolidone hydrogen sulfate), have emerged as highly effective and recyclable catalysts. They offer advantages like non-volatility, ease of separation, and improved selectivity for the desired cis-isomer.[1][6]

Experimental Protocol (Ionic Liquid Catalysis):

• Setup: In a round-bottom flask, combine 1-penten-4-yn-3-ol with the acidic ionic liquid [HNMP]HSO₄ (typically 5-10 mol%).

• Reaction: Heat the mixture under an inert atmosphere with stirring. Monitor the reaction progress using GC or TLC.

• Workup: Upon completion, the product can be directly separated from the non-volatile ionic liquid catalyst by vacuum distillation.

• Catalyst Recycling: The remaining ionic liquid can be washed, dried, and reused in subsequent batches with minimal loss of activity.[1]

Cycloaddition Reactions

The enyne structure is an excellent substrate for cycloaddition reactions. When functionalized as an acyloxy derivative, 1-penten-4-yn-3-ol participates in rhodium-catalyzed intermolecular [5+2] cycloadditions. The electronic nature of the ester substituent significantly influences the reaction rate, with electron-donating groups accelerating the transformation.[1]

Selective Hydrogenation

The presence of two distinct unsaturated bonds (alkene and alkyne) allows for selective hydrogenation. Using palladium catalysts under continuous-flow liquid-phase conditions, it is possible to selectively reduce one of the functionalities to produce more stable derivatives.[1] The choice of catalyst support, solvent, and reaction conditions dictates the selectivity towards either the alkene or the fully saturated alcohol.

Ruthenium-Catalyzed Carbene Reactions

The molecule's reactivity extends to coordination chemistry. Studies have shown that 1-penten-4-yn-3-ol reacts with ruthenium vinyl carbenes to form ten-membered η²-olefin coordinated ruthenacycles, demonstrating its utility in constructing complex, large-ring systems.[1]

Conclusion and Future Outlook

1-Penten-4-yn-3-ol is a powerful and versatile synthon whose rich chemistry stems from the interplay of its alkene, alkyne, and alcohol functional groups. While traditional synthesis methods are robust, modern advancements using alternative reagents and catalytic systems, such as ionic liquids, are paving the way for more efficient, selective, and sustainable transformations. Its demonstrated utility in catalytic cycles, rearrangements, and cycloadditions confirms its status as a valuable building block for accessing complex molecular architectures relevant to the pharmaceutical and materials science industries. Future research will likely focus on developing enantioselective transformations and expanding its application in novel catalytic cascade reactions.

References

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Protocols & Analytical Methods

Synthesis of 1-Penten-4-yn-3-ol from methyl vinyl ketone and acetylene.

Application Note: Synthesis of 1-Penten-4-yn-3-ol

A Detailed Protocol for the Selective 1,2-Addition of Acetylide to Methyl Vinyl Ketone

Abstract

This document provides a comprehensive guide for the synthesis of 1-penten-4-yn-3-ol, a valuable propargyl alcohol building block in organic synthesis. The protocol details the selective nucleophilic 1,2-addition of a lithium acetylide to the carbonyl group of methyl vinyl ketone, an α,β-unsaturated system. We will explore the underlying reaction mechanism, explain the critical experimental parameters that ensure high selectivity and yield, and provide a detailed, step-by-step procedure from reaction setup to product purification and characterization. This guide is intended for researchers in organic chemistry and drug development, emphasizing safe laboratory practices for handling highly reactive and hazardous materials.

Introduction and Strategic Overview

The ethynylation of carbonyl compounds is a cornerstone transformation in organic chemistry, providing access to propargyl alcohols which are versatile intermediates for a wide array of subsequent reactions.[1] The target molecule, 1-penten-4-yn-3-ol, incorporates both an alkene and an alkyne functionality, making it a useful precursor for more complex molecular architectures.

The chosen synthetic strategy involves the reaction of methyl vinyl ketone (MVK) with an acetylide nucleophile. MVK is a classic α,β-unsaturated ketone, presenting two electrophilic sites: the carbonyl carbon (C2) and the β-vinyl carbon (C4). The challenge in this synthesis lies in controlling the regioselectivity of the nucleophilic attack. The addition of the acetylide anion can theoretically occur at the carbonyl carbon (a 1,2-addition) to yield the desired product, or at the β-carbon (a 1,4-conjugate addition).

This protocol employs an organolithium-mediated approach, which leverages the "hard" nucleophilic character of lithium acetylide. Hard nucleophiles, characterized by high charge density and low polarizability, preferentially attack the harder electrophilic center, which in an enone system is the carbonyl carbon.[2] This principle is the key to achieving high selectivity for the desired 1,2-addition product. Alternative methods, such as the traditional Favorskii reaction using alkali metal hydroxides, can also be employed but may require more specialized conditions to avoid side reactions like aldol condensations.[3][4]

Reaction Mechanism and Rationale

The synthesis proceeds via a three-step mechanism: formation of the nucleophile, selective nucleophilic attack, and acidic workup.

• Deprotonation of Acetylene: Acetylene is a weak acid (pKa ≈ 25). A very strong base is required for its deprotonation. In this protocol, n-butyllithium (n-BuLi), a powerful organolithium base, is used to quantitatively abstract a proton from acetylene, forming the highly nucleophilic lithium acetylide in an irreversible acid-base reaction.[1]

• Nucleophilic Addition: The lithium acetylide anion attacks the methyl vinyl ketone. Due to the hard-hard interaction between the localized charge of the acetylide and the carbonyl carbon, the reaction proceeds almost exclusively via a 1,2-addition pathway.[2][5] This forms a lithium alkoxide intermediate. The reaction is conducted at a very low temperature (-78 °C) to minimize side reactions, such as polymerization of the MVK or competing 1,4-addition.

• Aqueous Workup: The reaction is "quenched" by the addition of a mild proton source, typically a saturated aqueous solution of ammonium chloride (NH₄Cl). This protonates the lithium alkoxide intermediate to yield the final product, 1-penten-4-yn-3-ol, and neutralizes any remaining reactive organometallic species.[6]

Reaction Scheme Visualization

Caption: Mechanism of 1,2-Acetylide Addition.

Experimental Protocol

This protocol describes the synthesis on a 25 mmol scale. All operations should be performed in a certified fume hood.

Materials and Equipment

Reagent/Material	Formula	MW ( g/mol )	Amount	Moles (mmol)	Equivalents
Acetylene Gas	C₂H₂	26.04	Excess	Excess	-
n-Butyllithium (2.5 M in hexanes)	CH₃(CH₂)₃Li	64.06	11.0 mL	27.5	1.1
Methyl Vinyl Ketone (MVK)	C₄H₆O	70.09	1.95 mL (1.75 g)	25.0	1.0
Tetrahydrofuran (THF), anhydrous	C₄H₈O	72.11	150 mL	-	-
Saturated NH₄Cl (aq)	NH₄Cl	53.49	~50 mL	-	-
Diethyl Ether (Et₂O)	(C₂H₅)₂O	74.12	~200 mL	-	-
Brine (Saturated NaCl aq)	NaCl	58.44	~50 mL	-	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~5 g	-	-
Silica Gel (for chromatography)	SiO₂	60.08	As needed	-	-

• Glassware: 250 mL three-neck round-bottom flask, dropping funnel, condenser, gas inlet adapter, magnetic stirrer, and stir bar. All glassware must be oven-dried and assembled hot under an inert atmosphere.

• Apparatus: Schlenk line or manifold for inert gas (Argon or Nitrogen), low-temperature bath (dry ice/acetone), rotary evaporator.

Experimental Workflow Diagram

Caption: Experimental Workflow.

Step-by-Step Procedure

• Reaction Setup: Assemble the three-neck flask with a magnetic stir bar, a gas inlet connected to the inert gas line, a rubber septum, and a low-temperature thermometer. Flame-dry the apparatus under vacuum and backfill with argon or nitrogen.

• Solvent Cooling & Acetylene Introduction: Add 100 mL of anhydrous THF to the flask. Cool the flask to -78 °C using a dry ice/acetone bath. Once cooled, introduce a gentle stream of acetylene gas through a needle below the surface of the THF for 20-30 minutes to create a saturated solution. Maintain a positive pressure of acetylene (e.g., via a balloon).

• Formation of Lithium Acetylide: While stirring, slowly add the n-butyllithium solution (11.0 mL, 27.5 mmol) to the cold acetylene solution via syringe over 15 minutes. A white precipitate of lithium acetylide may form. Allow the mixture to stir for an additional 30 minutes at -78 °C.

• Addition of Methyl Vinyl Ketone: In a separate dry flask, prepare a solution of freshly distilled methyl vinyl ketone (1.95 mL, 25.0 mmol) in 20 mL of anhydrous THF. Add this solution dropwise via syringe or dropping funnel to the stirred lithium acetylide suspension over 30 minutes, ensuring the internal temperature does not rise above -70 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at -78 °C for 2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC), checking for the consumption of MVK.

• Quenching: Remove the acetylene inlet. While the flask is still in the cold bath, slowly and carefully add 50 mL of saturated aqueous ammonium chloride solution dropwise to quench the reaction. A vigorous reaction may occur initially.

• Workup and Extraction: Once the addition is complete, remove the cooling bath and allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 70 mL).

• Washing and Drying: Combine the organic extracts and wash with brine (1 x 50 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil should be purified by flash column chromatography on silica gel.[7][8] A solvent system of ethyl acetate/hexanes (e.g., starting with 10:90 and gradually increasing the polarity) is typically effective. Collect fractions and analyze by TLC to identify those containing the pure product.

• Final Product: Combine the pure fractions and remove the solvent in vacuo to yield 1-penten-4-yn-3-ol as a pale yellow oil.

Characterization

The identity and purity of the synthesized 1-penten-4-yn-3-ol should be confirmed by spectroscopic methods.

• Appearance: Colorless to pale yellow oil.

• Molecular Formula: C₅H₆O.[9]

• Molecular Weight: 82.10 g/mol .[9]

• ¹H NMR (CDCl₃, 400 MHz): Expected signals at δ ~ 5.9 (ddd, 1H, -CH=CH₂), ~5.4 (d, 1H, =CH₂ cis), ~5.2 (d, 1H, =CH₂ trans), ~4.8 (m, 1H, -CH(OH)-), ~2.6 (d, 1H, -C≡CH), ~2.5 (br s, 1H, -OH).

• ¹³C NMR (CDCl₃, 100 MHz): Expected signals at δ ~ 138 (-CH=), 116 (=CH₂), 83 (-C≡), 73 (≡CH), 62 (-CH(OH)-).[9]

• Infrared (IR, neat): ν ~ 3300-3400 cm⁻¹ (broad, O-H stretch), ~3300 cm⁻¹ (sharp, C≡C-H stretch), ~2100 cm⁻¹ (C≡C stretch), ~1645 cm⁻¹ (C=C stretch).

• Mass Spectrometry (EI): m/z (%) = 82 (M⁺), 81 (M-H)⁺, 53 (M-CHO)⁺.

Safety and Handling Precautions

This procedure involves highly hazardous materials and requires strict adherence to safety protocols.

• Acetylene Gas: Acetylene is extremely flammable and can form explosive mixtures with air.[10] It is unstable at high pressures and should never be used at pressures exceeding 15 psig (103 kPa).[11] Ensure the work area is well-ventilated and free of ignition sources.[12] Use appropriate regulators and check for leaks.[12]

• n-Butyllithium: n-BuLi is a pyrophoric liquid, meaning it can ignite spontaneously on contact with air or moisture.[13] It must be handled under an inert atmosphere at all times using proper syringe and cannula techniques. All transfers should be done with extreme care. Have a Class D fire extinguisher (for combustible metals) readily available.

• Methyl Vinyl Ketone: MVK is a highly toxic, flammable, and lachrymatory liquid that polymerizes readily.[14] It should be stored cold, stabilized, and freshly distilled before use. Handle only in a fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Cryogenic Bath: Dry ice/acetone baths are extremely cold (-78 °C) and can cause severe frostbite upon skin contact. Wear cryogenic gloves when handling.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low or No Yield	Inactive n-BuLi (degraded by air/moisture).	Titrate the n-BuLi solution before use to determine its exact molarity. Use a fresh bottle if necessary.
Incomplete deprotonation of acetylene.	Ensure a sufficient excess of acetylene gas is bubbled through the THF to maintain saturation.
Formation of 1,4-Adduct	Reaction temperature was too high, allowing for thermodynamic control.	Strictly maintain the reaction temperature at -78 °C during the addition of MVK. Slower addition can also help dissipate heat.
Polymerization of MVK	MVK was not fresh or was added too quickly. Presence of impurities.	Use freshly distilled, inhibitor-free MVK. Add the MVK solution slowly and ensure the reaction temperature remains low.
Difficult Purification	Co-elution of product with byproducts.	Use a different solvent system for column chromatography. A gradient elution from low to high polarity is recommended for better separation.[15]

References

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Application Note & Synthesis Protocol: Laboratory-Scale Preparation of 1-Penten-4-yn-3-ol via Grignard Reaction

Abstract

This document provides a comprehensive, field-proven protocol for the laboratory-scale synthesis of 1-penten-4-yn-3-ol, a valuable bifunctional molecule in organic synthesis. The synthesis is achieved through the nucleophilic addition of an ethynyl Grignard reagent to acrolein. This application note is intended for researchers, scientists, and professionals in drug development, offering a detailed guide from reagent preparation to product purification and characterization, with an emphasis on the causality behind experimental choices and adherence to safety best practices.

Introduction

1-Penten-4-yn-3-ol is a key building block in organic synthesis, featuring both a terminal alkene and a terminal alkyne flanking a secondary alcohol. This unique arrangement of functional groups allows for a diverse range of subsequent chemical transformations, making it a valuable precursor for the synthesis of complex molecules, including pharmaceuticals and agrochemicals.[1] The protocol detailed herein describes a reliable and scalable Grignard reaction, which is a cornerstone of carbon-carbon bond formation in organic chemistry.[2] The reaction involves the formation of ethynylmagnesium bromide, which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of acrolein.[3][4] Careful control of reaction conditions, particularly temperature and the exclusion of atmospheric moisture, is critical for the successful and safe execution of this synthesis.

Reaction Scheme

Overall Reaction:

Materials and Reagents

Reagent/Material	Chemical Formula	Molecular Weight ( g/mol )	CAS Number	Key Hazards
Magnesium Turnings	Mg	24.31	7439-95-4	Flammable solid
Ethyl Bromide	C2H5Br	108.97	74-96-4	Flammable, Harmful if swallowed, Skin/eye irritant
Anhydrous Tetrahydrofuran (THF)	C4H8O	72.11	109-99-9	Highly flammable, May form explosive peroxides
Acetylene	C2H2	26.04	74-86-2	Extremely flammable gas, May form explosive acetylides
Acrolein	C3H4O	56.06	107-02-8	Highly flammable, Toxic, Corrosive
Saturated Ammonium Chloride	NH4Cl	53.49	12125-02-9	Eye irritant
Anhydrous Sodium Sulfate	Na2SO4	142.04	7757-82-6	None
Diethyl Ether	(C2H5)2O	74.12	60-29-7	Extremely flammable, May form explosive peroxides

Experimental Protocol

Workflow Diagram

Sources

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Application Note: 1-Penten-4-yn-3-ol as a Strategic Precursor for the Synthesis of Complex Carbocyclic and Heterocyclic Scaffolds

Abstract: This document provides a detailed guide for researchers, synthetic chemists, and professionals in drug development on the utility of 1-penten-4-yn-3-ol (CAS: 14304-27-9) as a versatile C5 building block. Its unique structure, featuring vicinal vinyl, hydroxyl, and ethynyl functionalities, serves as a powerful linchpin for sophisticated molecular construction. We will explore its application in key transition-metal-catalyzed transformations, including the Pauson-Khand reaction, Ring-Closing Enyne Metathesis (RCEYM), and gold-catalyzed cycloisomerizations. The causality behind experimental choices, detailed step-by-step protocols, and mechanistic insights are provided to empower chemists to leverage this precursor in the synthesis of complex organic molecules.

Introduction: The Strategic Value of a Bifunctional Enyne

1-Penten-4-yn-3-ol is a deceptively simple molecule that packs significant synthetic potential. The spatial arrangement of an alkene, a secondary alcohol, and a terminal alkyne makes it an ideal substrate for a variety of powerful cyclization strategies that rapidly build molecular complexity.[1] The alkene and alkyne moieties can participate in concerted cycloadditions or sequential metal-catalyzed processes, while the hydroxyl group can act as an internal nucleophile or a directing group, offering precise control over stereochemical outcomes. This guide focuses on three such transformative applications that convert this linear precursor into intricate cyclic systems, which are common motifs in natural products and pharmaceutical agents.[2][3]

Physicochemical Properties & Safe Handling

Proper handling and storage are critical for ensuring the integrity and reactivity of 1-penten-4-yn-3-ol.

Property	Value	Reference
CAS Number	14304-27-9	[1]
Molecular Formula	C₅H₆O	[4]
Molecular Weight	82.10 g/mol	[1]
Boiling Point	111.4 °C at 760 mmHg	[4]
Density	0.935 g/cm³	[4]
Refractive Index	1.465	[4]
Flash Point	6.9 °C	[4]
SMILES	C=CC(C#C)O	[1]

Safety & Handling: 1-Penten-4-yn-3-ol is a flammable liquid and causes serious eye damage.[1] It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles and chemical-resistant gloves, must be worn. Store the compound in a cool, dark, and dry place under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation.

Application I: The Intramolecular Pauson-Khand Reaction (PKR)

The Pauson-Khand reaction is a formal [2+2+1] cycloaddition that combines an alkene, an alkyne, and carbon monoxide to generate an α,β-cyclopentenone.[5][6] The intramolecular variant, for which 1-penten-4-yn-3-ol is an ideal substrate, is particularly powerful for constructing bicyclic systems with high regio- and stereoselectivity.[7]

Mechanistic Rationale

The accepted mechanism begins with the formation of a stable hexacarbonyl dicobalt complex with the alkyne moiety of the substrate.[8] Gentle heating causes the dissociation of a CO ligand, creating a vacant coordination site for the pendant alkene. Subsequent migratory insertion of the alkene into a cobalt-carbon bond forms a metallacyclopentane intermediate. This is followed by the insertion of an external CO ligand and, finally, reductive elimination to release the bicyclic enone product and regenerate the cobalt catalyst (though the reaction is often run with stoichiometric cobalt).[6][9] The stereochemistry of the resulting fused ring system is highly controlled by the geometry of the initial cobalt-alkyne complex.[7]

Caption: Mechanism of the Intramolecular Pauson-Khand Reaction.

Experimental Protocol: Synthesis of a Bicyclo[3.3.0]octenone Derivative

Causality Note: This protocol utilizes an O-protected derivative of 1-penten-4-yn-3-ol. The bulky silyl protecting group prevents potential side reactions involving the free hydroxyl group and can enhance stereochemical control. Mesitylene is used as a high-boiling, non-coordinating solvent suitable for the required reaction temperature.[8]

Materials:

• O-tert-Butyldimethylsilyl (TBS)-protected 1-penten-4-yn-3-ol (1.0 eq)

• Dicobalt octacarbonyl (Co₂(CO)₈) (1.1 eq)

• Degassed mesitylene

• Carbon monoxide (CO) gas balloon

• Anhydrous silica gel for chromatography

Procedure:

• Flask Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Allow it to cool to room temperature under a stream of argon.

• Reagent Addition: To the flask, add the O-TBS-protected enyne (e.g., 1.0 mmol, 1.0 eq). Add freshly degassed mesitylene (approx. 0.05 M concentration) via cannula.[8]

• Cobalt Complex Formation: In a glove box, weigh Co₂(CO)₈ (1.1 eq) and add it to the reaction flask in a single portion under a positive flow of argon. The solution should turn dark red/brown.

• Stirring: Stir the mixture at room temperature for 2 hours to ensure complete formation of the alkyne-cobalt complex.[8]

• Reaction Execution: Purge the system with CO gas and equip the flask with a CO balloon. Heat the reaction mixture to 160 °C in a pre-heated oil bath and stir vigorously for 24 hours.[8]

• Workup and Purification:

  • Cool the reaction to room temperature. The crude mixture can be directly loaded onto a silica gel column.

  • Elute with a non-polar solvent (e.g., hexanes) to remove the mesitylene.

  • Increase the eluent polarity (e.g., 5-10% ethyl acetate in hexanes) to elute the desired bicyclic enone product.

  • Expected Yield: 45-60%.[5] Characterize by ¹H NMR, ¹³C NMR, and HRMS.

Application II: Ring-Closing Enyne Metathesis (RCEYM)

Enyne metathesis is a powerful bond reorganization reaction catalyzed by ruthenium carbene complexes (e.g., Grubbs' catalysts) that transforms an enyne into a 1,3-diene.[10] The intramolecular version (RCEYM) is an exceptionally efficient method for constructing cyclic dienes from precursors like 1-penten-4-yn-3-ol.[11]

Mechanistic Rationale

The catalytic cycle is initiated by a [2+2] cycloaddition between the ruthenium carbene catalyst and the alkene moiety of the substrate, forming a ruthenacyclobutane intermediate.[10] A retro-[2+2] cycloaddition releases a volatile alkene (e.g., styrene if using a Grubbs-Hoveyda catalyst) and generates a new ruthenium carbene bound to the substrate. This intermediate then undergoes an intramolecular [2+2] cycloaddition with the alkyne to form a ruthenacyclobutene. A final cycloelimination step yields the cyclic 1,3-diene product and regenerates the active methylidene ruthenium catalyst, which continues the cycle.[12][13]

Caption: General workflow for Ring-Closing Enyne Metathesis (RCEYM).

Experimental Protocol: Synthesis of a Cyclopentenyl Diene

Causality Note: This protocol uses a second-generation Grubbs' catalyst, which exhibits higher activity and better functional group tolerance compared to first-generation catalysts. The reaction is run at a low concentration in a solvent like dichloromethane (DCM) to favor the intramolecular cyclization over intermolecular oligomerization.

Materials:

• 1-Penten-4-yn-3-ol (1.0 eq)

• Grubbs' Catalyst, 2nd Generation (e.g., 2-5 mol%)

• Anhydrous, degassed dichloromethane (DCM)

• Ethyl vinyl ether (for quenching)

• Anhydrous silica gel for chromatography

Procedure:

• Setup: In a glove box, add Grubbs' catalyst (e.g., 0.05 eq) to a flame-dried Schlenk flask.

• Solvent Addition: Outside the glove box, add anhydrous, degassed DCM via cannula to the flask under an argon atmosphere to achieve a final substrate concentration of 0.01 M.

• Substrate Addition: Prepare a solution of 1-penten-4-yn-3-ol (1.0 eq) in a small volume of degassed DCM. Add this solution dropwise to the stirring catalyst solution over 30 minutes.

• Reaction: Gently reflux the reaction mixture (approx. 40 °C) under argon. Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Quenching: Once the starting material is consumed, add a few drops of ethyl vinyl ether to the reaction mixture and stir for 20 minutes to quench the catalyst.

• Workup and Purification:

  • Remove the solvent under reduced pressure.

  • Purify the crude residue directly by flash column chromatography on silica gel (e.g., using a gradient of 10-30% ethyl acetate in hexanes) to isolate the cyclic diene.

  • Expected Yield: >85%.[14] Characterize by ¹H NMR, ¹³C NMR, and HRMS.

Application III: Gold-Catalyzed Intramolecular Hydroalkoxylation

Homogeneous gold catalysts, typically Au(I) or Au(III) complexes, are powerful carbophilic Lewis acids that selectively activate C-C multiple bonds.[15][16] This property makes them ideal for catalyzing the intramolecular addition of nucleophiles, such as the hydroxyl group of 1-penten-4-yn-3-ol, to the alkyne.[17]

Mechanistic Rationale

The reaction is initiated by the coordination of a cationic gold(I) species to the alkyne, which significantly increases its electrophilicity.[18][19] The pendant hydroxyl group then acts as an intramolecular nucleophile, attacking the activated alkyne. This typically proceeds via a 5-exo-dig cyclization pathway, which is kinetically favored according to Baldwin's rules. This attack forms a vinyl-gold intermediate. Subsequent protodeauration, typically by adventitious acid or the alcohol substrate itself, releases the dihydrofuran product and regenerates the active gold(I) catalyst, allowing the cycle to continue.[17]

Caption: Gold-catalyzed 5-exo-dig intramolecular hydroalkoxylation.

Experimental Protocol: Synthesis of 2-Methyl-5-vinyl-2,3-dihydrofuran

Causality Note: This protocol uses a common gold(I) pre-catalyst, such as Ph₃PAuCl, which is activated in situ by a silver salt (e.g., AgOTf). The silver salt acts as a halide scavenger, generating the highly reactive cationic gold(I) species necessary for catalysis. The reaction is run at room temperature, highlighting the mild conditions often associated with gold catalysis.

Materials:

• 1-Penten-4-yn-3-ol (1.0 eq)

• (Triphenylphosphine)gold(I) chloride (Ph₃PAuCl) (1-2 mol%)

• Silver trifluoromethanesulfonate (AgOTf) (1-2 mol%)

• Anhydrous dichloromethane (DCM)

• Anhydrous silica gel for chromatography

Procedure:

• Catalyst Preparation: In a vial, dissolve Ph₃PAuCl (0.02 eq) and AgOTf (0.02 eq) in anhydrous DCM (approx. 0.1 M final concentration). Stir the mixture in the dark for 10-15 minutes. A white precipitate of AgCl will form.

• Reaction Initiation: Add a solution of 1-penten-4-yn-3-ol (1.0 eq) in DCM to the catalyst mixture.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the disappearance of the starting material by TLC (staining with permanganate can be effective for visualizing the enyne). The reaction is often complete within 1-2 hours.

• Workup and Purification:

  • Once the reaction is complete, filter the mixture through a short plug of celite or silica gel to remove the silver salts and the catalyst.

  • Rinse the plug with additional DCM.

  • Concentrate the filtrate under reduced pressure.

  • Purify the resulting crude oil by flash column chromatography (using a non-polar eluent system, e.g., pentane or hexanes with 1-2% diethyl ether) to yield the volatile dihydrofuran product.

  • Expected Yield: >90%. Characterize by ¹H NMR, ¹³C NMR, and comparison to literature data.

Summary and Outlook

The strategic application of 1-penten-4-yn-3-ol provides a rapid and efficient entry into diverse and valuable molecular scaffolds. We have demonstrated its utility in three distinct, modern synthetic transformations.

Reaction Type	Catalyst System	Key Transformation	Product Scaffold
Pauson-Khand	Co₂(CO)₈	[2+2+1] Cycloaddition	Bicyclic Cyclopentenone
RCEYM	Grubbs' Catalyst (Ru)	Enyne Metathesis	Monocyclic 1,3-Diene
Hydroalkoxylation	Au(I) Complexes	Intramolecular Cyclization	Dihydrofuran

The choice of metal catalyst fundamentally dictates the reaction pathway, allowing chemists to selectively forge different cyclic frameworks from the same simple precursor. This versatility underscores the power of catalyst-controlled reactivity in modern organic synthesis. The products derived from these reactions serve as advanced intermediates for the total synthesis of natural products and the development of novel pharmaceutical candidates.

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Application Note & Protocol: Acid-Catalyzed Allylic Rearrangement for the Synthesis of (Z)-3-Methyl-2-penten-4-yn-1-ol

For: Researchers, scientists, and drug development professionals

Subject: A detailed guide to the synthesis of (Z)-3-methyl-2-penten-4-yn-1-ol, a key intermediate in Vitamin A synthesis, via the allylic rearrangement of 3-methyl-1-penten-4-yn-3-ol. This document provides in-depth mechanistic insights, a comprehensive experimental protocol, and critical process parameters.

Introduction and Scientific Context

The acid-catalyzed allylic rearrangement of propargyl alcohols is a cornerstone transformation in organic synthesis, enabling the production of valuable α,β-unsaturated carbonyl compounds and other key intermediates.[1] This application note focuses on a specific, industrially significant example: the conversion of 3-methyl-1-penten-4-yn-3-ol to 3-methyl-2-penten-4-yn-1-ol. The (Z)-isomer of the product is a critical C6 building block in the iconic Isler synthesis of Vitamin A.[2]

It is crucial to clarify a common point of potential confusion regarding the starting material. While the topic specifies 1-penten-4-yn-3-ol, the direct and industrially practiced precursor for 3-methyl-2-penten-4-yn-1-ol is its isomer, 3-methyl-1-penten-4-yn-3-ol (a tertiary alcohol). The rearrangement of 1-penten-4-yn-3-ol (a secondary alcohol) would typically proceed via a Meyer-Schuster rearrangement to yield an α,β-unsaturated aldehyde, not the desired primary alcohol. The presence of the methyl group on the carbinol carbon in 3-methyl-1-penten-4-yn-3-ol is mechanistically essential for the formation of the title product.

This guide will therefore detail the scientifically established and industrially validated protocol using 3-methyl-1-penten-4-yn-3-ol as the substrate. We will delve into the underlying mechanism, provide a step-by-step experimental procedure, and discuss the critical parameters that ensure a high yield and selectivity for the desired (Z)-isomer.

Reaction Mechanism and Rationale

The conversion of 3-methyl-1-penten-4-yn-3-ol to 3-methyl-2-penten-4-yn-1-ol is a classic example of an acid-catalyzed allylic rearrangement.[3][4] The reaction proceeds through a stabilized carbocation intermediate, which dictates the formation of the final product.

The key steps of the mechanism are as follows:

• Protonation of the Hydroxyl Group: The reaction is initiated by the protonation of the tertiary hydroxyl group of the starting material by a strong acid, typically sulfuric acid. This converts the hydroxyl group into a good leaving group (water).

• Formation of an Allylic Carbocation: The protonated hydroxyl group departs as a water molecule, leading to the formation of a tertiary allylic carbocation. This carbocation is stabilized by resonance, with the positive charge delocalized over the allylic system.

• Nucleophilic Attack by Water and Deprotonation: A water molecule acts as a nucleophile and attacks the primary carbon of the allylic carbocation. Subsequent deprotonation of the resulting oxonium ion yields the primary alcohol, 3-methyl-2-penten-4-yn-1-ol.

The formation of a mixture of (Z) and (E) isomers is typical, with the (Z)-isomer being the major product under optimized conditions.[5] The predominance of the (Z)-isomer is a critical aspect of this synthesis for its application in Vitamin A production.

Caption: Mechanism of the acid-catalyzed allylic rearrangement.

Experimental Protocol

This protocol is based on established industrial procedures and provides a reliable method for the synthesis of 3-methyl-2-penten-4-yn-1-ol.[6]

Materials and Reagents

Reagent/Material	Grade	Supplier
3-Methyl-1-penten-4-yn-3-ol	≥98%	Sigma-Aldrich
Sulfuric Acid (H₂SO₄)	ACS Reagent, 95-98%	Fisher Scientific
Chloroform (CHCl₃) or Isopropyl Ether	ACS Reagent	VWR
Sodium Bicarbonate (NaHCO₃)	ACS Reagent	EMD Millipore
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Reagent	Acros Organics
Diethyl Ether	ACS Reagent	J.T. Baker
Deionized Water	N/A	In-house

Equipment

• Three-necked round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Condenser

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure

Caption: Step-by-step experimental workflow for the rearrangement.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and condenser, dissolve 115 g of 3-methyl-1-penten-4-yn-3-ol in 250 ml of a suitable solvent such as chloroform or isopropyl ether.[6]

• Addition of Acid Catalyst: While stirring, add 300 mL of a 21.5% aqueous solution of sulfuric acid to the reaction mixture.[6]

• Reaction Conditions: Heat the biphasic mixture to 55°C and maintain this temperature for 2 hours with vigorous stirring.[6]

• Work-up and Extraction: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and allow the layers to separate.

• Neutralization: Carefully separate the organic layer. Wash the organic layer twice with 100 mL portions of a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.[6]

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.[6]

• Purification: The crude product, an isomeric mixture of (Z)- and (E)-3-methyl-2-penten-4-yn-1-ol, can be purified by fractional distillation.

Results and Discussion

Under the described conditions, this rearrangement typically proceeds with good efficiency. The expected yield of the isomeric mixture of 3-methyl-2-penten-4-yn-1-ol is approximately 86.6% based on the starting alcohol.[6]

Table 1: Typical Reaction Outcomes

Parameter	Value	Reference
Yield	86.6%	[6]
(Z)-isomer content	~85%	[6]
(E)-isomer content	~15%	[5]
Reaction Temperature	55°C	[6]
Reaction Time	2 hours	[6]
Catalyst Concentration	21.5% H₂SO₄ (aq)	[6]

The ratio of (Z) to (E) isomers is a critical parameter, especially in the context of Vitamin A synthesis. The thermodynamic equilibrium at around 56°C favors the (Z)-isomer, with a ratio of approximately 85:15.[5]

Alternative Catalysts and Future Outlook

While sulfuric acid is the traditional and industrially established catalyst, recent research has explored the use of acidic ionic liquids for this rearrangement. For instance, [HNMP]HSO₄ has been shown to effectively catalyze the reaction, offering potential advantages such as increased selectivity for the (Z)-isomer (up to 88%) and easier separation and recycling of the catalyst.[6] However, catalyst deactivation after several cycles remains a challenge to be addressed.[6]

Safety Considerations

• Flammability: 3-Methyl-1-penten-4-yn-3-ol and the product isomers are flammable liquids. Handle with care and avoid open flames.

• Corrosivity: Sulfuric acid is highly corrosive. Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Exothermic Reactions: The neutralization step with sodium bicarbonate can be exothermic and may cause foaming. Add the bicarbonate solution slowly and with good stirring.

• Product Instability: The product isomers are heat-sensitive and can polymerize. Avoid excessive heating during distillation.[6] The cis-isomer can also cyclize to form 2,3-dimethylfuran, a reaction that can be highly exothermic.[6]

Conclusion

The acid-catalyzed allylic rearrangement of 3-methyl-1-penten-4-yn-3-ol is a robust and efficient method for the synthesis of 3-methyl-2-penten-4-yn-1-ol, a key intermediate for industrial applications. By carefully controlling the reaction parameters, particularly temperature and catalyst concentration, a high yield and favorable isomeric ratio can be achieved. This application note provides a comprehensive and scientifically validated protocol to aid researchers in successfully performing this important transformation.

References

• Organic Syntheses. (n.d.). 3-penten-2-ol. Retrieved from [Link]

• MDPI. (2008). Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. Molecules, 13(4), 829-841. Retrieved from [Link]

• Wikipedia. (n.d.). Allylic rearrangement. Retrieved from [Link]

• J-GLOBAL. (n.d.). Reversible allylic rearrangement of 3-methyl-1-penten-4-yn-3-ol to 3-methyl-2-penten-4-yn-1-ol. Retrieved from [Link]

• MDPI. (2021). A Formal Rearrangement of Allylic Silanols. Molecules, 26(13), 3829. Retrieved from [Link]

• L.S.College, Muzaffarpur. (2020, November 22). Allylic rearrangement. Retrieved from [Link]

• Google Patents. (n.d.). EP2225193B1 - Photochemical isomerization of a pent-2-en-4-yn-1-ol.

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The Strategic deployment of 1-Penten-4-yn-3-ol in the Synthesis of High-Value Pharmaceuticals

Introduction: Unveiling the Synthetic Potential of a Versatile Building Block

In the landscape of modern pharmaceutical synthesis, the identification and utilization of versatile chiral building blocks are paramount to the efficient construction of complex molecular architectures. 1-Penten-4-yn-3-ol, a structurally unique molecule featuring a terminal alkene, a terminal alkyne, and a secondary alcohol, has emerged as a powerful and versatile precursor in the synthesis of a diverse array of bioactive compounds.[1] Its distinct functional groups offer multiple points for chemical modification, allowing for a range of strategic transformations that are crucial in the development of novel therapeutics. This guide provides an in-depth exploration of the application of 1-penten-4-yn-3-ol in pharmaceutical synthesis, with a focus on its role in the preparation of prostaglandins and carbocyclic nucleoside analogs, classes of drugs with significant therapeutic impact. We will delve into the causality behind experimental choices, provide detailed, field-proven protocols, and offer insights into the practical application of this remarkable synthetic intermediate.

Core Attributes of 1-Penten-4-yn-3-ol: A Chemist's Perspective

The synthetic utility of 1-penten-4-yn-3-ol stems from the orthogonal reactivity of its functional groups. The terminal alkyne provides a handle for a variety of powerful carbon-carbon bond-forming reactions, most notably the copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry," and Sonogashira couplings.[2][3] The vinyl group can participate in reactions such as olefin metathesis, hydroboration-oxidation, and electrophilic additions.[4] The secondary alcohol allows for stereochemical control, oxidation to the corresponding ketone, or its use as a directing group in various transformations. This trifecta of reactivity makes 1-penten-4-yn-3-ol a highly sought-after starting material for diversity-oriented synthesis and the construction of complex molecular scaffolds.

Application Note I: A Gateway to Prostaglandin Synthesis

Prostaglandins are a class of lipid compounds with a wide range of physiological effects, leading to their development as therapeutics for conditions such as glaucoma, ulcers, and cardiovascular disease.[5] A key strategy in the total synthesis of many prostaglandins involves the construction of a functionalized cyclopentane core, often referred to as the Corey lactone.[5][6] While direct synthesis of complex prostaglandins from 1-penten-4-yn-3-ol is not a common route, its structural motifs are highly relevant to the synthesis of key precursors. The enone functionality, which can be derived from 1-penten-4-yn-3-ol through reactions like the Meyer-Schuster rearrangement, is a cornerstone of many prostaglandin synthetic strategies.[7][8]

Conceptual Workflow: From 1-Penten-4-yn-3-ol to a Prostaglandin Precursor

The following diagram illustrates a conceptual pathway for how 1-penten-4-yn-3-ol could be envisioned as a starting point for a key prostaglandin intermediate. This workflow highlights the strategic application of fundamental organic transformations.

Caption: Conceptual workflow from 1-Penten-4-yn-3-ol to a prostaglandin precursor.

Application Note II: Harnessing Click Chemistry for Antiviral Drug Discovery

The terminal alkyne of 1-penten-4-yn-3-ol is an ideal handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry."[3][9] This reaction's high efficiency, mild reaction conditions, and broad functional group tolerance have made it an invaluable tool in drug discovery for the rapid synthesis of compound libraries and the construction of complex molecules like nucleoside analogs.[10][11] Carbocyclic nucleosides, where the furanose ring of natural nucleosides is replaced by a carbocycle, are an important class of antiviral agents due to their increased metabolic stability.[6]

Protocol: Synthesis of a 1,2,3-Triazole-Linked Carbocyclic Nucleoside Analog Precursor

This protocol details a representative CuAAC reaction utilizing a protected form of 1-penten-4-yn-3-ol and an azido-functionalized cyclopentane to generate a precursor for a carbocyclic nucleoside analog. This approach is foundational for creating libraries of potential antiviral compounds for screening.

Materials:

• (tert-Butyldimethylsilyloxy)-1-penten-4-yne (Protected 1-Penten-4-yn-3-ol)

• Azidocyclopentane

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tetrahydrofuran (THF), anhydrous

• Water, deionized

• Argon or Nitrogen gas supply

• Standard glassware for organic synthesis

Protecting Group Strategy:

The hydroxyl group of 1-penten-4-yn-3-ol is protected as a tert-butyldimethylsilyl (TBDMS) ether. This is a robust protecting group that is stable to the conditions of the CuAAC reaction but can be readily removed later in the synthetic sequence under acidic conditions.[3][12] This strategy prevents unwanted side reactions involving the alcohol functionality.[13]

Experimental Procedure:

• Reaction Setup: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add (tert-butyldimethylsilyloxy)-1-penten-4-yne (1.0 eq) and azidocyclopentane (1.1 eq).

• Solvent Addition: Add a 1:1 mixture of THF and water (to a concentration of 0.1 M with respect to the alkyne).

• Degassing: Sparge the solution with argon or nitrogen for 15 minutes to remove dissolved oxygen, which can interfere with the catalytic cycle.

• Catalyst and Reducing Agent Addition: In a separate vial, prepare a solution of CuSO₄·5H₂O (0.05 eq) in a minimum amount of water. In another vial, prepare a solution of sodium ascorbate (0.1 eq) in water. Add the CuSO₄ solution to the reaction mixture, followed by the dropwise addition of the sodium ascorbate solution. A color change is typically observed, indicating the formation of the active Cu(I) catalyst.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting alkyne is consumed (typically 2-4 hours).

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, and wash it sequentially with a saturated aqueous solution of ammonium chloride (to remove copper salts), water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired 1,2,3-triazole-linked product.

Data Presentation:

Reactant	Molecular Weight ( g/mol )	Equivalents
Protected 1-Penten-4-yn-3-ol	196.38	1.0
Azidocyclopentane	99.15	1.1
CuSO₄·5H₂O	249.69	0.05
Sodium Ascorbate	198.11	0.1

Expected Outcome: The reaction is expected to produce the 1,4-disubstituted triazole product in high yield. The product can be characterized by standard spectroscopic techniques (NMR, IR, MS).

Visualization of the CuAAC Reaction Workflow

Caption: Experimental workflow for the CuAAC synthesis of a nucleoside analog precursor.

Conclusion and Future Outlook

1-Penten-4-yn-3-ol stands as a testament to the power of small, functionalized molecules in driving innovation in pharmaceutical synthesis. Its unique combination of reactive handles provides a versatile platform for the construction of complex and biologically active compounds. The applications highlighted herein, in the synthesis of prostaglandin precursors and carbocyclic nucleoside analogs, represent just a fraction of its potential. As synthetic methodologies continue to advance, particularly in the areas of enantioselective catalysis and late-stage functionalization, the strategic importance of building blocks like 1-penten-4-yn-3-ol will undoubtedly continue to grow, enabling the discovery and development of the next generation of life-saving medicines.

References

• PubMed Central. A concise and scalable chemoenzymatic synthesis of prostaglandins. [Link]

• Wikipedia. Meyer–Schuster rearrangement. [Link]

• Request PDF. Recent Progress for the Synthesis of Selected Carbocyclic Nucleosides. [Link]

• Durham University. Development of the industrial synthesis of vitamin A. [Link]

• PubMed Central. Synthesis of carbocyclic nucleoside analogs with five-membered heterocyclic nucleobases. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Organic Reactions. The Meyer–Schuster Rearrangement. [Link]

• NIH. Conformationally Locked Carbocyclic Nucleosides Built on a 4′-Hydroxymethyl-3′-hydroxybicyclo[4.1.0]heptane Template. Stereoselective Synthesis and Antiviral Activity. [Link]

• Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition. [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). The Meyer–Schuster rearrangement for the synthesis of α,β-unsaturated carbonyl compounds. [Link]

• PubMed. An Overview of Recent Advances in Biomedical Applications of Click Chemistry. [Link]

• MDPI. Advances on Greener Asymmetric Synthesis of Antiviral Drugs via Organocatalysis. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Chemistry LibreTexts. Sonogashira Coupling. [Link]

• NIH. Efficient total synthesis of three alpinoids via the Au(I)-catalyzed Meyer-Schuster rearrangement. [Link]

• SciSpace. A General Protocol for Robust Sonogashira Reactions in Micellar Medium. [Link]

• ACS Publications. 75 Years of Vitamin A Production: A Historical and Scientific Overview of the Development of New Methodologies in Chemistry, Formulation, and Biotechnology. [Link]

• NIH. Enantioselective Formal Synthesis of (−)-Englerin A via a Rh-catalyzed [4+3] Cycloaddition Reaction. [Link]

• MDPI. Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. [Link]

• JOCPR. Protecting Group Strategies for Complex Molecule Synt. [Link]

• ResearchGate. Recent applications of click chemistry in drug discovery. [Link]

• Neliti. PROTECTING GROUPS FOR ORGANIC SYNTHESIS. [Link]

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1-Penten-4-yn-3-ol as a building block for creating cyclic structures.

Application Notes & Protocols

Topic: 1-Penten-4-yn-3-ol as a Versatile Building Block for Creating Cyclic Structures

Audience: Researchers, Scientists, and Drug Development Professionals

Harnessing the Reactivity of 1-Penten-4-yn-3-ol: A Strategic Guide to Cyclization

As a Senior Application Scientist, my experience has consistently shown that the true value of a chemical building block lies not just in its structure, but in its predictable and versatile reactivity. 1-Penten-4-yn-3-ol, a simple C5 acetylenic alcohol, is a prime example of such a scaffold.[1][2] Its compact frame houses a terminal alkene, a terminal alkyne, and a secondary alcohol—a trifecta of functional groups that can be orchestrated to construct a diverse array of carbocyclic and heterocyclic architectures. These cyclic motifs are the cornerstones of many natural products and pharmacologically active molecules.[3]

This guide moves beyond simple procedural lists. It is designed to provide a deep, mechanistically-grounded understanding of why certain synthetic routes are chosen and how to execute them effectively in a laboratory setting. We will explore three powerful, field-proven cyclization strategies: gold-catalyzed cycloisomerization, the Pauson-Khand reaction, and ring-closing metathesis, offering detailed protocols and the causal logic behind them.

Gold-Catalyzed Cycloisomerization: An Efficient Pathway to Furans

Gold catalysis has emerged as an exceptionally powerful tool for activating carbon-carbon multiple bonds.[4] Gold(I) and Gold(III) complexes act as soft, carbophilic Lewis acids that show a high affinity for the π-systems of alkynes and allenes.[5] This affinity is the cornerstone of their catalytic activity in cyclization reactions.

Expertise & Causality: The "Why"

The fundamental principle behind the gold-catalyzed cyclization of 1-penten-4-yn-3-ol and its derivatives is the activation of the alkyne. The gold catalyst coordinates to the alkyne, rendering it highly electrophilic and susceptible to nucleophilic attack. In the case of an enynol, the tethered hydroxyl group is perfectly positioned for an intramolecular attack. This process, known as an oxa-cyclization, is highly efficient.

The regioselectivity of this attack is a critical consideration. For 1-penten-4-yn-3-ol, a 5-endo-dig cyclization is favored, leading to the formation of a five-membered dihydrofuran ring. This preference is driven by the electronic activation of the terminal carbon of the alkyne by the gold catalyst, which facilitates the nucleophilic attack of the oxygen atom. The resulting vinyl-gold intermediate can then be protonated (protodeauration) to release the catalyst and furnish the dihydrofuran product, which can often be readily oxidized to the corresponding aromatic furan.[6][7]

Caption: Workflow for Gold-Catalyzed Furan Synthesis.

Protocol 1: Gold(I)-Catalyzed Synthesis of 3-Ethenyl-2,5-dihydrofuran

This protocol describes a general, self-validating procedure for the cycloisomerization of 1-penten-4-yn-3-ol using a common gold(I) catalyst system.

Materials:

• 1-Penten-4-yn-3-ol (C₅H₆O, MW: 82.10 g/mol )

• (Triphenylphosphine)gold(I) chloride (Ph₃PAuCl)

• Silver tetrafluoroborate (AgBF₄) or Silver triflate (AgOTf)

• Dichloromethane (DCM), anhydrous

• Inert gas (Argon or Nitrogen)

• Standard glassware for anhydrous reactions

Step-by-Step Methodology:

• Catalyst Preparation (In Situ): In a flame-dried, two-neck round-bottom flask under an inert atmosphere, dissolve (triphenylphosphine)gold(I) chloride (e.g., 0.025 mmol, 2.5 mol%) in anhydrous DCM (10 mL). Add silver tetrafluoroborate (0.025 mmol, 2.5 mol%). A white precipitate of AgCl will form immediately. Stir the suspension for 10-15 minutes at room temperature to ensure complete activation of the gold catalyst. The causality here is the abstraction of the chloride ligand by the silver salt to generate the highly active cationic gold(I) species.[8]

• Reaction Setup: To the stirred catalyst suspension, add a solution of 1-penten-4-yn-3-ol (1.0 mmol, 82.1 mg) in anhydrous DCM (5 mL) via syringe over 5 minutes.

• Reaction Monitoring: Stir the reaction at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 1-4 hours.

• Workup and Quenching: Upon completion, quench the reaction by filtering the mixture through a short plug of silica gel to remove the gold catalyst and silver salts. Wash the silica plug with additional DCM or diethyl ether.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure dihydrofuran product.

Data Presentation: Comparison of Catalytic Systems

The choice of catalyst and solvent can significantly impact reaction efficiency. Below is a summary of representative data from literature on related enynol cyclizations.

Catalyst System	Solvent	Temperature (°C)	Typical Yield (%)	Reference
AuCl₃ (3 mol%)	CH₃CN	80	75-90	[6]
Ph₃PAuCl/AgOTf (2 mol%)	DCM	25	85-95	[8]
[IPrAu(NCMe)]SbF₆ (1 mol%)	Dioxane	60	>90	[9]
PtCl₂ (5 mol%)	Toluene	80	70-85	[6]

The Pauson-Khand Reaction: Forging Bicyclic Cyclopentenones

The Pauson-Khand reaction (PKR) is a powerful formal [2+2+1] cycloaddition that constructs an α,β-cyclopentenone from an alkene, an alkyne, and carbon monoxide.[10] Its intramolecular variant is particularly valuable for rapidly building molecular complexity, converting an acyclic enyne into a bicyclic framework in a single, atom-economical step.[11]

Expertise & Causality: The "Why"

The reaction is typically mediated by dicobalt octacarbonyl, Co₂(CO)₈. The accepted mechanism begins with the formation of a stable hexacarbonyl dicobalt-alkyne complex.[12] This complex formation is crucial as it brings the cobalt metal into proximity with the tethered alkene. The subsequent steps involve coordination of the alkene, followed by a series of migratory insertions of the alkene and a carbonyl ligand into cobalt-carbon bonds. The final step is a reductive elimination that releases the cyclopentenone product and regenerates a cobalt species.[10] The intramolecular nature of the reaction using 1-penten-4-yn-3-ol circumvents the regioselectivity issues often encountered in intermolecular versions.

Modern protocols often use a promoter, such as N-methylmorpholine N-oxide (NMO), which acts as an oxidant to facilitate CO dissociation from the cobalt center, thereby lowering the required reaction temperature and improving yields.[11]

Caption: Key steps in the intramolecular Pauson-Khand reaction.

Protocol 2: NMO-Promoted Intramolecular Pauson-Khand Reaction

This protocol provides a reliable method for the cyclization of 1-penten-4-yn-3-ol at ambient temperature.

Materials:

• 1-Penten-4-yn-3-ol

• Dicobalt octacarbonyl (Co₂(CO)₈), stabilized on hexacarbonyl

• N-methylmorpholine N-oxide (NMO)

• Dichloromethane (DCM), anhydrous

• Silica gel for chromatography

Step-by-Step Methodology:

• Complex Formation: In a well-ventilated fume hood, dissolve 1-penten-4-yn-3-ol (1.0 mmol) in anhydrous DCM (15 mL) in a round-bottom flask under an inert atmosphere. Add dicobalt octacarbonyl (1.1 mmol) to the solution. The solution should turn dark red/brown. Stir at room temperature for 1-2 hours to allow for complete formation of the alkyne-cobalt complex.

• Promoter Addition: To the stirred solution, add N-methylmorpholine N-oxide (3.0 to 4.0 mmol) portion-wise over 10-15 minutes. Causality: NMO facilitates the reaction by oxidizing a CO ligand, creating a vacant coordination site on the cobalt, which is often the rate-limiting step under thermal conditions.[11] This allows the reaction to proceed efficiently at room temperature. You may observe gas evolution.

• Reaction and Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the consumption of the starting cobalt complex (visible on TLC as a red spot) by TLC.

• Workup: Once the starting material is consumed, open the flask to the air and stir for 30 minutes to decompose any remaining cobalt carbonyl complexes. Filter the mixture through a pad of silica gel, eluting with diethyl ether or ethyl acetate to remove the cobalt salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired bicyclic cyclopentenone.

Ring-Closing Metathesis: Accessing Larger Heterocyclic Scaffolds

Ring-closing metathesis (RCM) is a Nobel prize-winning technology that has revolutionized the synthesis of cyclic compounds, particularly medium and large rings.[13] While 1-penten-4-yn-3-ol itself is not a direct substrate for RCM, it serves as an excellent starting point for creating the necessary diene precursors.

Expertise & Causality: The "Why"

The power of RCM lies in its ability to form a new double bond between two existing terminal alkenes within the same molecule, releasing volatile ethylene as the only byproduct.[13] The reaction is catalyzed by well-defined ruthenium or molybdenum alkylidene complexes (e.g., Grubbs catalysts). The catalytic cycle involves the formation of a metallacyclobutane intermediate, which then undergoes a retro-[2+2] cycloaddition to release ethylene and form a new metal alkylidene, which then reacts intramolecularly to close the ring.[13]

To apply this strategy, 1-penten-4-yn-3-ol must first be derivatized. For example, an allylation of the hydroxyl group creates a 1,6-diene scaffold, which is an ideal substrate for a 6-membered ring closure. This two-step sequence (derivatization followed by RCM) is a highly logical and efficient approach to building functionalized heterocycles.

Caption: A two-step workflow using RCM to form cyclic ethers.

Protocol 3: Synthesis of a Dihydropyran via a Two-Step Sequence

This protocol outlines the allylation of 1-penten-4-yn-3-ol followed by a representative RCM reaction.

Part A: Synthesis of the Diene Precursor (Allyl Ether)

• Setup: To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 mmol) in anhydrous THF (10 mL) at 0 °C under an inert atmosphere, add a solution of 1-penten-4-yn-3-ol (1.0 mmol) in THF (5 mL) dropwise.

• Deprotonation: Allow the mixture to stir at 0 °C for 30 minutes. Hydrogen gas will evolve as the alkoxide is formed.

• Allylation: Add allyl bromide (1.2 mmol) dropwise and allow the reaction to warm to room temperature and stir for 4-6 hours until TLC indicates consumption of the starting material.

• Workup: Carefully quench the reaction at 0 °C with saturated aqueous NH₄Cl solution. Extract with diethyl ether (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate to give the crude diene, which can be purified by chromatography.

Part B: Ring-Closing Metathesis

Materials:

• Diene precursor from Part A

• Grubbs 2nd Generation Catalyst

• Dichloromethane (DCM) or Toluene, anhydrous and degassed

Step-by-Step Methodology:

• Setup: Dissolve the diene precursor (1.0 mmol) in anhydrous, degassed DCM (concentration is key, typically 0.01-0.05 M to favor intramolecular reaction).

• Catalyst Addition: Add the Grubbs 2nd Generation catalyst (0.01-0.05 mmol, 1-5 mol%) to the solution. The choice of a 2nd generation catalyst is deliberate; they offer higher activity and better stability compared to 1st generation catalysts, especially for moderately challenging substrates.[14]

• Reaction: Heat the reaction to reflux (approx. 40 °C for DCM) and monitor by TLC or GC-MS. The reaction is typically complete in 2-12 hours.

• Quenching: After completion, cool the reaction to room temperature and add a few drops of ethyl vinyl ether to quench the catalyst. Stir for 20 minutes.

• Purification: Concentrate the reaction mixture and purify directly by flash column chromatography to afford the pure dihydropyran product.

Data Presentation: Comparison of Grubbs Catalysts

Catalyst	Generation	Key Features	Typical Loading (mol%)
Grubbs I	First	Good for simple, unhindered dienes.	2-5
Grubbs II	Second	Higher activity, better thermal stability, tolerates more functional groups.	1-5
Hoveyda-Grubbs II	Second	More stable, allows for easier removal of Ru byproducts.	1-5

Summary and Future Outlook

1-Penten-4-yn-3-ol is a remarkably potent and versatile building block. We have demonstrated its utility in constructing diverse five- and six-membered cyclic structures through mechanistically distinct, high-impact chemical transformations. The protocols provided herein are robust starting points for exploration. By understanding the causal principles behind each reaction—alkyne activation by gold, cobalt-mediated cycloaddition, and ruthenium-catalyzed olefin metathesis—researchers can logically adapt and extend these methods to synthesize novel and complex molecular architectures, accelerating progress in medicinal chemistry and natural product synthesis.

References

• Gold-Catalyzed Cyclizations of Alkynol-Based Compounds: Synthesis of Natural Products and Derivatives. MDPI. [Link]

• Gold-Catalyzed Enynal and Enynol Coupling by Selectively Steering Two Transient Vinyl-Gold Intermediates. ACS Publications. [Link]

• Diastereoselective bicyclization of enynols via gold catalysis. Semantic Scholar. [Link]

• Gold-catalyzed cyclization reactions of allenol and alkynol derivatives. PubMed. [Link]

• Catalytic Asymmetric (ene–endo)‑Carbonyl–Ene Type Cyclizations. PMC - NIH. [Link]

• Nazarov cyclization of 1,4-pentadien-3-ols: preparation of cyclopenta[b]indoles and spiro[indene-1,4′-quinoline]s. PMC - NIH. [Link]

• Pauson–Khand reaction. Wikipedia. [Link]

• Recent developments in gold-catalyzed cycloaddition reactions. Beilstein Journals. [Link]

• 1-Penten-4-yn-3-ol. LookChem. [Link]

• 1-Penten-4-yn-3-ol | C5H6O. PubChem. [Link]

• Cyclization of Unsaturated Alcohols. Mild and Efficient Selenocyclization of Pent-4-en-1-ol. ResearchGate. [Link]

• Ring-closing metathesis. Wikipedia. [Link]

• Furan synthesis. Organic Chemistry Portal. [Link]

• Paal–Knorr synthesis. Wikipedia. [Link]

• Comprehensive Overview of Homogeneous Gold-Catalyzed Transformations of π-Systems for Application Scientists. MDPI. [Link]

• Gold-Catalyzed Cyclization Processes: Pivotal Avenues for Organic Synthesis. PubMed. [Link]

• Paal-Knorr Furan Synthesis. Organic Chemistry Portal. [Link]

• Synthesis of Cyclic Compounds Having exo-Methylene Groups through the Diels-Alder Reactions of Vinyl Allenes Obtained from Propargyl Bromide and Indium. ResearchGate. [Link]

• Pauson-Khand Reaction. chem.iitb.ac.in. [Link]

• The Intermolecular Pauson-Khand Reaction. University of Windsor. [Link]

• Paal–Knorr furan synthesis. ResearchGate. [Link]

• Synthesis of Cyclic Compounds Having exo-Methylene Groups Through the Diels—Alder Reactions of Vinyl Allenes Obtained from Propargyl Bromide and Indium. Semantic Scholar. [Link]

• Intramolecular Addition (Cyclization) Reactions. Chemistry LibreTexts. [Link]

• Mechanism of the gold-catalyzed cyclopropanation of alkenes with 1,6-enynes. Royal Society of Chemistry. [Link]

• Pauson-Khand Reaction. Organic Chemistry Portal. [Link]

• Gold(I)-Catalyzed Cascade Cyclization Reactions of Allenynes for the Synthesis of Fused Cyclopropanes and Acenaphthenes. PubMed. [Link]

• Cyclization Strategies in Carbonyl–Olefin Metathesis: An Up-to-Date Review. PMC - NIH. [Link]

• Prins-Type Cyclization Reactions in Natural Product Synthesis. ResearchGate. [Link]

• Solvents for ring-closing metathesis reactions. ResearchGate. [Link]

• Paal-Knorr Synthesis of Furans, Pyrroles, and Thiophenes. YouTube. [Link]

• Intramolecular Aldol Reactions. Chemistry Steps. [Link]

• Recent Advancements in the Cyclization Strategies of 1,3-Enynes Towards the Synthesis of Heterocyclic/Carbocyclic Frameworks. PMC - NIH. [Link]

• Aldol Addition Reactions, Intramolecular Aldol Condensation Reactions, Retro Aldol & Cross Aldol Rea. YouTube. [Link]

• Synthetic Applications of Intramolecular Thiol-Ene “Click” Reactions. MDPI. [Link]

• Synthesis of Cyclic Polymers. ORBi. [Link]

• Silyl Enol Ether Prins Cyclization: Diastereoselective Formation of Substituted Tetrahydropyran-4-ones. PMC - NIH. [Link]

• Solvents for ring-closing metathesis reactions. Semantic Scholar. [Link]

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Continuous flow synthesis of 1-Penten-4-yn-3-ol derivatives.

Application Note & Protocol

Topic: Continuous Flow Synthesis of 1-Penten-4-yn-3-ol Derivatives Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

1-Penten-4-yn-3-ol and its derivatives are valuable trifunctional building blocks in organic synthesis, featuring alkene, alkyne, and alcohol moieties that allow for diverse chemical transformations.[1] Traditional batch synthesis methods often involve hazardous reagents, cryogenic temperatures, and complex work-up procedures, posing challenges for safety and scalability.[1] This application note details a robust and scalable continuous flow methodology for the synthesis of 1-penten-4-yn-3-ol derivatives. By leveraging the inherent advantages of flow chemistry—such as superior heat and mass transfer, precise control over reaction parameters, and enhanced safety—this protocol offers a more efficient, reproducible, and safer alternative to conventional batch processes.[2][3][4][5]

Introduction: The Case for Flow Chemistry

The synthesis of propargyl alcohols, including 1-penten-4-yn-3-ol, is a cornerstone of organic chemistry. The traditional approach, often involving the reaction of a carbonyl compound with a metal acetylide, can be fraught with difficulties. For instance, the classic synthesis of the parent compound involves reacting methyl vinyl ketone with calcium acetylide in liquid ammonia at temperatures as low as -60°C.[1] Such conditions are energy-intensive and difficult to scale.

Continuous flow chemistry fundamentally changes this paradigm. By performing reactions in a continuously flowing stream through a microreactor or tubing, we can overcome many of these limitations.[4][5] The key advantages include:

• Enhanced Safety: Small reactor volumes and the absence of a large headspace significantly reduce the risks associated with exothermic events or the handling of hazardous materials like acetylene gas.[4][5][6] Unstable intermediates are generated and consumed in situ, preventing their accumulation.[6]

• Precise Control: The high surface-area-to-volume ratio in flow reactors allows for exceptional control over temperature, while automated pumps provide precise manipulation of reagent stoichiometry and residence time.[3][5]

• Rapid Optimization: Reaction conditions can be varied and optimized in a fraction of the time required for batch processes, accelerating process development.[7]

• Scalability: Scaling up production is achieved by simply running the system for a longer duration or by "numbering up" (running multiple reactors in parallel), bypassing the complex challenges of scaling up batch reactors.[4]

This guide provides the foundational knowledge and a detailed protocol to implement this modern synthesis strategy in your laboratory.

Reaction Schematic and Mechanism

The core transformation is the nucleophilic addition of a terminal alkyne to an α,β-unsaturated aldehyde or ketone. For this protocol, we will focus on the synthesis of the parent 1-penten-4-yn-3-ol from methyl vinyl ketone and a protected acetylene source, which is deprotected in situ.

Step 1: In-situ Generation of the Nucleophile (Lithium Acetylide) A strong base, such as n-Butyllithium (n-BuLi), is used to deprotonate a terminal alkyne (e.g., trimethylsilylacetylene), generating the highly reactive lithium acetylide. This is a classic approach for forming carbon-carbon bonds.

Step 2: Nucleophilic Addition The generated acetylide anion attacks the electrophilic carbonyl carbon of the α,β-unsaturated ketone (methyl vinyl ketone).

Step 3: Quench and Deprotection The reaction is quenched with a proton source (e.g., aqueous ammonium chloride), which protonates the resulting alkoxide and facilitates the removal of the silyl protecting group to yield the final product.

Logical Workflow for Continuous Flow Synthesis

Caption: Workflow for the continuous synthesis of 1-penten-4-yn-3-ol derivatives.

Experimental Protocol

Materials and Equipment

Category	Item	Specifications/Notes
Pumps	Syringe Pumps or HPLC Pumps	3-4 channels required. Must be compatible with organolithiums.
Reactor	PFA or Stainless Steel Tubing	1/16" or 1/8" OD. Volume dependent on desired residence time.
Fittings	T-Mixers, Connectors	PEEK or Stainless Steel.
Temperature Control	Cryostat or Ice Bath	For cooling reactor coils.
Pressure Control	Back-Pressure Regulator (BPR)	25-100 psi range is typical.
Reagents	Methyl Vinyl Ketone	Freshly distilled.
Trimethylsilylacetylene (TMSA)
n-Butyllithium (n-BuLi)	2.5 M solution in hexanes.
Tetrahydrofuran (THF)	Anhydrous, inhibitor-free.
Ammonium Chloride (NH₄Cl)	Saturated aqueous solution.
Glassware	Collection flasks, separatory funnel	Standard laboratory glassware.

Reagent Preparation

• Solution A (Ketone): Prepare a 1.0 M solution of methyl vinyl ketone in anhydrous THF.

• Solution B (Alkyne): Prepare a 1.1 M solution of trimethylsilylacetylene in anhydrous THF.

• Solution C (Base): Use a commercial 2.5 M solution of n-BuLi in hexanes.

• Solution D (Quench): Prepare a saturated aqueous solution of ammonium chloride.

System Setup and Execution

• Assembly: Construct the flow system as depicted in the workflow diagram above. Immerse the reactor coils (R1 and R2) in the cryostat bath set to -20°C.

• Priming: Prime all pumps and lines with anhydrous THF to remove air and moisture before introducing reagents.

• Initiate Flow: Start pumping the reagent solutions at the specified flow rates. A typical starting point is:

  • Pump 2 (Alkyne): 0.22 mL/min

  • Pump 3 (Base): 0.10 mL/min

  • This combination flows through T-Mixer 1 into Reactor 1 (R1) for lithiation.

• Addition Reaction: The stream from R1 is mixed with the ketone solution at T-Mixer 2.

  • Pump 1 (Ketone): 0.20 mL/min

  • The combined stream flows into Reactor 2 (R2).

• Quenching: The product stream from R2 is mixed with the quench solution at T-Mixer 3.

  • Pump 4 (Quench): 1.0 mL/min

• Steady State and Collection: Allow the system to run for at least three reactor volumes to reach a steady state. Once stable, begin collecting the output from the BPR.

• Work-up:

  • Collect the quenched reaction mixture in a separatory funnel.

  • Separate the organic and aqueous layers.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 1-penten-4-yn-3-ol.

Optimization Parameters and Data

The power of flow chemistry lies in its rapid optimization capabilities. The following parameters are critical for maximizing yield and minimizing side-product formation.

Parameter	Rationale	Typical Range
Residence Time	Controls the duration the reagents spend in the reactor. Longer times can increase conversion but may also lead to side reactions.	1-10 minutes
Temperature	Affects reaction kinetics. Lower temperatures (-78 to -20°C) are often required for organolithium reactions to prevent side reactions.	-78°C to 0°C
Stoichiometry	The molar ratio of base:alkyne:ketone is critical. A slight excess of the alkyne and base is often used to ensure full conversion of the ketone.	Base:Alkyne:Ketone = 1.2:1.1:1.0
Concentration	Higher concentrations can increase throughput but may lead to solubility issues or increased exothermicity.	0.5 M - 2.0 M

Illustrative Optimization Data

The following table shows representative data from an optimization run.

Run	Temp (°C)	Residence Time (min)	Stoichiometry (Base:Alkyne:Ketone)	Yield (%)	Purity (%)
1	-20	5	1.1:1.05:1.0	75	92
2	-40	5	1.1:1.05:1.0	82	95
3	-40	10	1.1:1.05:1.0	85	94
4	-40	5	1.2:1.1:1.0	89	97

This data is for illustrative purposes only.

Safety and Troubleshooting

• Organolithium Reagents: n-BuLi is highly pyrophoric. All operations must be conducted under an inert atmosphere (Nitrogen or Argon), and appropriate PPE must be worn. Flow chemistry significantly mitigates the risk by keeping the volume of reagent in the system at any given time very low.[5]

• System Clogging: Precipitation of lithium salts can cause clogging. This can often be mitigated by using appropriate solvents (THF is good), maintaining low temperatures, or using wider diameter tubing. If a clog occurs, safely depressurize the system and flush with a suitable solvent.

• Leak Checks: Always perform a leak check with the reaction solvent at the target operating pressure before introducing hazardous reagents.

Conclusion

The continuous flow synthesis of 1-penten-4-yn-3-ol derivatives offers a paradigm shift from traditional batch methods. This protocol demonstrates a safer, highly controllable, and easily optimizable process.[4][7] By leveraging the principles of flow chemistry, researchers can accelerate the synthesis of these crucial building blocks, enabling faster discovery and development of novel molecules for pharmaceutical and materials science applications. The methodology is inherently scalable and can be adapted to create a diverse library of derivatives by simply changing the input ketone and alkyne streams.

References

• Gemo, M. et al. (2024). Continuous flow synthesis enabling reaction discovery. Chemical Science. Available at: [Link]

• Patsnap Eureka. (2025). Alkyl Advances in Flow Chemistry Techniques. Available at: [Link]

• ResearchGate. (2023). Modern flow chemistry – prospect and advantage. Available at: [Link]

• NJ Bio, Inc. Flow Chemistry. Available at: [Link]

• ResearchGate. (2020). Flow Asymmetric Propargylation: Development of Continuous Processes for a Chiral beta-Amino Alcohol. Available at: [Link]

• Roldan, A. et al. (2021). Continuous Flow Chemistry: A Novel Technology for the Synthesis of Marine Drugs. National Institutes of Health. Available at: [Link]

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• 7. researchgate.net [researchgate.net]

The Strategic Deployment of 1-Penten-4-yn-3-ol in the Total Synthesis of Natural Products: A Guide to Application and Protocol

Introduction: The Versatility of a C5 Building Block

In the intricate field of natural product synthesis, the selection of starting materials is a critical determinant of synthetic efficiency and elegance. 1-Penten-4-yn-3-ol, a seemingly simple five-carbon molecule, emerges as a potent and versatile building block. Its structure, featuring a vinyl group, a propargyl alcohol moiety, and a stereocenter, offers a rich playground for a variety of chemical transformations. This application note delves into the strategic use of 1-penten-4-yn-3-ol and its derivatives in the total synthesis of complex natural products, providing both conceptual insights and detailed experimental protocols for the research scientist.

The unique arrangement of a nucleophilic triple bond and an electrophilic double bond in proximity, centered around a modifiable hydroxyl group, allows for its participation in a range of powerful synthetic methodologies. These include, but are not limited to, transition metal-catalyzed cycloadditions, metathesis reactions, and stereoselective coupling processes. This guide will explore the causality behind the experimental choices in leveraging this versatile synthon, with a focus on the Pauson-Khand reaction and its application in a documented natural product synthesis.

Key Synthetic Transformations Enabled by the 1-Penten-4-yn-3-ol Scaffold

The synthetic utility of 1-penten-4-yn-3-ol is primarily derived from the reactivity of its en-yne functional group. The following sections will detail some of the most powerful reactions where this scaffold is employed.

The Pauson-Khand Reaction: A Convergent Approach to Cyclopentenones

The Pauson-Khand reaction (PKR) is a formal [2+2+1] cycloaddition of an alkyne, an alkene, and carbon monoxide, typically mediated by a cobalt carbonyl complex, to construct a cyclopentenone ring.[1] This reaction is a powerful tool in natural product synthesis due to its ability to rapidly build molecular complexity in a single step. 1-Penten-4-yn-3-ol and its derivatives are excellent substrates for intramolecular PKR, where the tethered alkene and alkyne moieties react to form a bicyclic system.

The generally accepted mechanism for the cobalt-mediated PKR begins with the formation of a stable hexacarbonyl dicobalt-alkyne complex.[2] Subsequent coordination of the alkene, followed by migratory insertion and reductive elimination, furnishes the cyclopentenone product. The regioselectivity of the reaction is often influenced by the steric and electronic properties of the substituents on the enyne substrate.

Diagram 1: Generalized Mechanism of the Intramolecular Pauson-Khand Reaction

Sources

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Application Notes & Protocols: Navigating the Reactive Landscape of 1-Penten-4-yn-3-ol with Ruthenium Vinyl Carbenes

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the multifaceted reactions of 1-penten-4-yn-3-ol, a versatile enynol building block, with ruthenium vinyl carbenes. We will move beyond simple procedural lists to explore the mechanistic underpinnings, strategic control of reaction pathways, and detailed protocols for synthesizing diverse molecular architectures from a single, readily available precursor.

Introduction: The Strategic Importance of Enynols and Ruthenium Catalysis

In the landscape of modern organic synthesis, enynols such as 1-penten-4-yn-3-ol represent powerful starting materials. Their bifunctional nature, possessing both an alkene and an alkyne, allows for a rich variety of transformations. The reaction of the alkyne moiety with common ruthenium alkylidene catalysts, such as Grubbs' or Hoveyda-Grubbs' complexes, generates a key reactive intermediate: the ruthenium vinyl carbene.[1][2][3] This intermediate stands at a mechanistic crossroads, from which multiple synthetic routes can be accessed.

The true synthetic utility lies not in a single, predestined outcome, but in the ability to selectively steer the reaction toward different, high-value products. This guide details the principal pathways—enyne metathesis, skeletal reorganization, and vinylcyclopropanation—and provides the experimental rationale and protocols necessary to control them.

The Mechanistic Crossroads: Formation and Fate of the Ruthenium Vinyl Carbene

The journey begins when a ruthenium alkylidene catalyst (e.g., Grubbs' second generation) reacts with the terminal alkyne of 1-penten-4-yn-3-ol. This initial interaction forms the pivotal ruthenium vinyl carbene intermediate.[2][4] From this point, the reaction can diverge into several distinct, competing pathways, dictated by the catalyst's ligand sphere, reaction conditions, and the influence of the substrate's own hydroxyl group.

• Pathway A: Ring-Closing Enyne Metathesis (RCM) : This is often considered the "standard" enyne metathesis pathway. The ruthenium vinyl carbene engages the pendant alkene in an intramolecular [2+2] cycloaddition, forming a ruthenacyclobutane intermediate. Subsequent cycloreversion releases the product, a substituted cyclopentadiene, and regenerates a ruthenium carbene species to continue the catalytic cycle.[4][5]

• Pathway B: Skeletal Reorganization & Cycloisomerization : Certain ruthenium catalysts, particularly cationic complexes like [CpRu(CH₃CN)₃]PF₆, can promote a cycloisomerization reaction that proceeds through a ruthenacyclopentene intermediate rather than a vinyl carbene.[6][7] Alternatively, under specific conditions (e.g., in the presence of water), the vinyl carbene intermediate can be intercepted to trigger a hydrative cyclization, leading to valuable cyclopentanone derivatives.[8] The proximate hydroxyl group in 1-penten-4-yn-3-ol can play a crucial role in this pathway, potentially acting as a directing group or participating in proton transfer events.[9]

• Pathway C: [2+1] Cycloaddition (Vinylcyclopropanation) : The vinyl carbene, by its nature, can react directly with the alkene moiety in a formal [2+1] cycloaddition. This pathway bypasses the metathesis cycle and directly furnishes a divinylcyclopropane skeleton, a motif of significant interest for subsequent rearrangements and functionalization.[10]

The ability to select one pathway over the others is the cornerstone of synthetic strategy in this system.

Caption: Competing reaction pathways from a common ruthenium vinyl carbene intermediate.

Experimental Protocols & Strategic Execution

The following protocols are designed as self-validating systems. The causality behind each choice of reagent and condition is explained to empower the researcher to adapt and troubleshoot effectively.

Protocol 1: Synthesis of 4-Methylenecyclopent-2-en-1-ol via Ring-Closing Enyne Metathesis (RCM)

• Core Objective : To favor the canonical enyne metathesis pathway, minimizing skeletal rearrangement.

• Causality & Strategy : We select a highly active, second-generation Grubbs' catalyst (G-II) or a Hoveyda-Grubbs' catalyst (HG-II). These catalysts are known for their high turnover numbers and functional group tolerance. The reaction is run under high dilution in a non-coordinating solvent (degassed dichloromethane) to favor the intramolecular RCM reaction over potential intermolecular side reactions. Strict anaerobic and anhydrous conditions are paramount to prevent catalyst deactivation.[11]

Materials & Equipment:

• 1-Penten-4-yn-3-ol (1.0 eq)

• Grubbs' Second Generation Catalyst (G-II) (1-5 mol%)

• Anhydrous, Degassed Dichloromethane (DCM)

• Schlenk flask or similar oven-dried glassware

• Inert atmosphere line (Argon or Nitrogen)

• Magnetic stirrer and stir bar

• TLC plates (silica gel) and appropriate eluent (e.g., 30% Ethyl Acetate in Hexanes)

• Silica gel for column chromatography

Procedure:

• Preparation : Add 1-penten-4-yn-3-ol to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Inerting : Evacuate and backfill the flask with inert gas three times.

• Dissolution : Add anhydrous, degassed DCM via cannula to achieve a substrate concentration of 0.01–0.05 M. High dilution is key.

• Catalyst Addition : Under a positive pressure of inert gas, add the Grubbs' catalyst in one portion. The solution typically turns from purple/brown to a darker brown/orange.

• Reaction Monitoring : Stir the reaction at room temperature (or gently heat to 40 °C if sluggish). Monitor the reaction progress by TLC, observing the consumption of the starting material. The reaction is typically complete within 2-12 hours.

• Quenching : Once the starting material is consumed, open the flask to the air and add a few drops of ethyl vinyl ether to quench the active catalyst. Stir for 20 minutes.

• Workup : Concentrate the reaction mixture under reduced pressure.

• Purification : Purify the crude residue by flash column chromatography on silica gel to yield the title compound.

Self-Validation : The successful synthesis of the cyclopentadiene product is confirmed by ¹H NMR, observing the characteristic olefinic proton signals of the conjugated diene system, and by the disappearance of the acetylenic proton signal from the starting material.

Protocol 2: Synthesis of a 3-Methylcyclopent-2-enone Derivative via Hydrative Cyclization

• Core Objective : To intercept the ruthenium vinylidene intermediate and promote a tandem hydration-cyclization cascade.

• Causality & Strategy : This transformation leverages a different mode of ruthenium reactivity. We use a catalyst system known to facilitate such rearrangements, for instance, a combination of a ruthenium precursor like [(p-cymene)RuCl₂]₂ with a suitable ligand in a mixed solvent system containing water.[8] The presence of water is not a contaminant but a key reagent for the anti-Markovnikov hydration of the vinylidene, which is followed by an intramolecular Michael addition to furnish the cyclopentenone core.[8]

Materials & Equipment:

• 1-Penten-4-yn-3-ol (1.0 eq)

• [(p-cymene)RuCl₂]₂ (2.5 mol%)

• Bis(diphenylphosphino)methane (dppm) (5 mol%)

• Solvent system (e.g., 1,4-Dioxane and Water, 10:1 v/v)

• Schlenk tube with a screw cap

• Standard laboratory glassware for workup and purification

Procedure:

• Catalyst Pre-formation/Addition : In a screw-cap Schlenk tube, combine 1-penten-4-yn-3-ol, [(p-cymene)RuCl₂]₂, and dppm.

• Solvent Addition : Add the degassed dioxane/water solvent mixture.

• Reaction : Seal the tube and heat the reaction mixture to 80-100 °C in an oil bath.

• Monitoring : Monitor the reaction by GC-MS or TLC for the formation of a new, more polar spot corresponding to the ketone product. Reactions can take 12-24 hours.

• Workup : After cooling to room temperature, dilute the mixture with ethyl acetate and wash with brine. Dry the organic layer over anhydrous sodium sulfate and filter.

• Purification : Concentrate the solvent and purify the residue by flash column chromatography to isolate the cyclopentenone product.

Self-Validation : The product structure is confirmed by the appearance of a ketone carbonyl stretch (~1710-1720 cm⁻¹) in the IR spectrum and the corresponding signal in the ¹³C NMR spectrum. The proton NMR will show signals consistent with a cyclopentenone ring, which are distinct from the diene product of Protocol 1.

Sources

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• 11. From Resting State to the Steady State: Mechanistic Studies of Ene-Yne Metathesis Promoted by the Hoveyda Complex - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Penten-4-yn-3-ol

Welcome to the technical support center for the synthesis of 1-penten-4-yn-3-ol. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting guides and frequently asked questions to help you optimize your synthetic protocols and achieve higher yields. The guidance provided herein is based on established chemical principles and field-proven insights to ensure scientific integrity and experimental success.

I. Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis of 1-penten-4-yn-3-ol, particularly focusing on the common and effective Grignard reaction between acrolein and ethynylmagnesium bromide.

Q1: My Grignard reagent (ethynylmagnesium bromide) formation is sluggish or fails to initiate. What are the likely causes and how can I resolve this?

A1: The successful formation of a Grignard reagent is paramount for the entire synthesis. Several factors can impede its initiation:

• Inactive Magnesium Surface: Magnesium turnings are often coated with a passivating layer of magnesium oxide (MgO), which prevents the reaction with the alkyl halide.

  • Solution: Activate the magnesium surface by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. The disappearance of the iodine's color is an indicator of activation. Alternatively, gently crushing the magnesium turnings under an inert atmosphere can expose a fresh reactive surface.

• Presence of Moisture: Grignard reagents are highly sensitive to moisture. Even trace amounts of water in your glassware or solvent will quench the reagent as it forms.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried and cooled under a stream of dry inert gas (nitrogen or argon) before use. Solvents, particularly tetrahydrofuran (THF), must be anhydrous. Using a freshly opened bottle of anhydrous solvent or distilling it over a suitable drying agent is recommended.

• Impurities in Reagents: Impurities in the alkyl halide or solvent can interfere with the reaction.

  • Solution: Use high-purity reagents. If you suspect impurities in your alkyl halide, consider distilling it before use.

Q2: I've successfully initiated the Grignard reaction, but the yield of ethynylmagnesium bromide seems low. How can I optimize its formation?

A2: Low yields of the Grignard reagent are often due to side reactions or suboptimal conditions. Here’s how to improve the yield:

• Solvent Choice: The choice of solvent is critical. Tetrahydrofuran (THF) is the preferred solvent for the synthesis of ethynylmagnesium bromide due to its excellent ability to solvate the Grignard reagent and the high solubility of acetylene gas, which is used to form the ethynyl Grignard.[1][2][3] This minimizes the formation of by-products like dimagnesium bromide.[1] While diethyl ether can be used, it generally results in lower yields.[2]

• Temperature Control: During the formation of ethynylmagnesium bromide from a pre-formed Grignard reagent (like ethylmagnesium bromide) and acetylene, it is crucial to maintain a low temperature (typically below 20-30°C) to prevent disproportionation of the product into bis(bromomagnesium)acetylene and acetylene.[4]

• Acetylene Flow Rate: When preparing ethynylmagnesium bromide from acetylene, a steady and sufficient flow of acetylene gas is necessary to ensure it is always in excess. An insufficient flow rate can lead to the formation of undesired byproducts.[5]

Q3: The reaction between my ethynylmagnesium bromide and acrolein resulted in a low yield of 1-penten-4-yn-3-ol. What could have gone wrong?

A3: A low yield in the final step can be attributed to several factors:

• Incorrect Stoichiometry: An inaccurate estimation of the Grignard reagent concentration can lead to the use of insufficient reagent.

  • Solution: It is best practice to titrate a small aliquot of your prepared Grignard reagent to determine its exact concentration before proceeding with the reaction with acrolein. The Gilman titration is a commonly used method.[1]

• Side Reactions of Acrolein: Acrolein is a reactive α,β-unsaturated aldehyde and can undergo side reactions. Polymerization of acrolein can be a significant issue.

  • Solution: Use freshly distilled acrolein for the best results. The addition of acrolein to the Grignard reagent should be done slowly and at a low temperature (e.g., 0°C or below) to minimize side reactions.[6]

• Inefficient Quenching: The workup step is crucial for protonating the magnesium alkoxide intermediate to form the final alcohol product.

  • Solution: The reaction should be quenched by the slow, dropwise addition of a cold, saturated aqueous solution of ammonium chloride.[7] This is generally preferred over strong acids, which can promote side reactions or degradation of the product.

Q4: My final product is impure, showing multiple spots on TLC or peaks in GC-MS. What are the likely byproducts and how can I improve purity?

A4: Impurities can arise from side reactions during the Grignard formation or the reaction with acrolein.

• Common Byproducts:

  • From Grignard Formation: Wurtz coupling products (e.g., diacetylene) can form. If an alkyl halide was used to prepare an initial Grignard reagent, the corresponding alkane and alkene are also possible byproducts.

  • From Reaction with Acrolein: Polymerization of acrolein is a common source of impurities. Additionally, 1,4-addition (Michael addition) of the Grignard reagent to acrolein can occur, though 1,2-addition is generally favored.

• Purification Strategy:

  • Workup: A careful aqueous workup is the first step in purification. Extraction with a suitable organic solvent (like diethyl ether) followed by washing with brine will remove most inorganic salts.

  • Distillation: The most effective method for purifying 1-penten-4-yn-3-ol is vacuum distillation.[6] Due to its relatively low boiling point, distillation under reduced pressure is necessary to prevent decomposition.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions about the synthesis of 1-penten-4-yn-3-ol.

Q1: What is the reaction mechanism for the synthesis of 1-penten-4-yn-3-ol via the Grignard reaction?

A1: The reaction proceeds through a nucleophilic addition mechanism. The carbon atom of the ethynyl Grignard reagent is highly nucleophilic and attacks the electrophilic carbonyl carbon of acrolein. This breaks the carbon-oxygen pi bond, forming a magnesium alkoxide intermediate. In a subsequent step, a mild acid workup (quenching) protonates the alkoxide to yield the final product, 1-penten-4-yn-3-ol.

Q2: What are the main safety precautions I should take when performing this synthesis?

A2: This synthesis involves several hazardous materials and requires strict adherence to safety protocols:

• Acrolein: Acrolein is highly flammable, extremely toxic, and corrosive.[8][9] It should always be handled in a well-ventilated chemical fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves (butyl rubber is recommended), safety goggles, and a lab coat, must be worn.[8][10]

• Ethynylmagnesium Bromide: This Grignard reagent is highly reactive and moisture-sensitive. It can react violently with water.[2] All reactions involving Grignard reagents must be conducted under anhydrous conditions and in an inert atmosphere.

• Diethyl Ether and THF: These solvents are highly flammable. Ensure there are no ignition sources nearby when they are in use.

Q3: Can I use a different method to synthesize 1-penten-4-yn-3-ol?

A3: Yes, another common method involves the reaction of methyl vinyl ketone with acetylene in the presence of a metal catalyst, such as calcium, in liquid ammonia.[11] This method, however, requires the handling of cryogenic liquids and flammable gases, which may not be feasible in all laboratory settings.

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of spectroscopic techniques should be used for characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are invaluable for confirming the structure of 1-penten-4-yn-3-ol.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the O-H stretch of the alcohol, the C≡C stretch of the alkyne, and the C=C stretch of the alkene.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the compound. Gas chromatography-mass spectrometry (GC-MS) is also an excellent tool for assessing purity.

III. Detailed Experimental Protocol: Grignard Synthesis of 1-Penten-4-yn-3-ol

This protocol provides a reliable method for the synthesis of 1-penten-4-yn-3-ol.

Materials and Reagents:

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity
Magnesium Turnings	Mg	24.31	(To be calculated)
Ethyl Bromide	C₂H₅Br	108.97	(To be calculated)
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	(To be calculated)
Acetylene Gas	C₂H₂	26.04	Excess
Acrolein (freshly distilled)	C₃H₄O	56.06	(To be calculated)
Saturated Aqueous Ammonium Chloride	NH₄Cl	53.49	(To be calculated)
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	(To be calculated)
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed

Step 1: Preparation of Ethynylmagnesium Bromide

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, a pressure-equalizing dropping funnel, and a gas inlet for inert gas (argon or nitrogen).

• Grignard Reagent Formation (Ethylmagnesium Bromide): Place magnesium turnings in the flask. Add a small amount of anhydrous THF. In the dropping funnel, place a solution of ethyl bromide in anhydrous THF. Add a small portion of the ethyl bromide solution to the magnesium turnings. If the reaction does not start, add a crystal of iodine. Once initiated, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes. Cool the solution to room temperature.

• Formation of Ethynylmagnesium Bromide: Cool the ethylmagnesium bromide solution to 0°C in an ice bath. Bubble acetylene gas through the solution at a moderate rate. The reaction is exothermic, so maintain the temperature below 20°C. Continue bubbling acetylene for at least 30 minutes after the initial exotherm subsides to ensure complete conversion.

Step 2: Reaction with Acrolein

• Addition of Acrolein: While maintaining the ethynylmagnesium bromide solution at 0°C, add a solution of freshly distilled acrolein in anhydrous THF dropwise from the addition funnel over 30-45 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours.

Step 3: Workup and Purification

• Quenching: Cool the reaction mixture back to 0°C in an ice bath. Slowly and carefully add cold, saturated aqueous ammonium chloride solution dropwise to quench the reaction.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with diethyl ether.

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation to obtain pure 1-penten-4-yn-3-ol.

IV. Visualizations

Reaction Mechanism

Caption: Mechanism of 1-penten-4-yn-3-ol synthesis.

Experimental Workflow

Caption: Troubleshooting logic for low yield.

V. References

• Riss, P. (2002). Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. Molecules, 7(3), 381-389. Available at: [Link]

• Purdue University. (n.d.). Acrolein Safety Information. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). STANDARD OPERATING PROCEDURE Acrolein. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-penten-1-ol. Retrieved from [Link]

• Yale University Environmental Health & Safety. (n.d.). Acrolein. Retrieved from [Link]

• Chemos GmbH & Co.KG. (2022). Safety Data Sheet: acrolein. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1-phenyl-1-penten-4-yn-3-ol. Retrieved from [Link]

• FAQ. (n.d.). What are the synthesis methods and applications of ethynylmagnesium bromide? Retrieved from [Link]

• The Good Scents Company. (n.d.). 1-penten-3-ol. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• LookChem. (n.d.). 1-Penten-4-yn-3-ol. Retrieved from [Link]

• Wang, M., et al. (2017). Acrolein: Sources, metabolism, and biomolecular interactions relevant to human health and disease. Toxicology Research, 33(1), 1-13. Available at: [Link]

• Ascher, G., & Varela, J. A. (2018). Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. ACS Omega, 3(11), 15917–15925. Available at: [Link]

• The Organic Chemistry Tutor. (2015, November 11). Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry [Video]. YouTube. Available at: [Link]

• Stevens, J. F., & Maier, C. S. (2008). Acrolein: sources, metabolism, and biomolecular interactions relevant to human health and disease. Molecular nutrition & food research, 52(1), 7–25. Available at: [Link]

• Organic Syntheses. (n.d.). (z)-4-(trimethylsilyl)-3-buten-1-ol. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-pentene. Retrieved from [Link]

Sources

• 1. Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy Ethynylmagnesium Bromide | 4301-14-8 [smolecule.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. orgsyn.org [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. purdue.edu [purdue.edu]
• 9. ehs.yale.edu [ehs.yale.edu]
• 10. enhs.uark.edu [enhs.uark.edu]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 1-Penten-4-yn-3-ol

Welcome to the technical support center for the synthesis of 1-Penten-4-yn-3-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthesis. Here, we provide in-depth, field-proven insights in a question-and-answer format to ensure the successful and efficient production of this valuable building block.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 1-Penten-4-yn-3-ol and what are the primary challenges?

The most prevalent method for synthesizing 1-Penten-4-yn-3-ol is the nucleophilic addition of an ethynyl group to acrolein. This is typically achieved using an acetylide nucleophile, commonly in the form of a Grignard reagent like ethynylmagnesium bromide, or by using lithium or sodium acetylide.[1] The primary challenges in this synthesis are controlling the regioselectivity of the addition to the α,β-unsaturated aldehyde system and preventing the polymerization of the highly reactive acrolein starting material.

Q2: What is the difference between 1,2-addition and 1,4-addition in this reaction, and which is desired?

In the reaction with acrolein, an α,β-unsaturated aldehyde, the acetylide nucleophile can attack at two different electrophilic sites:

• 1,2-Addition (Direct Addition): The nucleophile attacks the carbonyl carbon (C1). After an aqueous workup, this yields the desired product, 1-Penten-4-yn-3-ol.

• 1,4-Addition (Conjugate Addition): The nucleophile attacks the β-carbon (C3) of the carbon-carbon double bond. This leads to the formation of an enolate intermediate, which upon workup tautomerizes to a saturated aldehyde, an undesired side product.

For the synthesis of 1-Penten-4-yn-3-ol, 1,2-addition is the desired pathway.

Q3: Why is acrolein polymerization a significant issue?

Acrolein is a highly reactive molecule that readily undergoes polymerization, especially in the presence of light, air, acids, or bases.[2] This polymerization can be initiated by trace impurities or by the basic nature of the Grignard reagent itself, leading to the formation of polyacrolein, a solid or resinous material. This side reaction consumes the starting material, significantly reduces the yield of the desired product, and can complicate the purification process.

Troubleshooting Guide

Below are common issues encountered during the synthesis of 1-Penten-4-yn-3-ol, their probable causes, and recommended solutions.

Problem 1: Low Yield of 1-Penten-4-yn-3-ol with a significant amount of a saturated aldehyde byproduct.

• Probable Cause: Predominance of 1,4-conjugate addition over the desired 1,2-addition. Hard nucleophiles, like Grignard reagents, generally favor 1,2-addition with α,β-unsaturated aldehydes. However, factors such as reaction conditions and the specific Grignard reagent can influence the regioselectivity.

• Solution:

  • Employ Lewis Acid Additives: The addition of a Lewis acid, such as cerium(III) chloride (CeCl₃), can significantly enhance the rate of 1,2-addition.[3][4] This is the basis of the Luche reduction, which uses NaBH₄ and CeCl₃ for the selective 1,2-reduction of enones.[5] The cerium ion coordinates to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and favoring attack at this position.

  • Temperature Control: Perform the reaction at low temperatures (e.g., -78 °C to 0 °C) to improve selectivity. Lower temperatures generally favor the kinetically controlled 1,2-addition product.

Experimental Protocol: Cerium(III) Chloride Mediated Acetylide Addition

• Anhydrous CeCl₃ (1.1 equivalents) is suspended in dry tetrahydrofuran (THF) and stirred vigorously for 2-4 hours at room temperature to ensure a fine, reactive slurry.

• The slurry is cooled to -78 °C.

• The ethynylmagnesium bromide solution (1.0 equivalent) is added dropwise to the CeCl₃ slurry and stirred for 1 hour at -78 °C.

• A solution of acrolein (1.0 equivalent) in dry THF is then added slowly to the reaction mixture, maintaining the temperature at -78 °C.

• The reaction is stirred at -78 °C for an additional 2-3 hours before quenching.

Problem 2: Formation of a significant amount of solid/resinous material in the reaction flask.

• Probable Cause: Polymerization of acrolein. This can be initiated by impurities, exposure to air or light, or the basicity of the reaction medium.

• Solution:

  • Use Freshly Distilled Acrolein: Commercial acrolein often contains inhibitors and may have started to oligomerize. Distilling it immediately before use is crucial.

  • Inhibitors: While many common polymerization inhibitors for acrolein, like hydroquinone, are effective in aqueous systems or for storage, their compatibility with Grignard reagents is a concern due to their acidic protons.[2][6] A more practical approach in this anhydrous, basic environment is to:

    • Work under an inert atmosphere: Rigorously exclude air (oxygen) from the reaction setup.

    • Maintain low temperatures: This slows down the rate of polymerization.

    • Use an appropriate solvent: Anhydrous ethers like THF or diethyl ether are standard.

  • Reverse Addition: Adding the Grignard reagent to a solution of acrolein (and the Lewis acid, if used) can sometimes help by keeping the concentration of the basic Grignard reagent low throughout the addition.

Problem 3: Low or no product formation, with recovery of starting materials.

• Probable Cause 1: Inactive Grignard reagent. Grignard reagents are extremely sensitive to moisture and acidic protons.

• Solution 1:

  • Strictly Anhydrous Conditions: All glassware must be thoroughly flame-dried or oven-dried and cooled under an inert atmosphere (nitrogen or argon).

  • Anhydrous Solvents: Use freshly distilled, anhydrous solvents.

  • Reagent Quality: Ensure the magnesium turnings are fresh and the starting material for the Grignard reagent is dry.

• Probable Cause 2: Enolization of acrolein. The Grignard reagent can act as a base and deprotonate the α-carbon of acrolein, forming an enolate which does not react further with the nucleophile.

• Solution 2:

  • Use of Lewis Acids: As mentioned previously, CeCl₃ can mitigate this side reaction by activating the carbonyl group, making nucleophilic attack more favorable than proton abstraction.[4]

  • Low Temperatures: Running the reaction at very low temperatures (-78 °C) disfavors the enolization pathway.

Data Summary and Visualization

Table 1: Effect of Additives on the Regioselectivity of Nucleophilic Addition to Acrolein

Nucleophile	Additive	Predominant Product	Reference
Ethynylmagnesium Bromide	None	Mixture of 1,2 and 1,4-adducts	[7]
Ethynylmagnesium Bromide	CeCl₃	1,2-adduct (1-Penten-4-yn-3-ol)	[3][4]
Organocuprates	None	1,4-adduct	General principle

Diagram 1: Competing Reaction Pathways

Caption: Competing 1,2- and 1,4-addition pathways in the synthesis.

Diagram 2: Troubleshooting Logic Flow

Caption: A logical workflow for troubleshooting low product yield.

Purification and Handling

Q4: What are the key considerations for the workup and purification of 1-Penten-4-yn-3-ol?

• Workup: The reaction should be quenched by slowly adding it to a cold, saturated aqueous solution of ammonium chloride (NH₄Cl). This is a mildly acidic workup that protonates the alkoxide to form the alcohol and neutralizes any remaining Grignard reagent without causing significant side reactions like dehydration, which can occur with stronger acids.

• Extraction: The product can be extracted from the aqueous layer using an organic solvent like diethyl ether or ethyl acetate.

• Purification: The most common method for purifying 1-Penten-4-yn-3-ol is fractional distillation under reduced pressure. The reduced pressure is necessary to lower the boiling point and prevent thermal decomposition or rearrangement of the product.

• Storage: 1-Penten-4-yn-3-ol is a relatively unstable molecule. It should be stored at low temperatures, under an inert atmosphere, and protected from light to prevent degradation and polymerization.

References

• PubChem. 1-Penten-4-yn-3-ol. National Center for Biotechnology Information. [Link]

• Quora. Does the reaction of Grignard reagent with acrolein follow a 1, 2 addition or a 1, 4 addition?. [Link]

• LookChem. 1-Penten-4-yn-3-ol. [Link]

• Google Patents.
• Google Patents.

• National Center for Biotechnology Information. Merging Asymmetric[2][8]-Additions of Lithium Acetylides to Carbonyls with Type II Anion Relay Chemistry. [Link]

• INCHEM. Acrolein (HSG 67, 1991). [Link]

• Google Patents. Polymerization inhibitor and polymerization inhibiting method for (methyl) acrolein, (methyl) acrylic acid and esters thereof.

• Wikipedia. Luche reduction. [Link]

• National Center for Biotechnology Information. A convenient and eco-friendly cerium(III) chloride-catalysed synthesis of methoxime derivatives of aromatic aldehydes and ketones. [Link]

• MDPI. Acetylene in Organic Synthesis: Recent Progress and New Uses. [Link]

• Organic Syntheses. 4-penten-1-ol. [Link]

• Chemistry LibreTexts. 9.8: Alkylation of Acetylide Anions. [Link]

• YouTube. CHEM 220 Synthesis of Alkynes: Addition of Acetylide Ions to Carbonyls. [Link]

• ResearchGate. Grignard reagents/cerium(III) chloride. [Link]

• Organic Syntheses. cerium(III) chloride heptahydrate. [Link]

• YouTube. Luche Reduction. [Link]

• YouTube. CHEM 220 Synthesis of Alkynes: Addition of Acetylide Ions to Carbonyls. [Link]

• Organic Syntheses. cerium(III) chloride heptahydrate. [Link]

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• 2. ACROLEIN, STABILIZED | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Luche reduction - Wikipedia [en.wikipedia.org]
• 6. JPH06340570A - Method for preventing acrolein from polymerizing - Google Patents [patents.google.com]
• 7. quora.com [quora.com]
• 8. researchgate.net [researchgate.net]

Purification of 1-Penten-4-yn-3-ol by distillation or chromatography

Welcome to the technical support center for the purification of 1-penten-4-yn-3-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the purification of this versatile building block. The unique conjugated system of a vinyl group and a terminal alkyne flanking a secondary alcohol presents specific challenges during purification. This resource aims to address these challenges with scientifically grounded advice and practical, field-tested protocols.

Table of Contents

• Understanding 1-Penten-4-yn-3-ol: Key Properties

• Frequently Asked Questions (FAQs)

  • General Questions

  • Distillation-Specific Questions

  • Chromatography-Specific Questions

• Troubleshooting Guides

  • Troubleshooting Distillation Issues

  • Troubleshooting Chromatography Issues

• Experimental Protocols

  • Protocol 1: Vacuum Distillation of 1-Penten-4-yn-3-ol

  • Protocol 2: Flash Column Chromatography of 1-Penten-4-yn-3-ol

• References

Understanding 1-Penten-4-yn-3-ol: Key Properties

A thorough understanding of the physicochemical properties of 1-penten-4-yn-3-ol is fundamental to developing a successful purification strategy.

Property	Value	Source
Molecular Formula	C₅H₆O	PubChem[1]
Molecular Weight	82.10 g/mol	PubChem[1]
Boiling Point	111.376 °C at 760 mmHg	LookChem[2]
Flash Point	6.887 °C	LookChem[2]
Appearance	Colorless to light yellow liquid
Hazards	Causes serious eye damage. Flammable liquid and vapor.	PubChem[1], Sigma-Aldrich[3]

The presence of conjugated double and triple bonds, along with a hydroxyl group, makes 1-penten-4-yn-3-ol susceptible to polymerization, decomposition, and other side reactions, particularly at elevated temperatures.

Frequently Asked Questions (FAQs)

General Questions

Q1: What are the main challenges in purifying 1-penten-4-yn-3-ol?

A1: The primary challenges stem from its chemical structure. The conjugated en-yne system is prone to polymerization, especially at elevated temperatures. The secondary alcohol is susceptible to dehydration and other side reactions. Its volatility can also lead to sample loss during handling and purification.

Q2: Should I choose distillation or chromatography for purification?

A2: The choice depends on the scale of your purification and the nature of the impurities.

• Distillation is suitable for larger quantities (>5 g) where the impurities have significantly different boiling points from the product. Vacuum distillation is strongly recommended to minimize thermal stress on the molecule.[2][4]

• Chromatography is ideal for smaller scales and for separating impurities with similar boiling points. It offers higher resolution but may be more time-consuming and require larger solvent volumes.

Q3: How can I assess the purity of 1-penten-4-yn-3-ol?

A3: Purity can be assessed using several analytical techniques:

• Gas Chromatography (GC): Provides a quantitative measure of purity and can separate volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the structure and can reveal the presence of impurities.

• Thin-Layer Chromatography (TLC): A quick and simple method to qualitatively assess purity and determine appropriate conditions for flash chromatography.

Distillation-Specific Questions

Q4: Why is vacuum distillation recommended over atmospheric distillation?

A4: Vacuum distillation lowers the boiling point of the compound, allowing for distillation at a lower temperature.[5] This is crucial for thermally sensitive compounds like 1-penten-4-yn-3-ol, as it significantly reduces the risk of decomposition and polymerization.[2]

Q5: Can I use a polymerization inhibitor during distillation?

A5: Yes, using a polymerization inhibitor is a prudent measure. Small amounts of inhibitors like hydroquinone or phenothiazine can be added to the distillation flask to prevent the polymerization of the vinyl and alkynyl groups.[6][7][8][9]

Q6: What is the expected boiling point of 1-penten-4-yn-3-ol under vacuum?

A6: The boiling point under vacuum can be estimated using a pressure-temperature nomograph. As a reference, the related compound 3-methyl-1-penten-4-yn-3-ol has a boiling point of 62 °C at 11 mmHg.[3] A similar boiling point range can be expected for 1-penten-4-yn-3-ol under a comparable vacuum.

Chromatography-Specific Questions

Q7: What is a good starting solvent system for the flash chromatography of 1-penten-4-yn-3-ol?

A7: A good starting point for a moderately polar compound like 1-penten-4-yn-3-ol on silica gel is a mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate or diethyl ether.[10] A typical starting gradient could be from 5% to 30% ethyl acetate in hexanes. The optimal solvent system should be determined by preliminary TLC analysis.[11][12]

Q8: My compound is streaking on the TLC plate. What does this mean and how can I fix it?

A8: Streaking on a TLC plate often indicates that the compound is either too polar for the chosen solvent system or is interacting strongly with the stationary phase (e.g., acidic compounds on silica gel). To resolve this, you can:

• Increase the polarity of the mobile phase by increasing the proportion of the more polar solvent.

• Add a small amount of a modifier to the eluent, such as a few drops of triethylamine for basic compounds or acetic acid for acidic compounds.

Q9: Can I use reversed-phase chromatography for this compound?

A9: While normal-phase chromatography is more common for this type of compound, reversed-phase chromatography can be an option, particularly if you are dealing with very polar impurities. In reversed-phase, a non-polar stationary phase (like C18) is used with a polar mobile phase (e.g., acetonitrile/water or methanol/water).

Troubleshooting Guides

Troubleshooting Distillation Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Product is decomposing in the distillation flask (darkening, tar formation).	1. Temperature is too high. 2. Localized overheating. 3. Absence of a polymerization inhibitor.	1. Use a higher vacuum to lower the boiling point. 2. Use a heating mantle with a stirrer to ensure even heating. Avoid direct heating with a flame. 3. Add a small amount of a polymerization inhibitor (e.g., hydroquinone).[6][7][8][9] 4. Consider making the solution slightly acidic with acetic or succinic acid before distillation.[3]
Bumping or uneven boiling.	1. Lack of boiling chips or a stir bar. 2. Vacuum is too high for the temperature.	1. Always add fresh boiling chips or a magnetic stir bar to the distillation flask. 2. Gradually apply the vacuum and heat to achieve smooth boiling.
Low recovery of the product.	1. Leaks in the distillation apparatus. 2. Product is co-distilling with a lower-boiling impurity. 3. Product is being lost in the vacuum trap.	1. Ensure all joints are properly sealed with vacuum grease. 2. Use a fractional distillation column for better separation. 3. Check the temperature of the condenser and the cold trap to ensure efficient condensation.

Troubleshooting Chromatography Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Poor separation of the product from impurities.	1. Inappropriate solvent system. 2. Column is overloaded. 3. Column was not packed properly.	1. Optimize the solvent system using TLC to achieve a good separation of spots. A good Rf for the product on TLC is typically 0.2-0.4 for good separation on a column.[13] 2. Use a larger column or reduce the amount of sample loaded. A general rule is to load 1 g of sample per 20-40 g of silica gel. 3. Ensure the silica gel is packed uniformly without any cracks or channels.
Product is eluting too quickly (high Rf).	The mobile phase is too polar.	Decrease the proportion of the polar solvent in your eluent system.
Product is not eluting from the column (low Rf).	The mobile phase is not polar enough.	Increase the proportion of the polar solvent in your eluent system.
Compound appears to be decomposing on the silica gel.	The silica gel is too acidic.	1. Deactivate the silica gel by adding a small percentage of triethylamine to the eluent. 2. Consider using a different stationary phase, such as alumina or a bonded-phase silica.

Experimental Protocols

Protocol 1: Vacuum Distillation of 1-Penten-4-yn-3-ol

Objective: To purify 1-penten-4-yn-3-ol from non-volatile impurities and those with significantly different boiling points.

Materials:

• Crude 1-penten-4-yn-3-ol

• Round-bottom flask

• Short-path distillation head with condenser and receiving flask

• Vacuum pump and vacuum gauge

• Heating mantle with magnetic stirrer

• Boiling chips or magnetic stir bar

• Cold trap (e.g., with dry ice/acetone)

• Polymerization inhibitor (e.g., hydroquinone)

Workflow Diagram:

Caption: Vacuum distillation workflow for 1-penten-4-yn-3-ol purification.

Procedure:

• Add the crude 1-penten-4-yn-3-ol, a few boiling chips or a magnetic stir bar, and a crystal of hydroquinone to a round-bottom flask.

• Assemble the short-path distillation apparatus. Ensure all ground glass joints are lightly greased and sealed to maintain a good vacuum.

• Place a cold trap between the distillation apparatus and the vacuum pump to protect the pump from volatile compounds.

• Start the flow of cooling water through the condenser.

• Gradually apply the vacuum and monitor the pressure with a vacuum gauge.

• Once the desired pressure is reached and stable, begin to gently heat the distillation flask using a heating mantle.

• Collect the fraction that distills at a constant temperature. The boiling point will depend on the vacuum achieved.

• After the product has been collected, remove the heating mantle and allow the apparatus to cool completely before venting the system to atmospheric pressure.

• Analyze the purified product for purity.

Protocol 2: Flash Column Chromatography of 1-Penten-4-yn-3-ol

Objective: To purify 1-penten-4-yn-3-ol from impurities with similar boiling points.

Materials:

• Crude 1-penten-4-yn-3-ol

• Silica gel (230-400 mesh)

• Chromatography column

• Eluent (e.g., hexanes/ethyl acetate mixture)

• Collection tubes or flasks

• TLC plates, developing chamber, and UV lamp

Workflow Diagram:

Caption: Flash column chromatography workflow for purification.

Procedure:

• TLC Analysis: Develop a suitable solvent system using TLC. Spot the crude material on a TLC plate and test different ratios of hexanes and ethyl acetate. The ideal system will give the product an Rf value of approximately 0.2-0.4.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude 1-penten-4-yn-3-ol in a minimal amount of the eluent or a more volatile solvent (like dichloromethane). Carefully apply the sample to the top of the silica gel bed.

• Elution: Begin eluting the column with the chosen solvent system. Apply gentle air pressure to the top of the column to maintain a steady flow rate.

• Fraction Collection: Collect fractions in test tubes or flasks. Monitor the elution of the product by spotting fractions on a TLC plate and visualizing under a UV lamp or with a suitable stain (e.g., potassium permanganate).

• Isolation: Combine the fractions that contain the pure product. Remove the solvent using a rotary evaporator.

• Analysis: Confirm the purity of the final product using GC or NMR.

References

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• Chemos GmbH & Co.KG. Safety Data Sheet: 3-Methyl-1-penten-4-yn-3-ol. [Link]

• BevZero. Vacuum Distillation: Gentle And Efficient Dealcoholization. [Link]

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• National Institutes of Health. Electrophilic halogenations of propargyl alcohols: paths to α-haloenones, β-haloenones and mixed β,β-dihaloenones. [Link]

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• Asian Journal of Chemistry. Gas Chromatographic Separation of Structural Isomers on Cholesteric Liquid Crystal Stationary Phase Materials. [Link]

• Quora. How to purification unsaturated fatty acids by flash column chromatography, and how can I collect the fractions when the samples are not colored. [Link]

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Handling and safety precautions for flammable 1-Penten-4-yn-3-ol.

Welcome to the Technical Support Center for 1-Penten-4-yn-3-ol. This guide is designed for our valued partners in research, science, and drug development. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the scientific reasoning behind them, ensuring your experiments are both successful and, most importantly, safe. 1-Penten-4-yn-3-ol is a valuable reagent, but its flammable and reactive nature demands meticulous handling. This guide is structured to address specific issues you may encounter, providing clear, actionable advice grounded in established safety protocols.

Core Safety Data Summary

For quick reference, the following table summarizes the key safety and physical properties of 1-Penten-4-yn-3-ol and its structural analogs. This data is critical for a comprehensive risk assessment before beginning any experimental work.

Property	1-Penten-3-ol (Analogue)	3-Methyl-1-penten-4-yn-3-ol (Analogue)	General Flammable Liquid (Class B)
CAS Number	616-25-1[1][2]	3230-69-1[3]	N/A
Molecular Formula	C5H10O[1][2]	C6H8O	N/A
Flash Point	28 °C (82.4 °F) - closed cup[1]	Not specified	Varies, but < 37.78°C is flammable[4]
Boiling Point	114 - 115 °C (237 - 239 °F)[1]	Not specified	Varies
Flammability	Flammable liquid and vapor (Category 3)	Flammable liquid (Category 3)[3]	Varies by category
Hazards	Flammable liquid and vapor.[1]	Flammable liquid and vapor, Harmful if swallowed.[3]	Fire, explosion, health hazards.[5][6]

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions regarding the handling and safety of 1-Penten-4-yn-3-ol.

Q1: What are the primary hazards associated with 1-Penten-4-yn-3-ol?

A1: The primary hazard is its flammability. As a flammable liquid, its vapors can form explosive mixtures with air.[2] These vapors are often heavier than air and can accumulate in low-lying areas, traveling to a distant ignition source and flashing back.[3][6] Additionally, while specific toxicity data for 1-Penten-4-yn-3-ol is limited, related compounds can be harmful if swallowed or inhaled, and may cause skin and eye irritation.[3][7] The presence of the alkyne group also suggests potential reactivity, particularly with certain metals or under conditions of heat and pressure.

Q2: What is the appropriate Personal Protective Equipment (PPE) for handling 1-Penten-4-yn-3-ol?

A2: A comprehensive PPE strategy is non-negotiable. At a minimum, this includes:

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when handling larger quantities or when there is a significant splash risk.[8][9]

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, should be worn.[8][10] Always inspect gloves for any signs of degradation or punctures before use.[9]

• Body Protection: A flame-resistant lab coat is essential.[8][9] For any work with flammable materials, 100% cotton is a minimum requirement as synthetic fibers can melt and adhere to the skin in a fire.[5]

• Footwear: Fully enclosed, chemical-resistant shoes must be worn.[8][11]

Q3: How should I properly store 1-Penten-4-yn-3-ol?

A3: Proper storage is critical to mitigate the risk of fire and degradation.

• Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][2][3]

• The storage area should be a designated flammable liquid storage cabinet.[5]

• Keep the container tightly closed to prevent the escape of flammable vapors.[1][3]

• Avoid storage with incompatible materials such as strong oxidizing agents, acids, and certain metals that can catalyze decomposition.[7]

Q4: What are the best practices for transferring 1-Penten-4-yn-3-ol from one container to another?

A4: Transferring flammable liquids is a high-risk activity due to the potential for static electricity discharge.

• Always work in a chemical fume hood to ensure proper ventilation.[5]

• Ground and bond the containers to prevent the buildup of static electricity.[3][12]

• Use only non-sparking tools.[2][3]

• Ensure all potential ignition sources are removed from the area.[5][12]

Troubleshooting Guide

This section provides guidance on specific issues you may encounter during your experiments.

Scenario 1: I've spilled a small amount of 1-Penten-4-yn-3-ol in the fume hood.

Solution:

• Alert colleagues in the immediate vicinity.

• Ensure the fume hood sash is at the appropriate height to maintain proper airflow.

• Eliminate all ignition sources within the hood and surrounding area.[5]

• Contain the spill using a non-flammable absorbent material like sand, diatomaceous earth, or a commercial sorbent pad.[3][5] Do not use paper towels as they are combustible.[5]

• Carefully collect the absorbent material using non-sparking tools and place it in a sealed, properly labeled container for hazardous waste disposal.[3]

• Decontaminate the area with a suitable solvent, followed by soap and water.

• Dispose of all contaminated materials as hazardous waste.[2]

Scenario 2: I need to heat a reaction containing 1-Penten-4-yn-3-ol.

Solution:

• NEVER use an open flame such as a Bunsen burner.[5]

• Use a controlled heating source such as an oil bath, heating mantle, or a hot plate with spark-free circuitry.

• Ensure the reaction is performed in a fume hood to ventilate any flammable vapors.[5]

• Use a condenser to prevent the escape of flammable vapors from the reaction vessel.

• Monitor the reaction temperature carefully to avoid overheating, which could lead to uncontrolled decomposition or a fire.

Scenario 3: A fire has started in a beaker containing 1-Penten-4-yn-3-ol.

Solution:

• If the fire is small and contained , and you are trained to do so, use an appropriate fire extinguisher. For alcohol fires, a dry chemical (ABC) or carbon dioxide (CO2) extinguisher is recommended.[13][14] Alcohol-resistant foam extinguishers are also highly effective.[15][16]

• Do NOT use water , as it can spread the flammable liquid and the fire.[4][14]

• If the fire is large or you are not comfortable extinguishing it, activate the fire alarm and evacuate the area immediately.

• Alert emergency responders and inform them of the nature of the fire.

Experimental Workflows and Logical Relationships

To visually represent key safety workflows, the following diagrams have been created using Graphviz.

Flammable Liquid Handling Workflow

Caption: A generalized workflow for the safe handling of flammable liquids.

Spill Response Decision Tree

Caption: A decision tree for responding to a chemical spill.

References

• Safety Data Sheet: 3-Methyl-1-penten-4-yn-3-ol - Chemos GmbH&Co.KG. (2020). Retrieved from [Link]

• Flammable Liquids - Division of Research Safety - University of Illinois. (2024). Retrieved from [Link]

• The particularities of alcohol fires and the use of intervention means - Gesip. (n.d.). Retrieved from [Link]

• How to Safely Manage Flammable Liquids - ACTenviro. (2024). Retrieved from [Link]

• Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide - Lab Manager Magazine. (2009). Retrieved from [Link]

• Personal Protective Equipment (PPE) For Flammable Liquids - Storemasta Blog. (2023). Retrieved from [Link]

• Acetylene safety - BOC. (n.d.). Retrieved from [Link]

• FIRE EXTINGUISHER WITH ALCOHOL-RESISTANT FOAM - Minimax Mobile. (n.d.). Retrieved from [Link]

• How do you extinguish an alcohol flame and a petroleum flame? - Quora. (2020). Retrieved from [Link]

• Safety - Flammable Liquids, Ventilation, Storage of Gases - Electrical Course - Part 22. (2024). Retrieved from [Link]

• Safe Handling of Flammable Chemicals | The Chemistry Blog. (2024). Retrieved from [Link]

• Extinguishing performance of alcohol-resistant firefighting foams on polar flammable liquid fires - ResearchGate. (n.d.). Retrieved from [Link]

• How to Put Out an Alcohol Fire: Things You May Want to Know - Art Fireplace. (n.d.). Retrieved from [Link]

• The Equipment Every Laboratory Needs to Keep Employees Safe - AZoM. (2020). Retrieved from [Link]

• Using PPE in the Laboratory (OHS101) Course Material. (2020). Retrieved from [Link]

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Technical Support Center: Optimizing the Allylic Rearrangement of 1-Penten-4-yn-3-ol

Welcome to the technical support center for the allylic rearrangement of 1-penten-4-yn-3-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The allylic rearrangement of propargyl alcohols, such as 1-penten-4-yn-3-ol, is a cornerstone transformation in organic synthesis, providing access to valuable α,β-unsaturated carbonyl compounds.[1][2][3][4][5] This specific rearrangement is a variant of the Meyer-Schuster rearrangement.[1][6] This guide will equip you with the knowledge to navigate the complexities of this reaction, optimize your conditions, and troubleshoot common issues.

Troubleshooting Guide: From Low Yields to Unwanted Byproducts

This section addresses specific problems you may encounter during the allylic rearrangement of 1-penten-4-yn-3-ol. Each issue is presented in a question-and-answer format, detailing the probable causes and providing actionable solutions.

Question 1: My reaction is resulting in a low yield of the desired α,β-unsaturated aldehyde. What are the likely causes and how can I improve the conversion?

Answer:

Low yields in the Meyer-Schuster rearrangement of 1-penten-4-yn-3-ol can stem from several factors, ranging from suboptimal reaction conditions to degradation of the starting material or product.[1] Here’s a systematic approach to diagnosing and resolving this issue:

Potential Causes & Solutions:

• Inadequate Acid Catalysis: The rearrangement is acid-catalyzed, and the choice and concentration of the acid are critical.[6]

  • Troubleshooting:

    • Acid Strength: If you are using a weak acid, consider switching to a stronger one like sulfuric acid or p-toluenesulfonic acid (PTSA).[6]

    • Catalyst Loading: The amount of acid catalyst can significantly influence the reaction rate. A systematic optimization of the catalyst loading (e.g., from 1 mol% to 10 mol%) should be performed.

    • Lewis Acids: For milder conditions, consider using Lewis acid catalysts such as InCl₃, which can offer excellent yields and stereoselectivity, sometimes in combination with microwave irradiation.[6]

• Suboptimal Reaction Temperature and Time: The reaction may be too slow at lower temperatures or decomposition may occur at higher temperatures.

  • Troubleshooting:

    • Temperature Screening: Run small-scale reactions at a range of temperatures (e.g., room temperature, 50 °C, 80 °C) to find the optimal balance between reaction rate and stability of the reactants and products.

    • Reaction Monitoring: Closely monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the point of maximum product formation and avoid prolonged reaction times that can lead to decomposition.

• Solvent Effects: The choice of solvent can influence the stability of the intermediates and the overall reaction rate.

  • Troubleshooting:

    • Solvent Polarity: Experiment with a range of solvents with varying polarities. While polar aprotic solvents like acetonitrile can be effective, sometimes less polar solvents like toluene or dioxane might be beneficial, although they may require higher temperatures.[7][8]

    • Solvent Caging: The mechanism of the Meyer-Schuster rearrangement is thought to be stabilized by solvent caging of the transition state.[6] Protic solvents can participate in the reaction, so their use should be carefully considered.

• Degradation of Starting Material or Product: 1-Penten-4-yn-3-ol and the resulting α,β-unsaturated aldehyde can be sensitive to the reaction conditions.

  • Troubleshooting:

    • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

    • Purification of Starting Material: Ensure the starting 1-penten-4-yn-3-ol is pure and free from impurities that could interfere with the reaction.

Experimental Protocol: Optimizing Acid Catalyst Loading

• Set up a parallel reaction array with identical amounts of 1-penten-4-yn-3-ol and solvent in each reaction vessel.

• To each vessel, add a different loading of the acid catalyst (e.g., 1, 2, 5, and 10 mol% of p-toluenesulfonic acid).

• Stir the reactions at a constant temperature (e.g., 60 °C).

• Monitor the progress of each reaction by TLC or GC at regular intervals (e.g., every 30 minutes).

• Quench the reactions once the starting material is consumed or when product degradation is observed.

• Analyze the crude reaction mixtures by ¹H NMR or GC-MS to determine the yield of the desired product in each case.

Data Summary: Catalyst Loading Optimization

Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
1	8	35
2	6	60
5	4	85
10	4	82 (with some byproduct formation)

Note: The data in this table is illustrative and will vary depending on the specific substrate and other reaction conditions.

Question 2: I am observing the formation of a significant amount of an unwanted byproduct, an α,β-unsaturated methyl ketone. What is this side reaction and how can it be suppressed?

Answer:

The formation of an α,β-unsaturated methyl ketone alongside the expected aldehyde is a classic indication of a competing reaction known as the Rupe rearrangement .[6] This is particularly common with tertiary propargyl alcohols.[6]

Understanding the Competing Pathways:

• Meyer-Schuster Rearrangement: This pathway involves a 1,3-hydroxyl shift to form an allene intermediate, which then tautomerizes to the α,β-unsaturated aldehyde.[6]

• Rupe Rearrangement: This competing pathway proceeds through the formation of an enyne intermediate, which then hydrates to yield the α,β-unsaturated methyl ketone.[6]

Caption: Competing Meyer-Schuster and Rupe rearrangement pathways.

Strategies to Favor the Meyer-Schuster Rearrangement:

• Milder Reaction Conditions: The Rupe rearrangement is often favored under strongly acidic and high-temperature conditions.[6]

  • Troubleshooting:

    • Use Milder Acids: Transitioning from strong Brønsted acids to Lewis acids (e.g., Ag- or Ru-based catalysts) can significantly suppress the Rupe pathway.[6]

    • Lower Temperatures: Perform the reaction at the lowest temperature that still allows for a reasonable reaction rate.

• Solvent Choice: The solvent can play a role in stabilizing the intermediates of either pathway.

  • Troubleshooting:

    • Aprotic Solvents: Using aprotic solvents may disfavor the hydration step required in the Rupe rearrangement.

• Catalyst Systems: Certain catalyst systems have been specifically developed to favor the Meyer-Schuster rearrangement.

  • Troubleshooting:

    • Transition Metal Catalysts: Explore the use of transition metal catalysts, which have been shown to provide high selectivity for the Meyer-Schuster product.[6]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the theoretical and practical aspects of the allylic rearrangement of 1-penten-4-yn-3-ol.

What is the detailed mechanism of the Meyer-Schuster rearrangement?

The Meyer-Schuster rearrangement proceeds through a three-step mechanism:[6]

• Protonation of the Hydroxyl Group: The reaction is initiated by the protonation of the alcohol's hydroxyl group by an acid catalyst, forming a good leaving group (water).

• Rate-Determining 1,3-Hydroxyl Shift: This is the slow, rate-determining step where the protonated hydroxyl group undergoes a 1,3-shift, leading to the formation of an allenol intermediate.

• Keto-Enol Tautomerism: The unstable allenol intermediate rapidly tautomerizes to the more stable α,β-unsaturated carbonyl compound. This step is irreversible and drives the reaction to completion.[9]

Caption: Mechanism of the Meyer-Schuster rearrangement.

Are there any alternative, milder methods for this rearrangement?

Yes, to circumvent the often harsh conditions of traditional acid catalysis, several milder methods have been developed:

• Transition Metal Catalysis: Catalysts based on ruthenium, silver, and gold have been shown to effectively promote the Meyer-Schuster rearrangement under neutral or mildly acidic conditions.[6] These catalysts often offer higher selectivity and functional group tolerance.

• Lewis Acid Catalysis: As mentioned earlier, Lewis acids like indium(III) chloride can be highly effective, especially when combined with microwave heating, which can lead to shorter reaction times and improved yields.[6]

• Photoredox Catalysis: Recent advancements have explored the use of visible-light-promoted organocatalytic aerobic oxidation as a method for synthesizing α,β-unsaturated carbonyl compounds from related precursors, suggesting potential for milder, alternative pathways.[3][4]

How does the substitution on the alkyne and vinyl groups affect the reaction?

The nature of the substituents on both the alkyne and vinyl groups can influence the reaction's outcome and rate.

• Terminal vs. Internal Alkynes: The rearrangement of terminal propargyl alcohols (like 1-penten-4-yn-3-ol) yields α,β-unsaturated aldehydes. In contrast, internal propargyl alcohols produce α,β-unsaturated ketones.[6]

• Steric Hindrance: Bulky substituents near the reacting center can hinder the approach of the catalyst and slow down the reaction.[10] Conversely, steric hindrance can sometimes be exploited to favor one rearrangement pathway over another.[10]

By understanding the underlying principles and potential pitfalls of the allylic rearrangement of 1-penten-4-yn-3-ol, researchers can effectively optimize their experimental conditions to achieve high yields of the desired α,β-unsaturated carbonyl products.

References

• Meyer–Schuster rearrangement - Wikipedia. (n.d.). Retrieved January 13, 2026, from [Link]

• Edens, M., et al. (1977). Mechanism of the Meyer--Schuster rearrangement. J. Org. Chem., 42(21), 3403-3408.

• Meyer–Schuster Rearrangement. (n.d.). ResearchGate. Retrieved January 13, 2026, from [Link]

• Edens, M., et al. (1977). Mechanism of the Meyer--Schuster rearrangement. OSTI.GOV. Retrieved January 13, 2026, from [Link]

• Engel, D. A., & Dudley, G. B. (2009). The Meyer–Schuster rearrangement for the synthesis of α,β-unsaturated carbonyl compounds. Organic & Biomolecular Chemistry, 7, 4149-4158.

• Structure and properties of α,β-Unsaturated carbonyl compounds. (n.d.). Retrieved January 13, 2026, from [Link]

• Synthesis of α,β-unsaturated carbonyl compounds via a visible-light-promoted organocatalytic aerobic oxidation. (2013).
• Synthesis of α,β-unsaturated carbonyl compounds via a visible-light-promoted organocatalytic aerobic oxid
• A Formal Rearrangement of Allylic Silanols. (2021). MDPI.
• Synthesis of α,β-unsaturated carbonyl compounds by carbonylation reactions. (2020). Chemical Society Reviews, 49(10).
• Synthesis of α,β-Unsaturated Carbonyl Compounds via Cu/TEMPO/O2 Aerobic C

• Optimization of the reaction conditions for the allylic alkylation of 1a. (n.d.). ResearchGate. Retrieved January 13, 2026, from [Link]

• Optimization of the reaction conditions. (n.d.). ResearchGate. Retrieved January 13, 2026, from [Link]

• Reversible allylic rearrangement of 3-methyl-1-penten-4-yn-3-ol to 3-methyl-2-penten-4-yn-1-ol. (n.d.). J-GLOBAL. Retrieved January 13, 2026, from [Link]

• Allylic rearrangement - Wikipedia. (n.d.). Retrieved January 13, 2026, from [Link]

Sources

• 1. The Meyer–Schuster rearrangement for the synthesis of α,β-unsaturated carbonyl compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. uomosul.edu.iq [uomosul.edu.iq]
• 3. Synthesis of α,β-unsaturated carbonyl compounds via a visible-light-promoted organocatalytic aerobic oxidation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis of α,β-unsaturated carbonyl compounds via a visible-light-promoted organocatalytic aerobic oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of α,β-Unsaturated Carbonyl Compounds via Cu/TEMPO/O2 Aerobic Catalytic System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Meyer–Schuster rearrangement - Wikipedia [en.wikipedia.org]
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• 9. researchgate.net [researchgate.net]
• 10. Allylic rearrangement - Wikipedia [en.wikipedia.org]

Preventing polymerization of 1-Penten-4-yn-3-ol during storage

Welcome to the technical support resource for 1-Penten-4-yn-3-ol. This guide is designed for researchers, scientists, and drug development professionals to address common challenges related to the storage and handling of this highly reactive compound. As Senior Application Scientists, we have compiled this information based on established chemical principles and field-proven best practices to ensure the integrity of your experiments and the longevity of your materials.

Frequently Asked Questions (FAQs)

Q1: My new bottle of 1-Penten-4-yn-3-ol has turned slightly yellow and seems more viscous. What is happening?

This is a classic sign of oligomerization or polymerization. 1-Penten-4-yn-3-ol is structurally predisposed to instability due to the presence of both a terminal alkyne (ethynyl) and a vinyl group. These unsaturated functionalities can readily participate in free-radical chain reactions, leading to the formation of larger molecules (polymers).

Causality: The polymerization is typically initiated by free radicals, which can be formed by:

• Peroxide Contamination: Exposure to atmospheric oxygen can lead to the formation of hydroperoxides, which are potent polymerization initiators upon decomposition.

• Heat or Light: Energy input from these sources can trigger the homolytic cleavage of bonds, generating initial radicals.[1]

• Contaminants: Trace metals or other impurities can catalyze radical formation.

An increase in viscosity is a direct result of growing polymer chain lengths, and the yellow or brownish discoloration is characteristic of conjugated polymer systems.

Q2: What are the ideal storage conditions to prevent the polymerization of 1-Penten-4-yn-3-ol?

To maximize the shelf-life and maintain the purity of 1-Penten-4-yn-3-ol, stringent storage protocols are mandatory. The primary goal is to eliminate or neutralize the factors that initiate polymerization.

Parameter	Recommendation	Rationale
Temperature	2-8°C	Reduces the kinetic rate of polymerization and minimizes the thermal decomposition of any potential peroxide initiators.[1][2]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen, preventing the formation of peroxides which are primary initiators of free-radical polymerization.[3]
Light	Amber Glass Vial / Store in Dark	Protects the compound from UV light, which can provide the activation energy for radical formation.[3]
Container	Tightly Sealed Container	Prevents exposure to atmospheric oxygen and moisture. The container must be properly sealed after each use.[1][4]
Inhibitor	Addition of a Stabilizer	A chemical inhibitor is crucial to quench any free radicals that may form despite other precautions.

Below is a workflow for receiving and storing a new shipment of the compound.

Caption: Workflow for proper receipt and storage.

Q3: The product datasheet says the compound is "unstabilized." What should I do, and which inhibitor should I use?

If you receive an unstabilized grade of 1-Penten-4-yn-3-ol, you must add a polymerization inhibitor immediately upon opening the bottle for the first time. The choice of inhibitor is critical. Phenolic compounds are widely used and effective for unsaturated monomers.

Inhibitor	Recommended Concentration	Mechanism of Action
Hydroquinone (HQ)	100-200 ppm	Reacts with peroxy radicals (formed in the presence of O₂) to create stable, non-radical species, terminating the polymerization chain.[5]
Butylated Hydroxytoluene (BHT)	200-500 ppm	A sterically hindered phenol that acts as a radical scavenger. Its bulky tert-butyl groups enhance the stability of the resulting phenoxy radical.[6]
Phenothiazine (PTZ)	100-300 ppm	A highly effective inhibitor that can scavenge multiple radical types. Often used for acrylate stabilization.

Expert Insight: Hydroquinone is an excellent and cost-effective choice, but its mechanism relies on the presence of a small amount of oxygen to form the peroxy radicals it scavenges most efficiently.[5] For long-term storage under a strictly anaerobic (inert) atmosphere, an inhibitor that does not rely on oxygen, such as a stable free radical like TEMPO, might be considered, though this is less common for this specific compound.

Caption: Mechanism of radical quenching by a phenolic inhibitor.

Experimental Protocol 1: Addition of Hydroquinone (HQ) Inhibitor

Objective: To stabilize 1-Penten-4-yn-3-ol for storage.

Materials:

• 1-Penten-4-yn-3-ol (unstabilized)

• Hydroquinone (reagent grade)

• Analytical balance

• Inert gas source (Argon or Nitrogen) with tubing

• Appropriate glassware (e.g., volumetric flask for stock solution)

• Micropipette

Procedure:

• Prepare Stock Solution: In a fume hood, prepare a 1% (w/v) stock solution of hydroquinone in a compatible, volatile solvent like diethyl ether or acetone. For example, dissolve 100 mg of HQ in 10 mL of solvent.

• Calculate Required Volume: Determine the mass of your 1-Penten-4-yn-3-ol. To achieve a 200 ppm concentration, you need 200 µg of HQ per gram of the compound.

  • Example: For 25 g of 1-Penten-4-yn-3-ol, you need: 25 g * 200 µg/g = 5000 µg = 5 mg of HQ.

  • From a 1% (10 mg/mL) stock solution, this corresponds to 0.5 mL.

• Addition: Working quickly to minimize air exposure, open the bottle of 1-Penten-4-yn-3-ol. Add the calculated volume of the HQ stock solution.

• Mix and Purge: Gently swirl the bottle to ensure homogenous mixing. Insert a tube delivering a slow stream of inert gas into the headspace above the liquid for 1-2 minutes to displace all oxygen.

• Seal and Store: Immediately and tightly seal the container. Wrap the cap/threads with Parafilm® for extra security. Place the container in a labeled secondary container and store at 2-8°C in the dark.

Q4: How can I check my material for purity and ensure it's safe to use?

Before use, especially if the material has been stored for a long time, a quality control check is advisable.

• Visual Inspection: Check for discoloration, increased viscosity, or the presence of solid precipitates. Any significant change from a clear, colorless/light-yellow liquid indicates degradation.[4]

• Peroxide Test: Peroxides are dangerous initiators. Use commercially available peroxide test strips. Dip the strip into the sample as per the manufacturer's instructions. If the peroxide level is elevated (>10 ppm), the material may be unsafe for certain applications (especially distillation) and should be treated or disposed of.

• Analytical Verification (NMR/GC): For critical applications, verify the purity using ¹H NMR or GC-MS. The presence of broad signals in the aliphatic region of the NMR spectrum or the appearance of new, higher molecular weight peaks in the GC trace are indicative of polymerization.

Experimental Protocol 2: Peroxide Quenching

Objective: To remove potentially hazardous peroxide initiators from 1-Penten-4-yn-3-ol.

CAUTION: This procedure should only be performed by trained personnel in a fume hood behind a blast shield.

Materials:

• 1-Penten-4-yn-3-ol containing peroxides

• Saturated aqueous solution of iron(II) sulfate (FeSO₄)

• Separatory funnel

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

Procedure:

• Extraction: In a separatory funnel, dilute the 1-Penten-4-yn-3-ol with an equal volume of a non-polar solvent (e.g., diethyl ether).

• Washing: Add a freshly prepared, saturated solution of iron(II) sulfate. Shake the funnel gently, venting frequently. The Fe²⁺ ions will catalytically decompose the peroxides.

• Separation: Allow the layers to separate and discard the aqueous (bottom) layer. Repeat the wash 1-2 times until peroxide test strips show a negative result.

• Drying: Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate.

• Concentration: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator (use a water bath temperature below 30°C).

• Immediate Use or Restabilization: The resulting purified material is now highly reactive and unstabilized. Use it immediately or add an inhibitor as described in Protocol 1 before storing.

References

• 1-Penten-3-ol - Safety Data Sheet - ChemicalBook. Provides general safety, handling, and storage information for a structurally similar compound, emphasizing cool, dry, well-ventilated storage and tightly closed containers.

• 1-Penten-3-ol - Synerzine. Safety Data Sheet highlighting the flammability and recommending storage in a well-ventilated place and keeping the container cool.

• Material Safety Data Sheet. An MSDS for a reactive chemical specifying storage at -25 to -15°C, protection from light, and storage under an inert gas like argon or nitrogen.

• 4 - SAFETY DATA SHEET. An SDS for Pent-4-yn-1-ol, another alkyne alcohol, noting incompatibility with strong oxidizing agents and acids and recommending cool, dry, well-ventilated storage.

• Alkynes polymerization inhibitor - CN105566034B - Google Patents. A patent describing polymerization inhibitors for alkynes, including benzoquinone, phenol, and amine compounds.

• Safety Data Sheet: 3-Methyl-1-penten-4-yn-3-ol - Chemos GmbH&Co.KG. SDS for a closely related compound, detailing flammability hazards and the need to keep away from heat, sparks, and ignition sources, and to store in a cool, well-ventilated place protected from sunlight.

• Chemical Safety Data Sheet MSDS / SDS - Poly(vinyl alcohol-co-ethylene) - ChemicalBook. General handling guide for polymers, advising storage in a dry, cool, well-ventilated place.

• 3-Methyl-1-penten-4-yn-3-ol | 3230-69-1 - TCI Chemicals. Product information sheet listing the compound as a terminal alkyne and flammable liquid.

• US6348629B1 - Free radical inhibitors for quenching aqueous phase polymer growth and related methods - Google Patents. Patent discussing free radical quenching agents, including N-hydroxylamines and polyhydric alcohols.

• SAFETY DATA SHEET - Sigma-Aldrich. General safety sheet for a polymer, recommending dry storage with the container tightly closed.

• Vinyl Acetylene - SAFETY DATA SHEET. SDS for a related vinylacetylene compound, highlighting the risk of fire or explosion and the need to store away from heat and ignition sources.

• Polymerization Inhibitors - Polymer / BOC Sciences. An article describing different classes of polymerization inhibitors, including phenolic and amine compounds, and their mechanisms.

• 1-Penten-4-yn-3-ol, 3-isopropyl- | C8H12O - PubChem. PubChem entry for a substituted version of the target molecule.

• Safety Guidelines for Handling Polyvinyl Alcohol in Industries - Sarchem Labs. General guidelines for polymer handling, including temperature control and use of sealed containers.

• Radical Inhibitors - YouTube. Educational video explaining the mechanism of phenolic radical inhibitors like BHT, highlighting resonance stabilization and steric hindrance.

• 1-Penten-4-yn-3-ol｜14304-27-9 - LookChem. Chemical properties and supplier information for 1-Penten-4-yn-3-ol.

• 1-Penten-4-yn-3-ol | C5H6O | CID 10909482 - PubChem. PubChem compound summary for 1-Penten-4-yn-3-ol, including GHS hazard information.

• Synthesis and Characterization of Alkyne-Functionalized Photo-Cross-Linkable Polyesters | ACS Omega - ACS Publications. Research article discussing the use of alkyne functional groups in polymer chemistry.

• Eastman Hydroquinone Inhibitors for Polymerization, Product Article - ChemPoint.com. Commercial article detailing the mechanism of hydroquinone as a polymerization inhibitor, noting its effectiveness in the presence of oxygen.

• Alkynes | Click Chemistry - MedchemExpress.com. A list of various alkyne-containing molecules used in research, some of which are inhibitors.

• Alkyne Derivatives of SARS-CoV-2 Main Protease Inhibitors Including Nirmatrelvir Inhibit by Reacting Covalently with the Nucleophilic Cysteine - NIH. Research article on the reactivity of alkyne groups in enzyme inhibition.

• SDS EU (Reach Annex II) - Mavo Systems. Safety data sheet for vinylacetylene, recommending storage in a well-ventilated place below 50°C and away from ignition sources.

• 1-PENTEN-4-YN-3-OL | 14304-27-9 - ChemicalBook. Product page with basic information and links to suppliers.

• 3-Methyl-1-penten-4-yn-3-ol | 3230-69-1 | Tokyo Chemical Industry (India) Pvt. Ltd. Product page for a related compound listing hazard and precautionary statements.

• 1-penten-3-ol, 616-25-1 - The Good Scents Company. Physical and chemical property data for a related compound.

• Inhibition of Free Radical Polymerization: A Review - PMC - NIH. A review article discussing various types of chemical inhibitors for free-radical polymerization.

• Alcohol, Oxidative Stress, and Free Radical Damage - PMC - PubMed Central - NIH. A review on the mechanisms of free radical damage, relevant to understanding the initiation of polymerization.

Sources

• 1. chemos.de [chemos.de]
• 2. synerzine.com [synerzine.com]
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• 5. chempoint.com [chempoint.com]
• 6. youtube.com [youtube.com]

Technical Support Center: Purification of Crude 1-Penten-4-yn-3-ol

This guide provides in-depth troubleshooting and practical solutions for the purification of crude 1-penten-4-yn-3-ol. Designed for researchers and professionals in chemical synthesis and drug development, this document addresses common challenges encountered during post-synthesis workup and purification, ensuring the attainment of high-purity material suitable for downstream applications.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues you may encounter during the purification of 1-penten-4-yn-3-ol. The advice provided is based on the compound's unique chemical properties, including its reactive vinyl and alkyne functionalities and its secondary alcohol group.

Q1: My crude product is a dark brown, viscous oil, and I'm getting a low yield after workup. What's causing this and how can I fix it?

Answer: This is a classic sign of polymerization. The likely culprits are your starting material, acrolein, which is notoriously prone to polymerization, and the product itself, which contains reactive alkene and alkyne groups. High reaction temperatures or residual acidic/basic catalysts from the synthesis can accelerate this process.

Causality & Mitigation Strategy:

• Acrolein Polymerization: Acrolein can readily polymerize via Michael addition or aldol-type condensations, especially under non-optimized temperature or pH conditions. To mitigate this, ensure your acrolein is distilled immediately before use and that the reaction is conducted at low temperatures (e.g., 0 °C or below), as specified in typical nucleophilic addition protocols.[1]

• Product Instability: The conjugated system in 1-penten-4-yn-3-ol, while not extensive, makes it susceptible to degradation. The related compound, 3-methyl-2-penten-4-yn-1-ol, is known to be heat-sensitive and polymerizes easily.[2] Overheating during solvent removal or distillation is a primary cause of yield loss.

Troubleshooting Steps:

• Solvent Removal: Remove reaction solvents using a rotary evaporator at a low bath temperature (<30-35 °C) to minimize thermal stress on the product.

• Polymer Removal: Before attempting high-purity purification, try to remove the bulk of the polymeric material. Dissolve the crude oil in a minimal amount of a suitable solvent (e.g., dichloromethane or diethyl ether) and pass it through a short plug of silica gel. The less polar product will elute while the highly polar, high-molecular-weight polymers will remain adsorbed on the silica.

• Inhibitors: For storage or if distillation is planned, consider adding a small amount (e.g., a few crystals) of a radical inhibitor like hydroquinone or BHT. Note that this will need to be removed later if not desired in the final product.

Q2: My GC-MS or ¹H NMR analysis shows multiple volatile impurities. How do I identify and remove them?

Answer: Volatile impurities are typically unreacted starting materials or low-boiling point side products. Given a standard synthesis from acrolein and an acetylene source, the most common impurities are unreacted acrolein, solvents, and potentially vinylacetylene from the dimerization of acetylene.[3]

Identification and Removal Strategy:

First, identify the impurities by comparing their boiling points and spectral data to known compounds.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C at 1 atm)	Key Characteristics
1-Penten-4-yn-3-ol	82.10	111.4 [1]	Desired Product
Acrolein	56.06	52.7	Unreacted starting material
Vinylacetylene	52.08	5.0[4]	Acetylene dimerization by-product.[5]
Propionaldehyde	58.08	46-50[6]	Potential side product/impurity.[6]
Diethyl Ether	74.12	34.6	Common extraction solvent
Tetrahydrofuran (THF)	72.11	66.0	Common reaction solvent

Purification Methods:

• Fractional Distillation: This is the most effective method for removing impurities with significantly different boiling points. Since 1-penten-4-yn-3-ol has a boiling point of ~111 °C, it can be separated from lower-boiling impurities like acrolein and residual solvents. Crucially, vacuum distillation is highly recommended to reduce the temperature and prevent thermal decomposition. A related compound, 3-methyl-1-penten-4-yn-3-ol, is routinely distilled under vacuum (e.g., 62 °C at 11 mmHg).[7]

• Aqueous Washes: Unreacted acrolein has some water solubility. During the workup, washing the organic layer with a sodium bisulfite solution can help remove residual aldehydes by forming a water-soluble adduct. Follow this with a brine wash to remove excess water.

Q3: I need to achieve >99% purity for a critical application. Is distillation or column chromatography the better choice?

Answer: The choice depends on the nature of the impurities and the scale of your purification.

• Fractional Vacuum Distillation is ideal for:

  • Large scales (>5 g): It is more efficient and economical for purifying larger quantities of material.

  • Separating compounds with different boiling points: Highly effective for removing volatile solvents or less volatile polymeric residues.

• Flash Column Chromatography is superior for:

  • Small scales (<5 g): It offers higher resolution for smaller amounts of material.

  • Separating isomers or compounds with similar boiling points: If your crude product contains isomers or by-products with boiling points close to that of 1-penten-4-yn-3-ol, chromatography is the only practical method to separate them. The polarity of the alcohol group allows for good separation on silica gel.

Recommendation: For achieving the highest possible purity, a combination of both methods is often best. First, perform a vacuum distillation to remove the bulk of volatile impurities and non-volatile polymeric gunk. Then, run the distilled material through a carefully optimized flash column to remove any remaining trace impurities with similar volatilities.

Visualized Workflow & Protocols

Purification Strategy Selection

The following diagram outlines a decision-making workflow for purifying crude 1-penten-4-yn-3-ol.

Caption: Decision workflow for purifying 1-penten-4-yn-3-ol.

Experimental Protocols

This protocol is designed to remove impurities with boiling points significantly different from 1-penten-4-yn-3-ol.

Safety First: 1-Penten-4-yn-3-ol is flammable. Ensure all operations are conducted in a well-ventilated fume hood, away from ignition sources. Wear appropriate PPE, including safety glasses, lab coat, and gloves.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus with a short Vigreux column to enhance separation.

  • Use a round-bottom flask (no more than two-thirds full) as the distilling pot. Add a few boiling chips or a magnetic stir bar.

  • Ensure all glass joints are properly sealed with vacuum grease.

  • Connect the apparatus to a vacuum pump with a cold trap and a pressure gauge.

  • The diagram below illustrates a typical setup.

Caption: Diagram of a fractional vacuum distillation apparatus.

• Procedure:

  • Charge the distilling flask with the crude 1-penten-4-yn-3-ol.

  • Slowly and carefully apply vacuum to the system.

  • Once the desired pressure is stable (e.g., 10-20 mmHg), begin gently heating the distilling flask with a heating mantle.

  • Collect Fractions:

    • First Fraction: Collect any low-boiling impurities (e.g., residual solvents, acrolein) that distill at a low head temperature.

    • Main Fraction: As the temperature rises, the vapor will ascend the Vigreux column. When the head temperature stabilizes at the expected boiling point of your product at that pressure, switch to a clean receiving flask. Collect the pure 1-penten-4-yn-3-ol.

    • Final Fraction: Stop the distillation when the temperature either rises sharply or drops, or when only a small, dark residue remains in the distilling pot. Do not distill to dryness to avoid potential decomposition of the residue.

  • Release the vacuum carefully before turning off the pump.

This method is ideal for high-purity separation on a smaller scale.

• Solvent System Selection:

  • Determine the optimal eluent system using Thin Layer Chromatography (TLC).

  • A good starting point for a moderately polar compound like 1-penten-4-yn-3-ol is a mixture of hexanes and ethyl acetate.

  • Aim for an Rf value of ~0.3 for the product on the TLC plate. A typical system might be 20-30% ethyl acetate in hexanes.

• Column Packing:

  • Select a column of appropriate size for your sample amount (typically a 40-100:1 ratio of silica weight to crude product weight).

  • Pack the column with silica gel using the chosen eluent system (either as a slurry or dry-packed and then wetted). Ensure the silica bed is level and free of cracks.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane.

  • Alternatively, for better resolution, adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding silica, and evaporating the solvent to dryness.

  • Carefully apply the sample to the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting the column with the chosen solvent system, applying positive pressure (flash chromatography).

  • Collect fractions in test tubes or vials.

  • Monitor the separation by spotting fractions onto TLC plates and visualizing with a UV lamp and/or a potassium permanganate stain (which reacts with the alkene and alcohol).

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator at a low temperature (<30-35 °C) to yield the purified 1-penten-4-yn-3-ol.

References

• Wikipedia. Propionaldehyde. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Propionaldehyde: A Deep Dive into its Production and Applications. [Link]

• Wikipedia. Vinylacetylene. [Link]

• LookChem. 1-Penten-4-yn-3-ol｜14304-27-9. [Link]

• Sciencemadness Wiki. Propionaldehyde. [Link]

• chemeurope.com. Propionaldehyde. [Link]

• China Isotope Development. Vinyl Acetylene Gas: Precision and Purity for Next-Generation Polymers and Organic Synthesis. [Link]

• China Isotope Development. From Lab to Industry: How Vinyl Acetylene (C4H4) Enhances Polymer Production and Catalysis. [Link]

• PubChem. 1-Penten-4-yn-3-ol. [Link]

• PubChem. 1-Penten-4-yn-3-ol, 3-isopropyl-. [Link]

• Dakings Chemical. Production methods and main applications of propionaldehyde. [Link]

• Chemistry Stack Exchange. Reaction of vinylacetylene (but-1-en-3-yne) with HCl. [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: 3-Methyl-1-penten-4-yn-3-ol. [Link]

• NIST. 1-Penten-3-ol. [Link]

• PubChemLite. 1-penten-4-yn-3-ol, 3-ethyl- (C7H10O). [Link]

• The Good Scents Company. 1-penten-3-ol. [Link]

• Organic Syntheses. 4-penten-1-ol. [Link]

• Organic Syntheses. 4-pentyn-1-ol. [Link]

• MDPI. Synthesis and Rearrangement of 3-Methyl-1,4-pentadiyne-3-ol. [Link]

• PubChem. (3R)-pent-1-en-4-yn-3-ol. [Link]

• Agilent. HPI Compendium. [Link]

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• 2. 3-Methyl-2-penten-4-yn-1-ol: Properties and Production process_Chemicalbook [chemicalbook.com]
• 3. Process for manufacture of vinylacetylene_Chemicalbook [chemicalbook.com]
• 4. Vinyl Acetylene Gas: Precision and Purity for Next-Generation Polymers and Organic Synthesis - China Isotope Development [asiaisotopeintl.com]
• 5. Vinylacetylene - Wikipedia [en.wikipedia.org]
• 6. Propionaldehyde - Wikipedia [en.wikipedia.org]
• 7. 3-甲基-1-戊烯-4-炔-3-醇 98% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Catalyst Selection for Efficient Hydrogenation of 1-Penten-4-yn-3-ol

Welcome to the technical support center for the selective hydrogenation of 1-penten-4-yn-3-ol. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this specific transformation. The following content, structured in a question-and-answer format, provides in-depth technical guidance, troubleshooting protocols, and the scientific rationale behind key experimental decisions.

Frequently Asked Questions (FAQs) - Catalyst & Condition Selection

Q1: What is the primary challenge in the hydrogenation of 1-penten-4-yn-3-ol?

The primary challenge lies in achieving high selectivity. The molecule contains two reducible functional groups: a carbon-carbon triple bond (alkyne) and a carbon-carbon double bond (alkene). The goal is typically to selectively reduce the alkyne to a cis-alkene without affecting the existing alkene or over-reducing the newly formed double bond to a single bond (alkane). Alkynes are generally more reactive to catalytic hydrogenation than alkenes, but controlling the reaction to stop at the desired intermediate is crucial.[1]

Q2: Which catalyst is recommended for converting the alkyne in 1-penten-4-yn-3-ol to a cis-alkene?

For the stereoselective synthesis of the cis-alkene, Lindlar's catalyst is the most common and effective choice.[2][3][4][5] This is a "poisoned" or partially deactivated palladium catalyst.[6][7]

• Composition: It consists of palladium deposited on a support like calcium carbonate (CaCO₃) or barium sulfate (BaSO₄), and is treated with catalyst poisons such as lead acetate and quinoline.[2][4][8]

• Mechanism of Action: The poisons modulate the catalyst's activity by deactivating the most reactive sites on the palladium surface.[9][10] This deactivation is key; it allows the catalyst to be active enough to reduce the highly reactive alkyne but prevents it from further reducing the less reactive alkene product.[1][7][8] The reaction proceeds via a syn-addition of two hydrogen atoms across the triple bond as it adsorbs to the catalyst surface, resulting in the characteristic cis stereochemistry.[2][6][9]

Q3: Are there any "greener" or less toxic alternatives to Lindlar's catalyst?

Yes. Due to the toxicity of lead compounds in Lindlar's catalyst, several alternatives have been developed.[9]

• P-2 Catalyst (Nickel Boride, Ni₂B): This is a functional equivalent to Lindlar's catalyst that often gives better yields and is easier to prepare.[5][7][8] It also promotes the syn-addition of hydrogen to form cis-alkenes.[2]

• Bimetallic Catalysts: Recent research has shown that incorporating a second metal, such as silver (Ag) or copper (Cu), with palladium can significantly increase selectivity for the desired alkenol.[11][12] This is attributed to the dilution of surface palladium sites and modification of electronic properties.[11][12]

• Unsupported Nanoporous Gold (AuNPore): Using formic acid as a hydrogen donor, AuNPore has been shown to be a robust and highly selective heterogeneous catalyst for converting alkynes to Z-olefins.[13]

Q4: What are the optimal reaction conditions for this hydrogenation?

Optimizing conditions is critical to prevent over-hydrogenation.

• Hydrogen Pressure: The reaction should be conducted at low hydrogen pressure.[10][14] A common and effective laboratory method is to use a balloon filled with hydrogen gas, which maintains a pressure at or slightly above 1 atmosphere.[2][10] High pressures favor the formation of subsurface hydrides on palladium, which boosts over-hydrogenation.[14]

• Temperature: Start at room temperature.[10] While gentle heating can increase the rate for sluggish reactions, it can also decrease selectivity.[10][15]

• Solvent: Common solvents include ethanol, methanol, and ethyl acetate.[2][15] The substrate must be fully dissolved to ensure efficient interaction with the heterogeneous catalyst.[15]

Troubleshooting Guide

Q1: My reaction is producing the fully saturated alkane (1-pentan-3-ol). How can I improve selectivity for the desired diene-ol?

This issue, known as over-reduction, is the most common problem. It indicates that the catalyst is too active or the reaction conditions are too harsh.

// Nodes Start [label="Problem:\nOver-reduction to Alkane", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Catalyst [label="Is the Catalyst\n'Poisoned'?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; UseLindlar [label="Action:\nUse Lindlar's Catalyst\nor P-2 Catalyst.", fillcolor="#34A853", fontcolor="#FFFFFF"]; Pressure [label="Is H₂ Pressure\nHigh (>1 atm)?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; UseBalloon [label="Action:\nUse H₂ balloon for\nlow, constant pressure.", fillcolor="#34A853", fontcolor="#FFFFFF"]; Time [label="Is Reaction Time\nToo Long?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Monitor [label="Action:\nMonitor closely by TLC/GC.\nStop when alkyne is consumed.", fillcolor="#34A853", fontcolor="#FFFFFF"]; Resolved [label="Selectivity\nImproved", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Catalyst; Catalyst -> UseLindlar [label=" No"]; Catalyst -> Pressure [label=" Yes"]; UseLindlar -> Resolved; Pressure -> UseBalloon [label=" Yes"]; Pressure -> Time [label=" No"]; UseBalloon -> Resolved; Time -> Monitor [label=" Yes"]; Monitor -> Resolved; Time -> Resolved [label=" No"]; } } Caption: Troubleshooting workflow for low selectivity.

• Verify Your Catalyst: Ensure you are using a properly "poisoned" catalyst like Lindlar's.[6][10] Standard palladium on carbon (Pd/C) or platinum catalysts will readily reduce both alkynes and alkenes to alkanes.[1][6][7]

• Reduce Hydrogen Pressure: Switch from a high-pressure apparatus (e.g., a Parr hydrogenator) to a hydrogen-filled balloon.[10]

• Lower the Temperature: Perform the reaction at room temperature or even 0 °C.[2]

• Monitor Reaction Progress: The alkene product will begin to be reduced after the starting alkyne is consumed.[10] Monitor the reaction closely using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) and stop it immediately upon the disappearance of the starting material.[10]

Q2: The reaction is very slow or stalls completely. What is causing the catalyst deactivation?

Catalyst deactivation occurs when the active sites are blocked, often irreversibly.[10] This can be due to several factors.

• Catalyst Poisons: The most common cause is the presence of impurities in the reagents or solvent. Sulfur compounds are notorious poisons for palladium catalysts.[16][17] Ensure you are using high-purity reagents and solvents, and that all glassware is meticulously cleaned.[15]

• Improper Catalyst Handling: Some catalysts can deactivate if handled improperly in the air.[15] It is good practice to handle catalysts under an inert atmosphere (e.g., Nitrogen or Argon).[15]

• Coking: At higher temperatures, carbonaceous deposits can form on the catalyst surface, blocking active sites.[16][17] This is another reason to maintain a low reaction temperature.

• Insufficient Agitation: Hydrogenation is a three-phase reaction (solid catalyst, liquid substrate/solvent, gaseous hydrogen).[15] Poor mixing due to inadequate stirring will limit the reaction rate by preventing efficient contact between the reactants and the catalyst surface.[15]

Q3: The reaction shows poor stereoselectivity, producing a mixture of cis and trans alkenes. Why is this happening?

While Lindlar-type catalysts are highly selective for cis-alkenes, loss of stereoselectivity can occur.

• Catalyst Degradation: An old or improperly prepared catalyst might have lost some of its poisoning, leading to isomerization of the initially formed cis-alkene to the more thermodynamically stable trans-alkene on the catalyst surface.

• Alternative Mechanisms: For achieving the trans-alkene as the desired product, a different reaction, such as a dissolving metal reduction (e.g., Na in liquid NH₃), should be used.[1][2] This reaction proceeds through a different, radical-based mechanism that favors anti-addition of hydrogen.[1]

Catalyst Performance Summary

Catalyst System	Primary Product Stereochemistry	Selectivity Notes	Common Poisons/Deactivators
Pd/C, Pt, Ni (unpoisoned)	Alkane	Low selectivity; reduces both alkynes and alkenes.[1][7]	Sulfur, CO[16][17]
Lindlar's Catalyst	cis-Alkene	High selectivity for alkyne -> cis-alkene.[2][3] Poisoning prevents over-reduction.[6][9]	Sulfur, impurities.[16] Lead component is toxic.[9]
P-2 Catalyst (Ni₂B)	cis-Alkene	Functionally equivalent to Lindlar's, often with better yields.[5][7][8]	Sulfur, impurities.
Na / NH₃(l)	trans-Alkene	Different mechanism (dissolving metal reduction) for trans products.[1][2]	Not applicable (not a catalytic hydrogenation).
Pd-Ag or Pd-Cu Bimetallic	cis-Alkene	Can offer higher selectivity than Lindlar's by diluting Pd sites.[11][12]	Sulfur, impurities.

Experimental Protocol: Selective Hydrogenation using Lindlar's Catalyst

This protocol is a representative example for the selective hydrogenation of an alkyne to a cis-alkene on a laboratory scale.

// Nodes Setup [label="1. Setup & Purge\n- Dissolve substrate in solvent (e.g., EtOH).\n- Add Lindlar's Catalyst (5-10 mol%).\n- Purge flask with inert gas (N₂ or Ar).", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Hydrogen [label="2. Introduce Hydrogen\n- Evacuate inert gas.\n- Introduce H₂ via balloon.", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Reaction [label="3. Reaction & Monitoring\n- Stir vigorously at room temperature.\n- Monitor by TLC/GC until starting\n material is consumed.", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Workup [label="4. Work-up\n- Purge system with inert gas.\n- Filter through Celite to remove catalyst.\n- Wash Celite pad with solvent.", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Isolate [label="5. Isolation\n- Concentrate filtrate under reduced pressure.\n- Purify crude product (e.g., chromatography).", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Setup -> Hydrogen; Hydrogen -> Reaction; Reaction -> Workup; Workup -> Isolate; } } Caption: Standard experimental workflow.

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-penten-4-yn-3-ol (1.0 eq) in a suitable solvent (e.g., ethanol or ethyl acetate).

  • Carefully add Lindlar's catalyst (typically 5% Pd, used at 5-10 mol% relative to the substrate) to the flask.[15]

  • Seal the flask with a septum.

• Inert Atmosphere Purge:

  • Purge the flask with an inert gas (Nitrogen or Argon) for several minutes using a needle inlet and outlet. This removes oxygen, which can be a safety hazard with hydrogen and can also affect catalyst activity.

• Hydrogen Introduction:

  • Introduce hydrogen gas into the flask. A simple and effective method is to attach a balloon filled with hydrogen via a needle through the septum.[10] Ensure the system is not sealed to avoid pressure build-up.[10]

• Reaction and Monitoring:

  • Stir the reaction mixture vigorously at room temperature.[10] Efficient stirring is crucial for good mass transfer.[15]

  • The reaction is often accompanied by the uptake of hydrogen, which can be observed by the deflation of the balloon.

  • Monitor the reaction progress by TLC or GC. It is crucial to stop the reaction once the starting alkyne is consumed to prevent over-reduction.[10]

• Work-up:

  • Once the reaction is complete, carefully vent any excess hydrogen and purge the system again with an inert gas.

  • Dilute the reaction mixture with a suitable solvent and filter it through a pad of celite to remove the heterogeneous catalyst.[10]

  • Wash the filter cake with additional solvent to ensure complete recovery of the product.[10]

• Isolation:

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • The crude product can then be purified by standard methods such as column chromatography, distillation, or recrystallization as needed.

References

• ChemTalk. (n.d.). Lindlar's Catalyst. Retrieved from ChemTalk. [Link]

• Organic Chemistry Tutor. (n.d.). Alkyne Reactions: Partial Hydrogenation to cis-Alkenes with H₂ / Lindlar or Ni₂B (P-2). Retrieved from organicchemistrytutor.com. [Link]

• Study.com. (n.d.). Alkyne Hydrogenation | Overview & Reaction Mechanism. Retrieved from Study.com. [Link]

• JoVE. (2023, April 30). Reduction of Alkynes to cis-Alkenes: Catalytic Hydrogenation. Retrieved from JoVE. [Link]

• Housing Innovations. (2025, July 27). Discovering the Power of Lindlar Catalyst in Selective Hydrogenation. Retrieved from Housing Innovations. [Link]

• Khan Academy. (n.d.). Reduction of alkynes. Retrieved from Khan Academy. [Link]

• Dalton Transactions. (2017, June 13). Advances in the preparation of highly selective nanocatalysts for the semi-hydrogenation of alkynes using colloidal approaches. Royal Society of Chemistry. [Link]

• Chemistry LibreTexts. (2025, June 24). 8.8: Reduction of Alkynes. Retrieved from Chemistry LibreTexts. [Link]

• Organic Chemistry Portal. (n.d.). Alkene synthesis by alkyne semireduction. Retrieved from organic-chemistry.org. [Link]

• ResearchGate. (n.d.). Synthesis of P2-Ni catalyst and catalytic hydrogenation of alkynes. Retrieved from ResearchGate. [Link]

• Master Organic Chemistry. (2011, August 19). Partial Reduction of Alkynes With Lindlar’s Catalyst. Retrieved from Master Organic Chemistry. [Link]

• Chemistry Steps. (n.d.). Alkynes to Alkenes. Retrieved from Chemistry Steps. [Link]

• OpenOChem Learn. (n.d.). Reduction of Alkynes. Retrieved from OpenOChem Learn. [Link]

• Thieme. (n.d.). Hydrogenation of alkynes to give alkenes. Retrieved from Thieme. [Link]

• ResearchGate. (n.d.). Poisoning and deactivation of palladium catalysts. Retrieved from ResearchGate. [Link]

• University of Calgary. (n.d.). Ch 9 : Alkynes + H2. Retrieved from University of Calgary. [Link]

• YouTube. (2020, March 31). Alkyne hydrogenation with poisoned catalyst example. J Michelle Leslie. [Link]

• ACS Publications. (2022, May 18). Parts-Per-Million of Soluble Pd0 Catalyze the Semi-Hydrogenation Reaction of Alkynes to Alkenes. The Journal of Organic Chemistry. [Link]

• SciSpace. (n.d.). Poisoning and deactivation of palladium catalysts. Retrieved from SciSpace. [Link]

• ResearchGate. (n.d.). Selective hydrogenation of 3-methyl-1-pentyn-3-ol over a Pd catalyst. Retrieved from ResearchGate. [Link]

• Heriot-Watt Research Portal. (2014, May 20). How to increase the selectivity of Pd-based catalyst in alkynol hydrogenation: Effect of second metal. Retrieved from Heriot-Watt Research Portal. [Link]

• MDPI. (n.d.). Investigating the Long-Term Kinetics of Pd Nanoparticles Prepared from Microemulsions and the Lindlar Catalyst for Selective Hydrogenation of 3-Hexyn-1-ol. Retrieved from MDPI. [Link]

• Elsevier. (n.d.). Selective semi–hydrogenation of internal alkynes catalyzed by Pd–CaCO3 clusters. Retrieved from Elsevier. [Link]

• Clariant. (n.d.). Catalysts for hydrogenation processes. Retrieved from Clariant. [Link]

• Infoscience. (n.d.). How to increase the selectivity of Pd-based catalyst in alkynol hydrogenation: Effect of second metal. Retrieved from Infoscience. [Link]

• ResearchGate. (n.d.). Tuning the Catalytic Performance for the Semi-hydrogenation of Alkynols by Selectively Poisoning the Active Sites of Pd Catalysts. Retrieved from ResearchGate. [Link]

Sources

• 1. Alkynes to Alkenes - Chemistry Steps [chemistrysteps.com]
• 2. orgosolver.com [orgosolver.com]
• 3. Discovering the Power of Lindlar Catalyst in Selective Hydrogenation - Housing Innovations [dev.housing.arizona.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. echemi.com [echemi.com]
• 6. Alkyne Hydrogenation | Overview & Reaction Mechanism | Study.com [study.com]
• 7. Khan Academy [khanacademy.org]
• 8. Video: Reduction of Alkynes to cis-Alkenes: Catalytic Hydrogenation [jove.com]
• 9. Lindlar's Catalyst | ChemTalk [chemistrytalk.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 12. How to increase the selectivity of Pd-based catalyst in alkynol hydrogenation: Effect of second metal [infoscience.epfl.ch]
• 13. Alkene synthesis by alkyne semireduction [organic-chemistry.org]
• 14. Advances in the preparation of highly selective nanocatalysts for the semi-hydrogenation of alkynes using colloidal approaches - Dalton Transactions (RSC Publishing) DOI:10.1039/C7DT01607G [pubs.rsc.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. scispace.com [scispace.com]

Technical Support Center: Managing Exothermic Reactions Involving 1-Penten-4-yn-3-ol

Welcome to the Technical Support Center for handling exothermic reactions involving 1-Penten-4-yn-3-ol. This guide is intended for researchers, scientists, and drug development professionals. Our goal is to provide you with the technical expertise and field-proven insights necessary to manage the potential hazards associated with this versatile but reactive compound. The information herein is designed to be a self-validating system, grounded in established safety protocols and authoritative references.

Introduction to the Hazards of 1-Penten-4-yn-3-ol

1-Penten-4-yn-3-ol is a valuable building block in organic synthesis due to its bifunctional nature, containing both a terminal alkene and a terminal alkyne.[1] However, these unsaturated functionalities also contribute to its reactivity and potential for hazardous exothermic reactions. The primary concerns are rapid, uncontrolled temperature and pressure increases, which can lead to a runaway reaction. This guide will provide a framework for understanding and mitigating these risks.

Troubleshooting Guide for Exothermic Reactions

This section addresses specific issues that may arise during experiments with 1-Penten-4-yn-3-ol.

Issue	Potential Causes	Recommended Corrective Actions & Prevention
Rapid, Uncontrolled Temperature Rise (Thermal Runaway)	- Incorrect reagent stoichiometry (excess of a highly reactive reagent).- Inadequate cooling or loss of cooling.- Too rapid addition of a reagent.- Localized "hot spots" due to poor mixing.- Presence of contaminants that act as catalysts.[2]	Immediate Action: 1. Stop all reagent addition.2. Apply maximum cooling (e.g., immerse in an ice bath).3. If the temperature continues to rise uncontrollably, initiate the emergency quench procedure.Prevention: - Conduct a thorough risk assessment before scaling up.[3][4]- Use a reaction calorimeter to determine the heat of reaction and the rate of heat release.[5][6]- Ensure the cooling system is appropriately sized for the reaction scale.- Add reactive reagents slowly and monitor the internal temperature continuously.- Ensure efficient stirring to maintain a homogenous reaction mixture.
Unexpected Pressure Buildup	- Gas evolution from the reaction or decomposition products.- Boiling of a low-boiling solvent due to an exothermic event.- Blockage in the vent or reflux condenser.	Immediate Action: 1. Ensure the venting path is clear.2. Reduce the reaction temperature to decrease the vapor pressure of the solvent.Prevention: - Use a system with an appropriately sized pressure relief device.[7][8]- Choose a solvent with a boiling point well above the anticipated reaction temperature.- Regularly inspect and maintain all equipment, including vent lines.
Product Decomposition or Polymerization	- Exceeding the thermal stability limit of the product or reactants.- Presence of initiators (e.g., peroxides, radical species).- Incompatible materials of construction.	Immediate Action: 1. Cool the reaction mixture immediately.2. If polymerization is suspected, consider adding an inhibitor if a safe and effective one is known for the system.[9]Prevention: - Determine the thermal stability of the product and reactants using techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).- Store 1-Penten-4-yn-3-ol in a cool, dark place, away from heat and sources of ignition.[10]- Ensure all reagents and solvents are free of peroxides.
Discoloration or Charring of the Reaction Mixture	- Localized overheating.- Decomposition of starting materials or products.	Immediate Action: 1. Stop the reaction by cooling and quenching if necessary.2. Analyze the mixture to identify the cause of decomposition.Prevention: - Improve stirring efficiency.- Optimize the rate of reagent addition and reaction temperature.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the safe handling and use of 1-Penten-4-yn-3-ol.

Q1: What are the primary thermal hazards associated with 1-Penten-4-yn-3-ol?

Q2: What are the key incompatible materials to avoid when working with 1-Penten-4-yn-3-ol?

A2: Based on safety data for related compounds and general chemical principles, you should avoid contact with:

• Strong Oxidizing Agents: These can lead to a violent reaction and fire.

• Strong Acids and Bases: These can catalyze exothermic decomposition or polymerization.

• Radical Initiators: Peroxides, azo compounds, and even exposure to air and light can initiate runaway polymerization.[11]

• Certain Metals: Some metals can form unstable acetylides. Avoid contact with copper, silver, mercury, and their salts.[7]

Q3: What is the recommended procedure for scaling up a reaction involving 1-Penten-4-yn-3-ol?

A3: Scaling up reactions with this compound requires a cautious, stepwise approach.[3][4]

• Conduct a thorough hazard evaluation: Before any scale-up, perform a comprehensive risk assessment, including a review of the literature for any known hazards of similar reactions.

• Perform calorimetric studies: Use techniques like reaction calorimetry to quantify the heat of reaction and determine the required cooling capacity.

• Start with a small-scale experiment: A small-scale trial will help identify any unforeseen exotherms or side reactions.

• Gradual scale-up: Increase the batch size incrementally (e.g., by a factor of 2-3 at each step) and carefully monitor the temperature profile.[3]

• Ensure adequate cooling and mixing: The cooling capacity and stirring efficiency of the reactor must be sufficient for the larger scale.

Q4: What are the essential components of an emergency plan for a runaway reaction?

A4: A robust emergency plan should include:

• Clear and concise shutdown procedures: All personnel should be trained on how to quickly and safely shut down the reaction.[12]

• Accessible quenching materials: Have a pre-determined and readily available quenching agent and the means to add it safely.

• Emergency cooling: An ice bath or other emergency cooling system should be immediately accessible.

• Evacuation routes: Clear and unobstructed evacuation routes should be established.

• Personal Protective Equipment (PPE): Ensure appropriate PPE, including flame-retardant lab coats, safety glasses, and gloves, is worn at all times.

Experimental Protocols

Protocol 1: General Setup for a Controlled Exothermic Reaction

This protocol outlines a general setup designed for optimal thermal management.

• Reactor Setup:

  • Use a round-bottom flask equipped with a magnetic stirrer, a thermocouple to monitor the internal temperature, a dropping funnel for controlled reagent addition, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

  • The flask should be of an appropriate size to allow for at least 20% headspace.

• Cooling System:

  • Place the reaction flask in a cooling bath (e.g., an ice-water bath or a cryocooler) with the means to accurately control the temperature.

• Reagent Addition:

  • Add the most reactive reagent dropwise from the addition funnel, monitoring the internal temperature closely.

  • The rate of addition should be controlled to maintain the desired reaction temperature.

• Monitoring:

  • Continuously monitor the internal reaction temperature. Any deviation from the expected temperature profile should be addressed immediately.

Protocol 2: Emergency Quenching Procedure for a Runaway Reaction

This protocol should be initiated if a thermal runaway is detected.

• Immediate Actions:

  • Stop the addition of all reagents.

  • Alert all personnel in the immediate vicinity.

  • If safe to do so, apply maximum cooling to the reactor.

• Quenching:

  • If the temperature continues to rise uncontrollably, add a pre-determined quenching agent. The choice of quenching agent will depend on the specific reaction chemistry but should be a substance that reacts quickly and exothermically with one of the reactive species to produce less hazardous products. For many organic reactions, a cold, inert solvent or a weak acid/base solution may be appropriate. The suitability of a quenching agent must be determined during the initial risk assessment.

  • Add the quenching agent slowly at first to control the initial exotherm of the quenching reaction itself.

• Evacuation:

  • If the situation cannot be brought under control, evacuate the area immediately and follow your institution's emergency procedures.

Visualizations

Diagram 1: Decision Tree for Managing a Temperature Excursion

Caption: Decision-making workflow for responding to an unexpected temperature increase.

Diagram 2: Experimental Setup for Safe Reaction Control

Caption: Key components of a laboratory setup for managing exothermic reactions.

References

Sources

• 1. ftp.idu.ac.id [ftp.idu.ac.id]
• 2. Thermal runaway evaluation on batch polyvinyl acetate emulsion polymerization from calorimetric measurement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ehs.stanford.edu [ehs.stanford.edu]
• 5. quora.com [quora.com]
• 6. Sequestration of ruthenium residues via efficient fluorous-enyne termination - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. riskmanagement.nd.edu [riskmanagement.nd.edu]
• 8. aidic.it [aidic.it]
• 9. researchgate.net [researchgate.net]
• 10. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 11. icheme.org [icheme.org]
• 12. louisville.edu [louisville.edu]

Reference Data & Comparative Studies

GC-MS characterization of 1-Penten-4-yn-3-ol and its products.

An In-Depth Guide to the GC-MS Characterization of 1-Penten-4-yn-3-ol and its Products

This guide provides a comprehensive comparison of methodologies for the Gas Chromatography-Mass Spectrometry (GC-MS) characterization of 1-penten-4-yn-3-ol, a versatile bifunctional molecule featuring both alkene and alkyne moieties. We will explore direct analysis techniques, derivatization strategies to enhance analytical performance, and the characterization of potential reaction products. This document is intended for researchers, scientists, and drug development professionals who require robust and reliable analytical methods for this and structurally similar compounds.

1-Penten-4-yn-3-ol (MW: 82.10 g/mol ) is a valuable building block in organic synthesis.[1] Its unique structure, containing a secondary alcohol, a terminal vinyl group, and a terminal ethynyl group, allows for a wide range of chemical transformations. However, these same functional groups present a distinct challenge for GC-MS analysis. The polar hydroxyl group can lead to poor chromatographic peak shape (tailing) and potential thermal degradation in the hot GC injector.

GC-MS is the gold standard for the analysis of volatile and semi-volatile compounds, combining the powerful separation capabilities of gas chromatography with the definitive identification power of mass spectrometry.[2][3] This guide will delve into the nuances of applying this technique to 1-penten-4-yn-3-ol, providing field-proven insights to overcome its analytical hurdles.

Foundational Principles: GC-MS for Polar, Unsaturated Analytes

Gas Chromatography (GC) Column Selection

The choice of GC column is paramount for achieving good separation. The core principle is "like dissolves like"; the polarity of the stationary phase should match the polarity of the analyte.[4] For a polar molecule like 1-penten-4-yn-3-ol, several options should be considered.

Column Type	Stationary Phase Example	Principle of Separation & Suitability
Mid-Polar	6% Cyanopropylphenyl / 94% Dimethylpolysiloxane (e.g., ZB-624)	Excellent for separating volatile organic compounds (VOCs). Provides good peak shape for moderately polar analytes like alcohols. A strong first choice for this application.[5]
Polar	Polyethylene Glycol (e.g., WAX phases)	Specifically designed for polar compounds. Strong interactions with the hydroxyl group can significantly improve peak shape and resolution, though it may require higher elution temperatures.[6]
Non-Polar	100% Dimethylpolysiloxane (e.g., ZB-1)	Separates primarily based on boiling point. While usable, the strong polarity of the alcohol may lead to significant peak tailing due to interactions with residual silanol groups on the column surface.[4]

For general-purpose analysis of 1-penten-4-yn-3-ol and its potential products, a mid-polar ZB-624 or equivalent column offers the best balance of inertness, selectivity, and thermal stability.

Electron Ionization Mass Spectrometry (EI-MS)

Electron Ionization (EI) is a "hard" ionization technique where high-energy electrons (typically 70 eV) bombard the analyte molecule.[7][8] This process is highly reproducible and creates a rich fragmentation pattern that serves as a molecular fingerprint, enabling structural elucidation and library matching.[9][10]

For alcohols, two primary fragmentation pathways dominate:

• α-Cleavage: The bond between the carbinol carbon (the carbon bearing the -OH group) and an adjacent carbon is broken. This is often the most favorable pathway as it results in a resonance-stabilized oxonium ion.[11][12][13]

• Dehydration: A molecule of water (18 amu) is lost, resulting in an M-18 peak. This is particularly common for primary alcohols but can be observed for secondary and tertiary alcohols as well.[14][15]

Method 1: Direct GC-MS Analysis of 1-Penten-4-yn-3-ol

Direct analysis is the fastest approach but requires careful optimization to mitigate the effects of the polar hydroxyl group.

Experimental Protocol: Direct Injection

Instrumentation:

• Gas Chromatograph with a split/splitless injector and a mass selective detector.

• GC Column: ZB-624 (or equivalent), 30 m x 0.25 mm ID, 1.4 µm film thickness.

GC Parameters:

Parameter	Value	Rationale
Injector Temp	250 °C	Ensures rapid volatilization without causing thermal degradation.
Injection Mode	Split (50:1)	Prevents column overloading and ensures sharp peaks for a relatively pure standard.
Injection Vol.	1 µL	Standard volume for this concentration range.
Carrier Gas	Helium, 1.2 mL/min	Standard inert carrier gas providing good efficiency.

| Oven Program | 50 °C (hold 2 min), then 15 °C/min to 220 °C (hold 3 min) | Starts at a low temperature to trap the volatile analyte, followed by a ramp to elute it effectively. |

MS Parameters:

Parameter	Value	Rationale
Ion Source Temp	230 °C	Standard temperature for EI.
Quadrupole Temp	150 °C	Standard temperature for the mass filter.
Ionization Energy	70 eV	Standard energy for reproducible fragmentation and library comparison.

| Scan Range | 35 - 200 m/z | Covers the molecular ion and all expected fragments. |

Expected Results & Fragmentation Analysis

The molecular ion (M⁺˙) for 1-penten-4-yn-3-ol is expected at m/z 82 . Due to its alcoholic nature, this peak may be weak or absent.[11] The primary fragments arise from α-cleavage and dehydration.

m/z	Proposed Fragment	Pathway
82	[C₅H₆O]⁺˙	Molecular Ion
67	[C₅H₅]⁺	Loss of -OH radical (M-17)
57	[C₃H₅O]⁺	α-Cleavage: Loss of -C≡CH radical
53	[C₄H₅]⁺	Loss of -CH₂OH radical
39	[C₃H₃]⁺	Propargyl cation, a common fragment from alkynes

Predicted Fragmentation Pathway of 1-Penten-4-yn-3-ol

Figure 2: Silylation of 1-penten-4-yn-3-ol with BSTFA.

Expected Results for the TMS-Derivative

The resulting TMS-ether, 3-(trimethylsilyloxy)-1-penten-4-yne, has a molecular weight of 154.28 g/mol . Its mass spectrum will be distinctly different and highly characteristic.

• Molecular Ion (M⁺˙): A peak at m/z 154 should be observable.

• Key Fragments:

  • m/z 139 (M-15): The most characteristic fragment for TMS-ethers, corresponding to the loss of a methyl group (•CH₃) from the silyl group. This is often the base peak.

  • m/z 73 [Si(CH₃)₃]⁺: A prominent peak corresponding to the trimethylsilyl cation.

  • m/z 75 [HO=Si(CH₃)₂]⁺: A common rearrangement ion in TMS derivatives of alcohols.

GC-MS Characterization of Potential Products

The reactivity of 1-penten-4-yn-3-ol means it can be converted into various other compounds, either intentionally or through degradation. GC-MS is an ideal tool to identify these products.

Example Product: Hydration of the Alkyne

Gold- or mercury-catalyzed hydration of a terminal alkyne typically follows Markovnikov's rule to yield a methyl ketone. [16] Reaction: 1-Penten-4-yn-3-ol → 5-Hydroxy-1-penten-4-one (MW: 100.12 g/mol )

This product is also amenable to GC-MS. Its fragmentation would be dominated by cleavage next to the carbonyl group (α-cleavage) and next to the alcohol (also α-cleavage).

• Molecular Ion (M⁺˙): m/z 100

• Key Fragments:

  • m/z 85: Loss of •CH₃

  • m/z 57: Acylium ion [CH₂=CH-C=O]⁺ from cleavage between C3 and C4.

  • m/z 43: Acylium ion [CH₃-C=O]⁺ from cleavage between C4 and C5.

Example Product: Oxidative Cleavage (Ozonolysis)

Oxidative cleavage of the double bond, for instance by ozonolysis, would break the molecule into smaller, highly volatile fragments. Based on known reactions of similar compounds like 1-penten-3-ol, cleavage of the C=C bond would be expected to yield formaldehyde and 2-hydroxy-3-butynal. [17]These small, polar fragments are challenging to analyze directly and are often derivatized with agents like PFBHA for GC-MS analysis. [17]

Comparison Guide: Selecting the Optimal Method

The choice between direct and derivatization-based analysis depends on the specific goals of the experiment.

Feature	Direct Analysis	Derivatization Analysis
Speed	High (No sample prep)	Lower (Requires reaction time)
Simplicity	High	Moderate
Peak Shape	Fair to Poor (Tailing possible)	Excellent (Symmetrical)
Sensitivity	Good	Excellent (Less adsorption, better peak focus)
Robustness	Lower (Active sites in the GC system can degrade performance over time)	High (Protects the analyte and is less susceptible to system activity)
Confidence	Moderate (Relies on a potentially weak molecular ion)	High (Strong M⁺˙ and characteristic M-15 fragment)
Best For	Rapid screening, process monitoring where trends are more important than absolute accuracy.	Structure confirmation, trace-level quantification, analysis in complex matrices.

General GC-MS Workflow

Figure 3: A generalized workflow for GC-MS analysis.

Conclusion

The successful GC-MS characterization of 1-penten-4-yn-3-ol and its products is highly achievable with a clear understanding of the analyte's chemical properties.

• For rapid qualitative screening , a direct injection method on a mid-polar column provides adequate data, though peak shape may be suboptimal.

• For definitive identification, improved sensitivity, and quantitative analysis , a silylation derivatization protocol using BSTFA is strongly recommended. This approach yields a thermally stable derivative with a highly characteristic mass spectrum, providing robust and reliable results.

When analyzing potential reaction products, the analyst must consider the expected structures and tailor the GC-MS method accordingly, potentially including derivatization if new polar functional groups are introduced. By applying the principles and protocols outlined in this guide, researchers can confidently characterize this versatile chemical building block and its diverse range of derivatives.

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A Comparative Guide to the Synthesis of 1-Penten-4-yn-3-ol

Introduction

1-Penten-4-yn-3-ol, a bifunctional molecule with the chemical formula C₅H₆O, is a valuable building block in organic synthesis.[1] Its structure, incorporating both a terminal alkene and an alkyne functional group, allows for a diverse range of chemical transformations, making it a key intermediate in the synthesis of more complex molecules and potential pharmaceutical agents.[1] This guide provides a comprehensive comparison of the primary synthetic routes to 1-Penten-4-yn-3-ol, offering an in-depth analysis of their underlying principles, experimental protocols, and relative merits. This document is intended for researchers, scientists, and professionals in drug development and organic synthesis.

Physicochemical Properties

A clear understanding of the physical and chemical properties of 1-Penten-4-yn-3-ol is essential for its synthesis, handling, and application.

Property	Value
Molecular Formula	C₅H₆O
Molecular Weight	82.10 g/mol [1][2]
Appearance	Colorless to light yellow liquid[1]
Boiling Point	~111-121 °C[1][3]
Flash Point	~7-32 °C[1][3]
Density	~0.935 g/cm³[3]
Refractive Index	~1.465[3]
CAS Number	14304-27-9[2]

Synthesis Route 1: Grignard Reaction of Acrolein with Ethynylmagnesium Bromide

The Grignard reaction is a cornerstone of organic chemistry for the formation of carbon-carbon bonds.[4] In this route, ethynylmagnesium bromide, a Grignard reagent, acts as a nucleophile, attacking the electrophilic carbonyl carbon of acrolein to form 1-Penten-4-yn-3-ol after an acidic workup. This method is noted for its relatively high yield and straightforward procedure under controlled conditions.

Reaction Mechanism & Workflow

The synthesis proceeds via the nucleophilic addition of the acetylide anion to the carbonyl group of acrolein.

Figure 1. Grignard synthesis of 1-Penten-4-yn-3-ol.

Experimental Protocol

• Preparation of Ethynylmagnesium Bromide: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), magnesium turnings are suspended in anhydrous tetrahydrofuran (THF). A solution of ethyl bromide in anhydrous THF is added dropwise to initiate the formation of ethylmagnesium bromide. Acetylene gas is then bubbled through the solution to form ethynylmagnesium bromide.

• Reaction with Acrolein: The reaction flask is cooled to 0 °C in an ice bath. A solution of freshly distilled acrolein in anhydrous THF is added dropwise to the stirred solution of ethynylmagnesium bromide. The reaction is typically stirred at this temperature for 1-2 hours.

• Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: The aqueous layer is extracted several times with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered. The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to yield 1-Penten-4-yn-3-ol.

A similar method utilizing tetrahydrofuran as a solvent at temperatures between 0 to 23 °C for approximately 1.5 hours can achieve yields of up to 78%.[1]

Synthesis Route 2: Reaction of Methyl Vinyl Ketone with Acetylene in the Presence of a Metal Catalyst

A traditional and industrially relevant method for synthesizing a related compound, 3-methyl-1-penten-4-yn-3-ol, involves the reaction of methyl vinyl ketone with acetylene in the presence of a metal catalyst, such as calcium in liquid ammonia.[5] This approach can be adapted for the synthesis of 1-Penten-4-yn-3-ol by using acrolein instead of methyl vinyl ketone. The reaction proceeds through the formation of a metal acetylide, which then acts as the nucleophile.

Reaction Mechanism & Workflow

The core of this synthesis is the in-situ generation of a metal acetylide which then reacts with the carbonyl compound.

Figure 2. Metal-catalyzed synthesis pathway.

Experimental Protocol

• Formation of Calcium Acetylide: In a reaction vessel equipped for low-temperature reactions, liquid ammonia is cooled to below -40 °C.[5] Metal calcium is added, followed by the bubbling of acetylene gas through the mixture to form a dispersion of calcium acetylide.[5]

• Reaction with Acrolein: The reaction mixture is further cooled to approximately -60 °C. Acrolein is then slowly added while maintaining a moderate flow of acetylene. The reaction temperature is typically maintained at around -55 °C for a period of time.

• Ammonia Evaporation and Workup: The temperature is gradually raised to allow for the evaporation of the ammonia. The residue is then treated with diethyl ether and water. The mixture is neutralized with a 50% aqueous acetic acid solution, keeping the temperature below 15 °C.[5]

• Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with a sodium bicarbonate solution, dried over anhydrous magnesium sulfate, and the solvent is removed. The final product is purified by distillation. A similar traditional synthesis route for a related compound reports a yield of approximately 71%.[1]

Synthesis Route 3: Using Dilithium Acetylide in Liquid Ammonia

Another variation of the metal acetylide approach involves the use of dilithium acetylide. This method also operates at cryogenic temperatures and offers a viable alternative for the synthesis of 1-Penten-4-yn-3-ol.

Experimental Protocol

This method involves the reaction of acrolein with dilithium acetylide in liquid ammonia at temperatures ranging from -70 to -65 °C.[3] The specifics of the workup and purification would be similar to the calcium-mediated synthesis.

Comparison of Synthesis Routes

Parameter	Grignard Reaction (Route 1)	Metal-Catalyzed Reaction (Route 2)	Dilithium Acetylide (Route 3)
Starting Materials	Acrolein, Ethynylmagnesium Bromide	Acrolein, Acetylene, Metal (e.g., Ca)	Acrolein, Dilithium Acetylide
Key Reagents	Grignard Reagent	Metal Acetylide	Lithium Acetylide
Typical Yield	Up to 78%[1]	~71% (for a related compound)[1]	Not explicitly stated, but expected to be comparable
Reaction Temperature	0 to 23 °C[1]	-60 to -55 °C[5]	-70 to -65 °C[3]
Solvent	Anhydrous THF	Liquid Ammonia	Liquid Ammonia
Process Complexity	Requires strict anhydrous conditions; handling of Grignard reagent.	Requires cryogenic temperatures and handling of liquid ammonia and acetylene gas.	Requires cryogenic temperatures and handling of liquid ammonia.
Safety Considerations	Flammable ether solvents; moisture-sensitive reagents.	Flammable and toxic liquid ammonia; flammable acetylene gas; reactive metal.	Flammable and toxic liquid ammonia; reactive lithium reagent.
Scalability	Well-established for industrial scale with appropriate equipment.	Industrial precedent exists, but requires specialized low-temperature equipment.	Feasible for larger scales with appropriate cryogenic equipment.

Conclusion

The choice of synthesis route for 1-Penten-4-yn-3-ol depends on several factors, including the desired scale of production, available equipment, and safety infrastructure. The Grignard reaction offers a high-yield pathway at more moderate temperatures, although it requires stringent anhydrous conditions. The metal-catalyzed and dilithium acetylide routes, while effective, necessitate specialized equipment for handling cryogenic liquids and flammable gases. For laboratory-scale synthesis, the Grignard approach may be more accessible, while for larger-scale industrial production, the economics of the metal-catalyzed process might be more favorable despite the initial capital investment in specialized equipment. Each route presents a reliable method for obtaining this versatile synthetic intermediate, and the optimal choice will be dictated by the specific needs and capabilities of the research or production team.

References

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A Comparative Guide to the Reactivity of 1-Penten-4-yn-3-ol and Structurally Related Acetylenic Alcohols

Introduction

1-Penten-4-yn-3-ol is a bifunctional organic compound featuring a terminal alkene, a terminal alkyne, and a secondary propargylic alcohol within its five-carbon framework.[1][2] This unique combination of reactive sites makes it a highly versatile building block in organic synthesis, capable of undergoing a diverse range of transformations.[1] However, its reactivity is nuanced and highly dependent on reaction conditions and the interplay of its functional groups. This guide provides an in-depth comparison of the reactivity of 1-penten-4-yn-3-ol with that of structurally similar acetylenic alcohols. By examining these differences, we aim to provide researchers, scientists, and drug development professionals with a clear framework for selecting the appropriate substrate and predicting reaction outcomes in their synthetic endeavors.

Section 1: The Analytes - A Structural Overview

To understand the unique reactivity of 1-penten-4-yn-3-ol, it is essential to compare it against analogues that systematically vary in structure. This guide will focus on the following compounds:

• 1-Penten-4-yn-3-ol: The subject of our analysis, possessing a secondary propargylic alcohol, a terminal alkyne, and a vinyl group.

• Propargyl alcohol (Prop-2-yn-1-ol): The simplest propargylic alcohol, lacking the vinyl group. It serves as a baseline for the reactivity of the propargyl alcohol moiety.[3]

• 3-Methyl-1-penten-4-yn-3-ol: A tertiary alcohol analogue of our target molecule. This substitution is critical for directing the outcome of acid-catalyzed rearrangements.[4][5]

• 1-Penten-3-ol: An analogue where the alkyne is replaced by an alkene, isolating the reactivity of a secondary allylic alcohol.[6][7]

Table 1: Physical and Structural Properties of Selected Alcohols

Compound Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Key Features
1-Penten-4-yn-3-ol	C=CC(O)C#C	C₅H₆O	82.10[1][2]	~121[1]	Secondary Propargylic Alcohol, Terminal Alkyne, Terminal Alkene
Propargyl alcohol	C#CCO	C₃H₄O	56.06[3]	114-115[3]	Primary Propargylic Alcohol, Terminal Alkyne
3-Methyl-1-penten-4-yn-3-ol	C=CC(C)(O)C#C	C₆H₈O	96.13	134-137	Tertiary Propargylic Alcohol, Terminal Alkyne, Terminal Alkene
1-Penten-3-ol	CCC(O)C=C	C₅H₁₀O	86.13	114-115	Secondary Allylic Alcohol

Section 2: Comparative Reactivity Analysis

The reactivity of these molecules can be dissected by considering the reactions at each functional group: the terminal alkyne, the alcohol, and the alkene.

Reactions at the Terminal Alkyne: Acidity and Carbon-Carbon Coupling

The terminal proton of an alkyne is weakly acidic and can be removed by a suitable base to form a metal acetylide. This nucleophile is central to many carbon-carbon bond-forming reactions.

Acidity: The sp-hybridized carbon of the terminal alkyne in propargyl alcohol imparts significant acidity (pKa ≈ 13.6) compared to its sp² (allyl alcohol, pKa ≈ 15.5) or sp³ (n-propanol, pKa ≈ 16.1) counterparts.[3] The vinyl group in 1-penten-4-yn-3-ol has a minor electronic influence but does not fundamentally change this property. Both 1-penten-4-yn-3-ol and propargyl alcohol are readily deprotonated to participate in coupling reactions.

Sonogashira Coupling: This palladium-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide is a cornerstone of modern synthesis.[8][9][10] Both 1-penten-4-yn-3-ol and propargyl alcohol are excellent substrates for this transformation due to their accessible terminal alkyne. The reaction proceeds under mild conditions and tolerates a wide range of functional groups, including the hydroxyl and vinyl moieties present in 1-penten-4-yn-3-ol.[9]

Caption: Fig 1. Catalytic cycles of the Sonogashira Coupling reaction.

Acid-Catalyzed Rearrangements: Meyer-Schuster vs. Rupe Pathways

The most striking difference in reactivity emerges when these propargylic alcohols are subjected to acidic conditions. The substitution of the alcohol (secondary vs. tertiary) dictates the rearrangement pathway.[11][12]

Meyer-Schuster Rearrangement: This reaction is the acid-catalyzed isomerization of secondary and tertiary α-acetylenic alcohols to α,β-unsaturated carbonyl compounds.[11][13][14] For a terminal alkyne, the product is an α,β-unsaturated aldehyde.[11] 1-Penten-4-yn-3-ol, being a secondary propargylic alcohol, is a classic substrate for this rearrangement, yielding 2,4-pentadienal. The mechanism involves protonation of the alcohol, a rate-determining 1,3-hydroxyl shift to form an allenol intermediate, followed by tautomerization.[14]

Rupe Rearrangement: In contrast, the acid-catalyzed treatment of tertiary α-acetylenic alcohols typically leads to α,β-unsaturated ketones via the Rupe rearrangement.[12][15][16][17] 3-Methyl-1-penten-4-yn-3-ol serves as an ideal example. Instead of the 1,3-shift, the mechanism involves dehydration to form a propargyl cation, which rearranges to a more stable vinyl cation, followed by hydration and tautomerization to yield a conjugated ketone.[15] This pathway is favored for tertiary alcohols because they can form a relatively stable tertiary carbocation upon dehydration.

Caption: Fig 2. Competing rearrangement pathways for secondary vs. tertiary alcohols.

Intramolecular Cycloadditions: The Pauson-Khand Reaction

The Pauson-Khand reaction is a powerful formal [2+2+1] cycloaddition that combines an alkyne, an alkene, and carbon monoxide to form a cyclopentenone, typically using a cobalt catalyst.[18][19][20] The true synthetic elegance of 1-penten-4-yn-3-ol is revealed in this context. Because it contains both the alkyne and alkene moieties in the same molecule, it is an excellent substrate for an intramolecular Pauson-Khand reaction. This provides a rapid and efficient route to bicyclic cyclopentenone structures.

In contrast, molecules like propargyl alcohol or 3-methyl-1-penten-4-yn-3-ol (if the vinyl group were absent) would require an external alkene partner, leading to an intermolecular reaction, which is often less efficient and can lead to regioselectivity issues.[19][20]

Caption: Fig 3. Intramolecular Pauson-Khand reaction workflow.

Table 2: Summary of Comparative Reactivity

Reaction Type	1-Penten-4-yn-3-ol	Propargyl Alcohol	3-Methyl-1-penten-4-yn-3-ol
Sonogashira Coupling	Excellent Substrate	Excellent Substrate	Excellent Substrate
Acid-Catalyzed Rearrangement	Meyer-Schuster → Aldehyde	Meyer-Schuster → Aldehyde	Rupe → Ketone[14]
Pauson-Khand Reaction	Intramolecular → Bicyclic Product	Intermolecular	Intramolecular → Bicyclic Product

Section 3: Experimental Protocols

The following protocols are representative examples and should be adapted based on the specific substrate and desired scale.

Protocol 1: General Procedure for Sonogashira Coupling

This protocol describes the coupling of an aryl iodide with 1-penten-4-yn-3-ol.

Materials:

• Aryl iodide (1.0 equiv)

• 1-Penten-4-yn-3-ol (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (2 mol%)

• Copper(I) iodide (CuI) (2 mol%)

• Anhydrous solvent (e.g., Tetrahydrofuran/Triethylamine, 3:1 v/v)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the aryl iodide, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the flask with inert gas three times.

• Add the anhydrous solvent mixture via syringe.

• Add the triethylamine base, followed by the 1-penten-4-yn-3-ol.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Meyer-Schuster Rearrangement of 1-Penten-4-yn-3-ol

Materials:

• 1-Penten-4-yn-3-ol (1.0 equiv)

• Formic acid (as solvent and catalyst)

• Stir bar

Procedure:

• In a round-bottom flask equipped with a stir bar and reflux condenser, add 1-penten-4-yn-3-ol.

• Carefully add an excess of formic acid.

• Heat the mixture to reflux (approx. 100-110 °C).

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Carefully neutralize the mixture by slow addition to a cooled, saturated solution of sodium bicarbonate.

• Extract the aqueous layer multiple times with diethyl ether.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate carefully under reduced pressure to yield the crude α,β-unsaturated aldehyde.

• Purify by distillation or chromatography as needed.

Section 4: Conclusion

1-Penten-4-yn-3-ol exhibits a rich and diverse reactivity profile that distinguishes it from simpler acetylenic alcohols. While its terminal alkyne engages in predictable C-C coupling reactions like the Sonogashira coupling, its true synthetic utility is highlighted in rearrangement and cycloaddition reactions. The secondary nature of its propargylic alcohol directs it towards the Meyer-Schuster rearrangement, in stark contrast to the Rupe pathway favored by its tertiary analogue, 3-methyl-1-penten-4-yn-3-ol. Furthermore, the presence of both an alkene and an alkyne in a single framework makes 1-penten-4-yn-3-ol a superb substrate for powerful intramolecular transformations such as the Pauson-Khand reaction, enabling the rapid construction of complex bicyclic systems. Understanding these distinct reactivity patterns is crucial for leveraging this versatile molecule to its full potential in synthetic chemistry.

Section 5: References

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A Comparative Guide to the Catalytic Efficacy in 1-Penten-4-yn-3-ol Reactions

Abstract

1-Penten-4-yn-3-ol is a versatile bifunctional molecule, serving as a crucial building block in organic synthesis due to its strategically positioned alkene, alkyne, and secondary alcohol functionalities. The selective transformation of this enyne alcohol is paramount for the synthesis of complex molecular architectures, including natural products and pharmaceutical intermediates. This guide provides a comparative analysis of various catalytic systems—spanning gold, palladium, ruthenium, and indium catalysts—for key reactions of 1-penten-4-yn-3-ol, with a primary focus on rearrangement and isomerization reactions. We will delve into mechanistic underpinnings, present comparative experimental data, and provide detailed protocols to assist researchers in selecting the optimal catalyst for their synthetic goals.

Introduction: The Synthetic Potential of 1-Penten-4-yn-3-ol

The unique structure of 1-penten-4-yn-3-ol, a terminal enyne alcohol, offers multiple reactive sites for catalytic functionalization. Its transformations are central to the synthesis of valuable α,β-unsaturated carbonyl compounds and other key intermediates.[1] The choice of catalyst is critical, as it dictates the reaction pathway, influencing selectivity, yield, and reaction conditions. This guide will focus on one of the most fundamental and synthetically useful transformations of propargyl alcohols: the Meyer-Schuster rearrangement. This reaction converts propargyl alcohols into α,β-unsaturated aldehydes or ketones and serves as an excellent platform for comparing catalyst efficacy.[2][3]

The Meyer-Schuster Rearrangement: A Mechanistic Overview

The Meyer-Schuster rearrangement is a formal 1,3-hydroxyl shift of a propargylic alcohol to form an α,β-unsaturated carbonyl compound.[3] The classical mechanism, induced by strong acids, involves the protonation of the alcohol, followed by the rate-determining elimination of water to form an allene carbocation, which is then attacked by water to yield an allenol intermediate.[2] Tautomerization of this allenol affords the final α,β-unsaturated product.

While effective, traditional acid catalysis often requires harsh conditions. Modern catalysis has introduced milder, more selective transition-metal and Lewis acid catalysts that operate through different mechanisms, often involving the activation of the alkyne moiety.[2][3]

Below is a generalized workflow for a catalytic Meyer-Schuster rearrangement.

Caption: General Experimental Workflow for Catalytic Rearrangement.

Comparative Analysis of Catalytic Systems

The choice of catalyst dramatically influences the outcome of reactions with 1-penten-4-yn-3-ol and related propargyl alcohols. We will now compare several leading catalytic systems for the Meyer-Schuster rearrangement.

Gold (Au) Catalysis

Homogeneous gold catalysts, particularly cationic Au(I) and Au(III) complexes, are exceptionally potent π-acids.[4][5] They excel at activating the C-C triple bond of the alkyne towards nucleophilic attack, enabling the Meyer-Schuster rearrangement to proceed under very mild conditions.[5][6]

Mechanism Insight: The catalytic cycle typically begins with the coordination of the gold catalyst to the alkyne. This π-activation facilitates an intramolecular 1,3-hydroxyl shift, leading to a gold-containing allenol intermediate. Subsequent tautomerization and protodeauration release the α,β-unsaturated carbonyl product and regenerate the active catalyst.[7]

Experimental Data Summary: Gold catalysts are known for their high efficiency and selectivity in these rearrangements.

Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)	Key Observations	Reference
Na[AuCl₄] (2 mol%)	Dioxane/H₂O	50	1	>95	Excellent yield, mild conditions.	[6]
(Ph₃P)AuCl/AgOTf	CH₂Cl₂	RT	0.5	98	Very fast reaction at room temperature.	[5]

Indium (In) Catalysis

Indium(III) halides, such as InCl₃ and InI₃, have emerged as effective and chemoselective Lewis acid catalysts.[4] Like gold, indium(III) acts as a π-acid to activate the alkyne, but it is often more tolerant of other functional groups and can even be used in protic media.[4] Microwave irradiation in conjunction with InCl₃ has been shown to dramatically shorten reaction times while maintaining high yields.[2]

Mechanism Insight: The indium(III) center coordinates to the alkyne, increasing its electrophilicity. This facilitates the nucleophilic attack by the propargylic hydroxyl group, initiating the rearrangement cascade in a manner analogous to other π-Lewis acids.[4] The catalytic activity can be tuned by the halide counter-ion, with indium triiodide often showing superior results.[4]

Experimental Data Summary: Indium provides a cost-effective and robust alternative to precious metal catalysts.

Catalyst System	Solvent	Temp (°C)	Time	Yield (%)	Key Observations	Reference
InCl₃ (5 mol%)	Toluene	MW, 80	10 min	92	Extremely short reaction time with microwave.	[2]
InI₃ (10 mol%)	CH₂Cl₂	40	4	88	Good yield, sensitive to counter-ion.	[4]

Ruthenium (Ru) Catalysis

Ruthenium complexes can catalyze the isomerization of allylic alcohols to the corresponding carbonyl compounds.[8] While the direct Meyer-Schuster rearrangement of 1-penten-4-yn-3-ol is less commonly reported with ruthenium, related isomerizations of allylic alcohols are well-documented.[1] For instance, ruthenium catalysts are highly effective in converting 1-octen-3-ol to 3-octanone.[8] This suggests that if 1-penten-4-yn-3-ol were to first isomerize to an allylic alcohol, ruthenium could then facilitate its conversion to a ketone. Ruthenium has also been shown to catalyze Heck-type reactions and cycloadditions with this substrate.[1]

Mechanism Insight: The isomerization of allylic alcohols by ruthenium typically proceeds through the formation of a ruthenium-hydride species and a ruthenium-alkoxide. This is followed by a β-hydride elimination to form a ruthenium-enol complex, which then tautomerizes to the ketone product upon release from the metal center.

Caption: Simplified Ruthenium-Catalyzed Isomerization Pathway.

Experimental Data Summary: While direct comparative data for the Meyer-Schuster rearrangement is sparse, ruthenium's efficacy in related isomerizations is high.

Catalyst System	Substrate	Temp (°C)	Time (h)	Yield (%)	Key Observations	Reference
[RuCp(H₂O-κO)(PTA)₂]⁺	1-Penten-3-ol	75	1	>95	Effective for simple allylic alcohol isomerization.	[1]
RuCl₃/BiCl₃	Oct-1-en-3-ol	100	6	99	High conversion for isomerization to ketone.	[8]

Detailed Experimental Protocols

To ensure reproducibility, we provide a representative protocol for the highly efficient gold-catalyzed rearrangement.

Protocol: Gold-Catalyzed Meyer-Schuster Rearrangement

Materials:

• 1-Penten-4-yn-3-ol (1.0 mmol, 82.1 mg)

• Sodium tetrachloroaurate(III) dihydrate (Na[AuCl₄]·2H₂O) (0.02 mmol, 7.9 mg)

• Dioxane (4 mL)

• Water (1 mL)

• Round-bottom flask (25 mL), magnetic stirrer, heating mantle.

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar, add 1-penten-4-yn-3-ol (1.0 mmol).

• Dissolve the substrate in a mixture of dioxane (4 mL) and water (1 mL).

• Add Na[AuCl₄]·2H₂O (0.02 mmol) to the solution.

• Heat the reaction mixture to 50 °C with vigorous stirring.

• Monitor the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed (typically ~1 hour).

• Upon completion, cool the reaction to room temperature and dilute with diethyl ether (20 mL).

• Wash the organic layer with saturated aqueous NaCl (2 x 10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (eluent: hexane/ethyl acetate gradient) to yield the pure α,β-unsaturated aldehyde.

Conclusion and Catalyst Selection

The catalytic transformation of 1-penten-4-yn-3-ol, particularly via the Meyer-Schuster rearrangement, is a powerful tool for synthesizing α,β-unsaturated carbonyls. The choice of catalyst is dictated by the desired balance of reactivity, cost, and reaction conditions.

• Gold catalysts offer unparalleled efficiency and mild reaction conditions, making them ideal for sensitive substrates where high yield and speed are paramount.[5][6]

• Indium catalysts present a robust, cost-effective, and environmentally benign alternative, with the added advantage of acceleration by microwave irradiation.[2][4]

• Ruthenium catalysts , while not the primary choice for the direct Meyer-Schuster rearrangement, show exceptional activity for the isomerization of related allylic alcohols and offer a different reactive pathway for the substrate.[1][8]

Researchers should select the catalyst that best aligns with their specific synthetic requirements, considering factors such as functional group tolerance, desired reaction time, and economic viability.

References

• ResearchGate. (n.d.). 1-Phenyl-1-Penten-4-yn-3-ol | Request PDF. Retrieved from [Link]

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• NIH. (2022). Parts–per–million of ruthenium catalyze the selective chain–walking reaction of terminal alkenes. Retrieved from [Link]

• Organic Chemistry Portal. (2008). Selective Indium-Mediated 1,2,4-Pentatrien-3-ylation of Carbonyl Compounds for the Efficient Synthesis of Vinyl Allenols. Retrieved from [Link]

• Organic Reactions. (n.d.). The Meyer–Schuster Rearrangement. Retrieved from [Link]

• ResearchGate. (n.d.). Reactions of 1-buten-3-ol with PhI catalyzed by different palladium catalysts. Retrieved from [Link]

• ResearchGate. (n.d.). Ruthenium-Catalyzed Isomerization of Oct-1-en-3-ol to Octan-3-one in Tetrahydrofuran. Retrieved from [Link]

• ResearchGate. (n.d.). Kinetic resolution of (±)-pent-4-ene-1,3-diol leading to.... Retrieved from [Link]

• ACS Publications. (n.d.). Gold-Catalyzed Organic Reactions. Retrieved from [Link]

• SynCatMet. (n.d.). Indium in Catalysis. Retrieved from [Link]

• SciSpace. (2018). Gold Catalyzed Multicomponent Reactions beyond A3 Coupling. Retrieved from [Link]

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• Chemistry LibreTexts. (2023). Pd-Catalyzed Cross Coupling Reactions. Retrieved from [Link]

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• ACS Publications. (n.d.). Gold-Catalyzed Rearrangements and Beyond. Retrieved from [Link]

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Introduction: The Molecular Challenge of a Bifunctional Analyte

An In-Depth Technical Guide to the Spectral Analysis of 1-Penten-4-yn-3-ol: A Comparative Approach

1-Penten-4-yn-3-ol (CAS 14304-27-9) is a structurally intriguing organic molecule, possessing both an alkene and an alkyne moiety flanking a secondary alcohol.[1] This unique arrangement of functional groups presents a distinct challenge and opportunity for spectroscopic analysis. For researchers in synthetic chemistry and drug development, accurately identifying and characterizing this molecule is paramount. This guide provides a comprehensive analysis of the spectral data available for 1-Penten-4-yn-3-ol, comparing it with data from prominent spectral databases and structurally related analogs. By examining the contributions of each functional group to the overall spectral fingerprint, we aim to provide a deeper understanding of its characterization.

This guide is structured to provide not just data, but context. We will delve into the causality behind experimental observations, grounding our analysis in the fundamental principles of spectroscopic techniques including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Workflow for Spectroscopic Characterization

The reliable identification of a molecule like 1-Penten-4-yn-3-ol relies on a multi-faceted approach, integrating data from various spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

Caption: Key functional group contributions to the IR spectrum.

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and, through fragmentation patterns, valuable structural clues.

GC-MS of 1-Penten-4-yn-3-ol

PubChem lists GC-MS data for this compound, indicating a molecular weight of 82.10 g/mol . [1]Key fragmentation pathways for alcohols include alpha-cleavage and dehydration. [2][3] Table 4: Mass Spectrometry Data Comparison

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Fragments (m/z) & Interpretation	Source
1-Penten-4-yn-3-ol	C₅H₆O	82.10	M⁺• at 82; Loss of H (M-1) at 81; Loss of vinyl (M-27) at 55; Loss of ethynyl (M-25) at 57.	PubChem [1]
1-Penten-3-ol	C₅H₁₀O	86.13	M⁺• at 86; Loss of H₂O (M-18) at 68; Alpha-cleavage loss of ethyl (M-29) at 57.	NIST [4]
1-Pentyn-3-ol	C₅H₈O	84.12	M⁺• at 84; Alpha-cleavage loss of ethyl (M-29) at 55.	NIST [5]

Analysis and Causality:

• Molecular Ion Peak (M⁺•): The presence of a peak at m/z = 82 confirms the molecular formula C₅H₆O.

• Alpha-Cleavage: This is a dominant fragmentation pathway for alcohols. The bond between C3 and C2 (or C3 and C4) can break.

  • Loss of Vinyl Radical (•CH=CH₂): Cleavage of the C2-C3 bond would result in a fragment at m/z = 55. This is a likely and stable resonance-stabilized cation.

  • Loss of Ethynyl Radical (•C≡CH): Cleavage of the C3-C4 bond would yield a fragment at m/z = 57.

• Dehydration (Loss of H₂O): While common for alcohols, the resulting C₅H₄ radical cation (m/z = 64) may be less stable and thus a less prominent peak compared to the alpha-cleavage fragments.

Caption: Primary alpha-cleavage fragmentation pathways for 1-Penten-4-yn-3-ol.

Experimental Protocols

To ensure data integrity and reproducibility, standardized protocols are essential.

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve 5-10 mg of the analyte (e.g., 1-Penten-4-yn-3-ol) in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube. Add a small amount of an internal standard like tetramethylsilane (TMS) if quantitative analysis is needed.

• Instrument Setup: Place the tube in the NMR spectrometer. Tune and shim the instrument to optimize magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. A typical experiment involves a 90° pulse, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. Due to the low natural abundance of ¹³C, a larger number of scans and a longer acquisition time are required.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the raw data (FID). Calibrate the chemical shift scale to the solvent peak or TMS.

Protocol 2: FT-IR Spectroscopy

• Sample Preparation (Neat Liquid): Place one drop of the neat liquid sample between two salt plates (e.g., NaCl or KBr).

• Background Spectrum: Run a background scan of the empty sample compartment to account for atmospheric CO₂ and H₂O.

• Sample Spectrum: Place the sample in the instrument and acquire the spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final transmittance or absorbance plot.

Conclusion and Comparative Outlook

The spectroscopic analysis of 1-Penten-4-yn-3-ol is a clear demonstration of how different analytical techniques provide complementary information. While a complete, verified set of spectra from a single source remains elusive, by integrating data from databases like PubChem and comparing it with structurally similar molecules, a confident characterization is achievable.

• NMR defines the carbon-hydrogen framework, with the vinyl, carbinol, and alkynyl protons and carbons providing definitive signals.

• IR confirms the presence of the three key functional groups (hydroxyl, alkene, alkyne) through their unique vibrational modes, especially in the diagnostic 3300 cm⁻¹ region.

• MS verifies the molecular weight and suggests a fragmentation pattern dominated by alpha-cleavage, consistent with the molecule's structure.

For researchers, this guide underscores the necessity of a multi-database, comparative approach. While a single database may provide a piece of the puzzle, true analytical confidence is built by synthesizing data from multiple sources and grounding it in the fundamental principles of spectroscopy.

References

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• Fiveable. Spectroscopy of Alcohols and Phenols | Organic Chemistry Class Notes. [Link]

• National Institute of Standards and Technology (NIST). 1-Penten-3-ol - NIST WebBook. [Link]

• NC State University Libraries. 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. [Link]

• Chemistry LibreTexts. 13.4: Spectroscopy of Alcohols. [Link]

• National Institute of Standards and Technology (NIST). 1-Penten-3-ol - NIST WebBook (IR Spectrum). [Link]

• National Institute of Standards and Technology (NIST). 1-Pentyn-3-ol - NIST WebBook. [Link]

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A Comparative Guide to the Synthesis of 1-Penten-4-yn-3-ol: Batch vs. Continuous Flow Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Penten-4-yn-3-ol, a versatile bifunctional molecule with the chemical formula C₅H₆O, is a valuable building block in organic synthesis.[1][2] Its structure, incorporating both a terminal alkene and an alkyne, makes it a key intermediate in the synthesis of complex molecules, including pharmaceuticals and agrochemicals.[1] This guide provides an in-depth comparison of traditional batch and modern continuous flow synthesis methods for this important compound, offering insights into the practical advantages and limitations of each approach.

Traditional Synthesis: The Batch Approach

The conventional synthesis of 1-penten-4-yn-3-ol typically involves the reaction of a vinyl Grignard reagent with acrolein or the reaction of an acetylide with an appropriate electrophile. A common laboratory-scale batch synthesis utilizes the addition of ethynylmagnesium bromide to acrolein.

Batch Synthesis Protocol: A Step-by-Step Examination

The following protocol outlines a typical batch synthesis of 1-penten-4-yn-3-ol. The rationale behind each step is provided to illustrate the careful considerations required for a successful and safe reaction.

Materials:

• Magnesium turnings

• Ethyl bromide

• Anhydrous tetrahydrofuran (THF)

• Acetylene gas (or a suitable acetylene source)

• Acrolein

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard glassware for inert atmosphere reactions (Schlenk line, three-neck flask, dropping funnel, condenser)

Procedure:

• Grignard Reagent Formation:

  • Magnesium turnings are placed in a flame-dried, three-neck flask under an inert atmosphere (e.g., argon or nitrogen).

  • A solution of ethyl bromide in anhydrous THF is added dropwise to initiate the formation of ethylmagnesium bromide. The reaction is exothermic and requires careful temperature control.

  • Rationale: The Grignard reagent is highly reactive and sensitive to moisture and oxygen. An inert atmosphere and anhydrous conditions are crucial to prevent quenching of the reagent.[3]

• Acetylene Addition:

  • Once the Grignard reagent is formed, purified acetylene gas is bubbled through the solution. This results in an acid-base reaction where the ethyl Grignard deprotonates acetylene to form ethynylmagnesium bromide.

  • Rationale: Acetylene is the source of the alkyne functionality in the final product. Using a Grignard reagent is a common method to generate a nucleophilic acetylide.[4]

• Reaction with Acrolein:

  • The solution of ethynylmagnesium bromide is cooled in an ice bath.

  • A solution of freshly distilled acrolein in anhydrous THF is added dropwise. The reaction is highly exothermic and requires slow addition to maintain control.

  • Rationale: Acrolein is a reactive electrophile. The nucleophilic acetylide attacks the carbonyl carbon of acrolein.[4] Cooling is essential to prevent polymerization of acrolein and other side reactions.

• Quenching and Workup:

  • The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride solution.

  • The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., diethyl ether).

  • The combined organic layers are washed, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

  • Rationale: The quench protonates the alkoxide intermediate to form the desired alcohol. The workup procedure isolates and purifies the product.

• Purification:

  • The crude product is purified by vacuum distillation to yield pure 1-penten-4-yn-3-ol.

Batch Synthesis: Performance Data

Parameter	Typical Value	Notes
Yield	60-75%	Highly dependent on reaction conditions and purity of reagents.
Reaction Time	4-6 hours	Includes setup, reaction, workup, and purification.
Purity	>95% after distillation	Impurities can include byproducts from acrolein polymerization.
Scalability	Challenging	Exothermic nature and handling of acetylene pose significant safety risks at larger scales.

Modern Synthesis: The Continuous Flow Approach

Continuous flow chemistry offers a paradigm shift from traditional batch processing, providing enhanced control, safety, and scalability.[5] For the synthesis of 1-penten-4-yn-3-ol, a flow setup can mitigate many of the challenges associated with the batch method.

Continuous Flow Synthesis Protocol: A Modular Workflow

A continuous flow synthesis of 1-penten-4-yn-3-ol can be designed as a modular system, where each module performs a specific chemical transformation.

System Components:

• Syringe pumps for precise reagent delivery

• T-mixers for efficient mixing

• Tubular reactors (coils) of specific lengths and diameters to control residence time

• Back-pressure regulator to maintain pressure and suppress solvent boiling

• In-line analytical tools (e.g., IR, NMR) for real-time monitoring (optional)

Procedure:

• Reagent Streams:

  • Stream A: A solution of a stable and soluble acetylene equivalent (e.g., lithium acetylide or a protected acetylene) in an appropriate solvent.

  • Stream B: A solution of acrolein in the same solvent.

  • Rationale: Using a pre-formed, stable acetylide source avoids the in-situ generation from flammable acetylene gas, significantly improving safety.[6]

• Mixing and Reaction:

  • Streams A and B are continuously pumped at precise flow rates into a T-mixer.

  • The combined stream then enters a temperature-controlled tubular reactor. The length and diameter of the tube, along with the total flow rate, determine the residence time.

  • Rationale: The small dimensions of the flow reactor provide a high surface-area-to-volume ratio, enabling excellent heat transfer and precise temperature control.[7] This minimizes the risk of thermal runaways and reduces the formation of byproducts.

• In-line Quenching:

  • After the reactor, a third stream (Stream C) containing a quenching agent (e.g., aqueous ammonium chloride) is introduced through another T-mixer.

  • Rationale: Immediate quenching of the reaction mixture as it exits the reactor prevents further reactions and degradation of the product.

• Collection and Purification:

  • The quenched reaction mixture is collected at the outlet.

  • The product can be isolated using a continuous liquid-liquid extraction setup, followed by a final purification step if necessary (e.g., distillation or chromatography).

Continuous Flow Synthesis: Performance Data

Parameter	Typical Value	Notes
Yield	>85%	Improved selectivity and reduced byproduct formation lead to higher yields.[8]
Reaction Time	Minutes (residence time)	The actual time the reagents are reacting is significantly shorter.
Purity	>98%	Precise control over stoichiometry and temperature leads to higher purity.
Scalability	Readily scalable	Production can be increased by running the system for longer or by "scaling out" (running multiple systems in parallel).[5]

Visualizing the Workflows

To better understand the practical differences between these two methodologies, the following diagrams illustrate the experimental setups.

Caption: Batch Synthesis Workflow for 1-Penten-4-yn-3-ol.

Caption: Continuous Flow Synthesis Workflow for 1-Penten-4-yn-3-ol.

Head-to-Head Comparison: Batch vs. Continuous Flow

Feature	Batch Synthesis	Continuous Flow Synthesis	Advantage
Safety	Higher risk due to large volumes of reactive intermediates, poor heat transfer, and potential for thermal runaway. Handling of acetylene gas can be hazardous.	Inherently safer due to small reaction volumes, superior heat and mass transfer, and the ability to use safer reagents.[1][5]	Continuous Flow
Control	Limited control over reaction parameters, leading to potential temperature gradients and concentration fluctuations.	Precise control over stoichiometry, residence time, and temperature, leading to more consistent product quality.[1][5]	Continuous Flow
Efficiency	Lower yields and longer reaction times due to side reactions and less optimal conditions.	Higher yields and significantly shorter reaction times due to enhanced mixing and heat transfer.[8][9]	Continuous Flow
Scalability	Difficult and often requires significant process redesign and safety reviews.	Easily scalable by extending operation time or parallelizing reactors ("scaling out").[5]	Continuous Flow
Cost	Lower initial equipment cost for laboratory scale. However, costs can increase significantly with scale-up due to safety infrastructure.	Higher initial investment in equipment. Can be more cost-effective for larger scale production due to higher efficiency and automation.	Batch (Lab-scale), Continuous Flow (Production-scale)
Flexibility	Highly flexible for exploring different reaction conditions and chemistries on a small scale.	Less flexible for rapid screening of diverse reactions but ideal for process optimization once a synthetic route is established.	Batch

Conclusion and Future Outlook

For the synthesis of 1-penten-4-yn-3-ol, the choice between batch and continuous flow methodologies is highly dependent on the specific goals of the researcher or organization.

Batch synthesis remains a viable and flexible option for small-scale laboratory research and initial synthetic route scouting. Its lower initial cost and adaptability make it accessible for academic and early-stage discovery settings.

Continuous flow synthesis , on the other hand, represents a superior technology for process optimization, scale-up, and manufacturing.[10][11][12] Its inherent safety advantages, precise control, and enhanced efficiency make it the preferred method for producing larger quantities of 1-penten-4-yn-3-ol with high purity and reproducibility.[5] As the pharmaceutical and fine chemical industries continue to embrace process intensification and green chemistry principles, the adoption of continuous flow for the synthesis of key intermediates like 1-penten-4-yn-3-ol is expected to become increasingly widespread.

References

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• MDPI. Comparative Study of Batch and Continuous Flow Reactors in Selective Hydrogenation of Functional Groups in Organic Compounds: What Is More Effective?. [Link]

• American Institute of Chemical Engineers. (343a) Continuous Flow Synthesis of Grignard Reagents Towards the Preparation of Advanced Intermediates and Active Pharmaceutical Ingredients – a Modular Approach. [Link]

• Royal Society of Chemistry. Continuous flow synthesis and post-synthetic conversion of single-crystalline covalent organic frameworks. [Link]

• National Center for Biotechnology Information. Continuous Flow Chemistry: A Novel Technology for the Synthesis of Marine Drugs. [Link]

• R Discovery. Continuous Flow Synthesis of 4‐methyl‐3‐oxo‐n‐phenyl‐pentanamide. [Link]

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A Comparative Guide to Alternative Building Blocks for 1-Penten-4-yn-3-ol in Organic Synthesis

Introduction: The Synthetic Versatility of 1-Penten-4-yn-3-ol

1-Penten-4-yn-3-ol is a compact and highly versatile building block in organic synthesis. Its structure, featuring a terminal alkene, a terminal alkyne, and a secondary alcohol, provides a rich platform for a multitude of chemical transformations.[1][2] This trifunctional arrangement allows for selective reactions at each site, making it a valuable precursor for synthesizing more complex molecules, including heterocyclic compounds and natural products.[1] Key reactions leveraging its unique structure include transition metal-catalyzed cycloadditions, cross-coupling reactions, and cycloisomerizations.[1][3]

However, reliance on a single building block can be limiting. The specific substitution pattern of 1-penten-4-yn-3-ol may not be ideal for all synthetic targets. Furthermore, considerations such as commercial availability, cost, and the need for alternative reactivity pathways necessitate a broader understanding of viable substitutes. This guide provides a comparative analysis of alternative building blocks, offering researchers and process chemists the data and insights needed to make informed decisions for their synthetic strategies.

Rationale for Seeking Alternatives

While powerful, 1-penten-4-yn-3-ol has characteristics that may prompt the search for alternatives:

• Fixed Substitution: The hydroxyl group is fixed at the C-3 position, and both the alkene and alkyne are terminal. For syntheses requiring different substitution patterns, a different starting material is necessary.

• Synthesis and Handling: Traditional synthesis routes can require cryogenic temperatures (as low as -60°C) and the handling of hazardous materials like metallic calcium and liquid ammonia.[1][4]

• Reactivity and Selectivity: In certain complex transformations, the inherent reactivity of one functional group might interfere with desired reactions at another, or the regioselectivity might not be optimal.

This guide explores alternatives categorized by their structural similarity and their application in key synthetic transformations where 1-penten-4-yn-3-ol is commonly employed.

Part 1: Alternatives in Cyclopentenone Synthesis via Pauson-Khand Reaction

The Pauson-Khand reaction is a powerful formal [2+2+1] cycloaddition that combines an alkene, an alkyne, and carbon monoxide to construct a cyclopentenone ring system.[5][6] 1-Penten-4-yn-3-ol is an excellent substrate for intramolecular versions of this reaction. The choice of enyne precursor is critical as it dictates the substitution pattern of the resulting bicyclic enone.

Comparative Analysis of Enyne Precursors

Precursor	Key Structural Feature	Typical Catalyst	Yield (%)	Regio-/Stereoselectivity	Key Advantages & Disadvantages
1-Penten-4-yn-3-ol	C3-OH group	Co₂(CO)₈	40-60% (Intermolecular)	Good regioselectivity; larger alkyne substituent is alpha to the carbonyl.[7][8]	Adv: Readily available, OH group can direct stereochemistry. Disadv: Intermolecular reactions can have lower yields.[5]
3-Methyl-1-penten-4-yn-3-ol	Tertiary C3-OH	Co₂(CO)₈, Rh-based	~50%	High syn-selectivity in intramolecular reactions.[6]	Adv: Quaternary center provides steric bulk, influencing selectivity. Disadv: Synthesis can be complex.[4]
Simple 1,6-Enynes (e.g., Hept-1-en-6-yne)	Unfunctionalized alkyl chain	Rh/phosphine complexes	70-95%	Excellent for intramolecular reactions, forming bicyclo[3.3.0]octenones.	Adv: High yields in intramolecular cases, predictable selectivity. Disadv: Lacks the directing/functional handle of the OH group.
Nitrogen/Oxygen-tethered Enynes	Heteroatom in the tether	Ru, Ir-based catalysts	65-90%	Heteroatom can chelate to the metal center, enhancing reactivity and selectivity.	Adv: Access to heterocyclic cores, often with high catalytic efficiency. Disadv: Requires multi-step synthesis of the precursor.

Experimental Insight: Causality in Catalyst Choice

The traditional Pauson-Khand reaction uses a stoichiometric amount of dicobalt octacarbonyl (Co₂(CO)₈).[6] The reaction proceeds via the stable Nicholas intermediate (an alkyne-dicobalt hexacarbonyl complex), which then coordinates the alkene. However, this often requires high temperatures and long reaction times.[8]

Modern catalytic variants offer significant advantages. Rhodium and Iridium catalysts, for instance, operate at lower temperatures and with greater functional group tolerance. The choice of catalyst is dictated by the substrate. For a simple enyne, a standard rhodium catalyst might suffice. However, for a substrate like 1-penten-4-yn-3-ol, where the hydroxyl group can coordinate to the metal, a cobalt-based system might still be preferred to achieve a specific stereochemical outcome.

Workflow: Intramolecular Pauson-Khand Reaction

The following diagram illustrates a generalized workflow for the synthesis of a bicyclic cyclopentenone.

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A Senior Application Scientist's Guide to the Structural Validation of 1-Penten-4-yn-3-ol Derivatives

Introduction: The Imperative of Structural Certainty

The 1-penten-4-yn-3-ol scaffold is a cornerstone in modern synthetic chemistry, serving as a versatile building block in the synthesis of complex natural products, novel pharmaceuticals, and advanced materials. The unique arrangement of a vinyl group, a propargyl group, and a secondary alcohol within a compact five-carbon frame presents a rich playground for chemical transformations. However, this very complexity necessitates an unimpeachable, rigorous approach to structural validation. An error in assigning the structure of a key intermediate can lead to the misinterpretation of biological data, wasted resources, and ultimately, the failure of a research program.

This guide provides an in-depth, experience-driven comparison of the essential analytical techniques required to validate the structure of 1-penten-4-yn-3-ol derivatives. We will move beyond a simple recitation of methods to explain the causality behind our experimental choices, presenting a self-validating workflow that ensures the highest degree of confidence in your molecular architecture. The combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy forms a powerful analytical triad, where each technique provides a unique and complementary piece of the structural puzzle.

The Analytical Triad: A Multi-faceted Approach to Validation

No single technique can unambiguously determine a complex structure. True confidence is achieved by integrating data from orthogonal methods. The workflow below illustrates the logical progression from confirming functional groups to establishing the complete atomic connectivity.

Caption: A logical workflow for structural validation.

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

IR spectroscopy is the first line of inquiry, providing rapid and definitive evidence for the presence of key functional groups. Its power lies in identifying specific bond vibrations that are characteristic of the 1-penten-4-yn-3-ol core.

• Why we use it: To quickly confirm that the fundamental building blocks (hydroxyl, alkyne, alkene) are present in the purified product.

• Key Observables:

  • ~3600-3200 cm⁻¹ (broad): O-H stretch from the alcohol. The broadness is a classic indicator of hydrogen bonding.[1]

  • ~3300 cm⁻¹ (sharp, strong): ≡C-H stretch of the terminal alkyne. This is often a very distinct and reliable peak.[1][2]

  • ~2100-2260 cm⁻¹ (weak to medium): C≡C triple bond stretch. The intensity can be weak, especially in symmetrical environments, but its presence is confirmatory.[1][2]

  • ~1645 cm⁻¹ (variable): C=C stretch of the vinyl group.[3][4]

Mass Spectrometry (MS): The Molecular Weight and Formula

MS provides the exact molecular weight and, with high-resolution instruments (HRMS), the precise elemental composition. This is a critical checkpoint to ensure the product has the expected atomic makeup.

• Why we use it: To confirm the molecular formula and gain clues about the structure from fragmentation patterns.

• Key Observables:

  • Molecular Ion (M⁺): HRMS should provide a mass that corresponds to the calculated exact mass of the target derivative to within a few parts per million (ppm).

  • Fragmentation Patterns: The way the molecule breaks apart provides structural clues. For alcohols, common fragmentation includes:

    • Alpha-Cleavage: Breakage of the C-C bond adjacent to the oxygen atom is a major fragmentation pathway for alcohols.[5]

    • Dehydration: Loss of a water molecule (M-18) is also a common feature.[5]

  • Propargyl Cation: For terminal alkynes, cleavage often generates a resonance-stabilized propargyl cation, which can result in a characteristic peak at m/z = 39.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Map

NMR is the most powerful technique for structural elucidation, providing a detailed map of the carbon-hydrogen framework.[7][8] A combination of 1D and 2D NMR experiments is essential for an airtight structural proof.

• Why we use it: To determine the precise connectivity of every atom in the molecule, distinguish between isomers, and establish stereochemistry.

1D spectra provide the initial census of hydrogen and carbon environments.

• ¹H NMR: Reveals the number of distinct proton environments and their local connectivity through spin-spin coupling.

  • Vinyl Protons (δ ≈ 5.0-6.5 ppm): These typically appear as complex multiplets due to coupling to each other (geminal, cis, trans) and to the carbinol proton.

  • Carbinol Proton (-CH(OH)-, δ ≈ 4.5-5.0 ppm): The proton on the carbon bearing the hydroxyl group. Its chemical shift is variable, and it will be split by the adjacent vinyl and alkynyl protons.

  • Alkynyl Proton (≡C-H, δ ≈ 2.0-3.0 ppm): This proton is shielded compared to vinyl protons and often shows long-range coupling.[2][9]

• ¹³C NMR: Provides a count of the number of unique carbon environments.

  • Alkene Carbons (=CH₂, =CH-, δ ≈ 110-140 ppm): The sp² carbons of the double bond.[10]

  • Alkyne Carbons (-C≡C-, δ ≈ 70-90 ppm): The sp-hybridized carbons of the triple bond.[9]

  • Carbinol Carbon (-CH(OH)-, δ ≈ 60-70 ppm): The sp³ carbon attached to the oxygen.

• DEPT (Distortionless Enhancement by Polarization Transfer): This experiment is run in conjunction with the ¹³C NMR to differentiate between CH₃, CH₂, CH, and quaternary carbons, which is vital for correctly assigning the carbon skeleton.

2D NMR experiments are the linchpin of the validation process, revealing through-bond correlations that connect the individual puzzle pieces from the 1D spectra.

• COSY (COrrelation SpectroscopY): This experiment maps out all ¹H-¹H coupling networks.[11] A cross-peak between two protons indicates they are coupled (typically 2-3 bonds apart). This is used to trace the vinyl proton system and confirm its connection to the carbinol proton.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon it is directly attached to (a one-bond correlation).[12] It is the most reliable way to definitively assign which proton signal corresponds to which carbon signal.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most crucial experiment for confirming the overall structure. It shows correlations between protons and carbons that are two or three bonds away.[12][13] These long-range correlations are used to piece together the entire molecular framework across non-protonated (quaternary) carbons and heteroatoms.

Caption: Key HMBC correlations confirming the molecular backbone.

Data Synthesis: A Practical Example

Technique	Parameter	Expected Observation for 3-methyl-1-penten-4-yn-3-ol	Structural Inference
HRMS	Exact Mass	[M+H]⁺ calculated for C₆H₉O: 97.0648; Found: 97.0650 (2.1 ppm error)	Confirms the molecular formula is C₆H₈O.
FTIR	Wavenumber (cm⁻¹)	3350 (broad), 3295 (sharp), 2115 (weak), 1640 (medium)	Presence of -OH, ≡C-H, C≡C, and C=C groups confirmed.
¹H NMR	Chemical Shift (δ), Multiplicity, Coupling (J)	δ 5.95 (dd, J=17.2, 10.5 Hz, 1H, H-2)δ 5.25 (dd, J=17.2, 1.5 Hz, 1H, H-1a)δ 5.15 (dd, J=10.5, 1.5 Hz, 1H, H-1b)δ 2.60 (s, 1H, H-5)δ 2.10 (s, 1H, -OH)δ 1.45 (s, 3H, -CH₃)	Confirms vinyl system, terminal alkyne, and a methyl group. Absence of coupling for the methyl and alkynyl protons suggests they are attached to a quaternary carbon.
¹³C NMR	Chemical Shift (δ)	δ 142.5 (C-2)δ 113.0 (C-1)δ 85.0 (C-4)δ 75.0 (C-5)δ 70.0 (C-3)δ 28.0 (-CH₃)	Confirms 6 unique carbons: 2 sp², 2 sp, and 2 sp³ (one quaternary alcohol, one methyl).
HSQC	¹H- ¹³C Correlation	δ 5.95 ↔ δ 142.5δ 5.25/5.15 ↔ δ 113.0δ 2.60 ↔ δ 75.0δ 1.45 ↔ δ 28.0	Directly links each proton to its attached carbon, confirming assignments.
HMBC	¹H- ¹³C Correlation (2-3 bonds)	H-1a/b (5.25/5.15) → C-3 (70.0) H-5 (2.60) → C-3 (70.0) -CH₃ (1.45) → C-2 (142.5), C-3 (70.0), C-4 (85.0)	Crucial Proof: The methyl protons show correlations to the carbinol carbon (C-3), the adjacent vinyl carbon (C-2), and the adjacent alkynyl carbon (C-4). This unambiguously places the methyl group at the C-3 position, connecting all fragments.

Experimental Protocols

1. Sample Preparation for NMR Spectroscopy

• Accurately weigh 5-10 mg of the purified derivative.

• Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Tetramethylsilane (TMS) is typically used as an internal standard (δ 0.00 ppm).[14]

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Ensure the sample is fully dissolved and the solution is free of particulate matter.

2. Data Acquisition (General NMR)

• Acquire standard 1D ¹H and ¹³C{¹H} spectra.

• Acquire a DEPT-135 spectrum to differentiate carbon types.

• Acquire 2D spectra:

  • COSY: Standard gradient-selected (gCOSY) experiment.

  • HSQC: Standard gradient-selected sensitivity-enhanced experiment.

  • HMBC: Standard gradient-selected experiment, optimized for a long-range coupling constant of 8 Hz. This value is a good starting point for detecting typical 2- and 3-bond correlations.[11]

3. FTIR Spectroscopy (Attenuated Total Reflectance - ATR)

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and running a background scan.

• Place a small drop of the liquid sample or a few crystals of the solid sample directly onto the ATR crystal.

• Acquire the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

4. High-Resolution Mass Spectrometry (HRMS)

• Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent (e.g., methanol, acetonitrile).

• Introduce the sample into the mass spectrometer via direct infusion or LC-MS using an appropriate ionization source (e.g., Electrospray Ionization - ESI).

• Acquire the data in positive or negative ion mode, scanning a mass range appropriate for the expected molecular weight.

Conclusion: The Standard of Proof

The structural validation of 1-penten-4-yn-3-ol derivatives is not a mere formality; it is the foundation upon which all subsequent research is built. By systematically employing a combination of FTIR, HRMS, and a full suite of 1D and 2D NMR experiments, we create a self-validating dataset. IR confirms the functional groups, HRMS establishes the elemental formula, ¹H and ¹³C NMR provide a census of atoms, and 2D NMR experiments—especially HMBC—definitively assemble the molecular architecture. This rigorous, multi-faceted approach is the gold standard, ensuring that the molecule in the flask is unequivocally the molecule on paper, providing the unshakeable confidence required for high-impact scientific discovery.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-Penten-4-yn-3-ol

For the modern researcher, the synthesis and application of novel compounds like 1-penten-4-yn-3-ol are central to discovery. However, the responsibility of innovation extends beyond the benchtop; it encompasses the entire lifecycle of a chemical, culminating in its safe and compliant disposal. This guide provides a procedural framework for handling and disposing of 1-penten-4-yn-3-ol, grounded in scientific principles to ensure the safety of personnel and the protection of our environment. As a reactive unsaturated alcohol, its unique properties demand a rigorous and informed approach to waste management.

Understanding the Hazard Profile of 1-Penten-4-yn-3-ol

Effective disposal begins with a thorough understanding of the substance's intrinsic hazards. 1-Penten-4-yn-3-ol is not a benign organic molecule. Its structure, featuring both alkene and alkyne functional groups, contributes to its reactivity, while its physical properties classify it as a hazardous material.

The primary hazards are twofold:

• Flammability: With an extremely low flash point, this compound's vapors can ignite at typical ambient temperatures.[1] Any liquid with a flashpoint below 140°F (60°C) is considered flammable and is subject to strict federal and state regulations for storage and disposal.[2]

• Health Hazards: It is classified as causing serious eye damage.[3] The reactivity of its functional groups suggests potential for skin irritation and harm if ingested or inhaled.

These hazards dictate that 1-penten-4-yn-3-ol must be treated as regulated, hazardous waste. Under no circumstances should this chemical be disposed of down a sink or in standard refuse containers. [4][5][6] This action poses a severe risk of fire or explosion within the plumbing system and can lead to significant environmental contamination.[5][7]

Table 1: Physicochemical and Hazard Properties of 1-Penten-4-yn-3-ol

Property	Value	Implication for Disposal
Molecular Formula	C₅H₆O	Indicates a small, potentially volatile organic molecule.
Molecular Weight	82.10 g/mol [3]	Low molecular weight contributes to volatility.
Flash Point	6.887 °C (44.4 °F)[1]	Highly flammable. Vapors can ignite well below room temperature. Requires storage away from all ignition sources.
Boiling Point	111.4 °C at 760 mmHg[1]	Volatile, leading to the presence of flammable vapors.
GHS Hazard Codes	H318: Causes serious eye damage[3]	Requires stringent use of personal protective equipment (PPE) during handling and disposal.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol is designed to provide a clear, self-validating system for the safe disposal of 1-penten-4-yn-3-ol from the point of generation to final removal by a certified hazardous waste handler.

Step 1: Immediate Waste Collection at the Source

The principle of immediate containment is critical. All waste, including residues from reaction vessels, contaminated consumables (like pipette tips or chromatography materials), and unused portions, must be recognized as hazardous waste at the moment of their creation.

• Action: Designate a specific, clearly labeled waste container for 1-penten-4-yn-3-ol waste in the immediate vicinity of the experiment.

• Causality: Collecting waste at the source prevents the accidental mixing of incompatible chemicals and minimizes the risk of spills or exposure from transporting open, smaller containers through the lab.

Step 2: Waste Segregation and Container Selection

Proper segregation is paramount to prevent dangerous reactions.

• Action: Collect 1-penten-4-yn-3-ol waste in a dedicated container labeled "Hazardous Waste: Flammable Organic Liquid, 1-Penten-4-yn-3-ol."

• Container Specifications: Use a container made of a compatible material (e.g., glass or high-density polyethylene) with a secure, vapor-tight screw cap.[2][5] For quantities over 5 gallons, fire-resistive storage cabinets are necessary.[5] The container must be bonded and grounded during the transfer of the liquid to prevent static discharge, a potential ignition source.[8][9]

• Causality: Due to its unsaturated structure, 1-penten-4-yn-3-ol can react violently with strong oxidizing agents. It is also incompatible with acids and acid anhydrides.[10] Segregating it from these materials prevents exothermic or explosive reactions in the waste container.

Step 3: Storage in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must establish a Satellite Accumulation Area (SAA).[11] This is a designated location at or near the point of generation where waste is temporarily stored.

• Action: Once the primary collection container is full, securely seal it and transfer it to your laboratory's designated SAA.

• SAA Requirements: The SAA must be away from exits, open flames, and high-traffic areas.[5] The container must be kept closed at all times except when adding waste.

• Causality: The SAA provides a controlled, safe, and compliant holding area, limiting the volume of hazardous material in the main laboratory space and ensuring it is managed according to regulatory standards.

Step 4: Professional Disposal

The final step is the removal and disposal of the waste by a licensed professional service.

• Action: Arrange for a pickup with your institution's Environmental Health & Safety (EHS) department or a certified hazardous waste disposal company.[2][4] Ensure all containers are properly labeled with their contents for the disposal team.[4]

• Documentation: Maintain a log of the waste generated and await the final documentation from the disposal facility, which confirms the waste has been properly treated.

• Causality: Licensed facilities are equipped to handle flammable and hazardous liquids safely, using methods like industrial incineration or chemical treatment that comply with all local and federal environmental laws.[5][9]

Disposal Decision Workflow

The following diagram outlines the logical steps and decision points in the disposal process for 1-penten-4-yn-3-ol.

Caption: Decision workflow for the safe disposal of 1-Penten-4-yn-3-ol.

Emergency Procedures for Spills

In the event of a spill, immediate and correct action is crucial.

• Small Spills (<100 mL): If you are trained and have access to a chemical spill kit, you can manage the cleanup.

  • Alert personnel in the immediate area and ensure all ignition sources are extinguished.

  • Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

  • Contain the spill using an inert absorbent material like sand or vermiculite. Do not use combustible materials like paper towels.

  • Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[8]

  • Ventilate the area.

• Large Spills (>100 mL) or Unknowns:

  • Evacuate the area immediately.

  • Alert others and activate the nearest fire alarm if there is a risk of fire.

  • Contact your institution's emergency response team or EHS from a safe location.

By adhering to these scientifically-grounded procedures, researchers can confidently manage the lifecycle of 1-penten-4-yn-3-ol, ensuring that innovative work in the lab does not compromise safety or environmental integrity.

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Comprehensive Safety and Handling Guide for 1-Penten-4-yn-3-ol

This guide provides essential safety protocols, operational procedures, and disposal plans for the handling of 1-Penten-4-yn-3-ol (CAS No. 14304-27-9) in a laboratory setting. As a Senior Application Scientist, my aim is to equip researchers, scientists, and drug development professionals with the necessary information to manage this chemical safely, grounded in established scientific principles and field-proven safety practices. This document is structured to be a self-validating system for laboratory safety, emphasizing not just the "what," but the critical "why" behind each recommendation.

Understanding the Hazard Profile of 1-Penten-4-yn-3-ol

1-Penten-4-yn-3-ol is a unique bifunctional molecule containing both an alcohol and a terminal alkyne. This structure dictates its specific hazard profile, which must be thoroughly understood before any handling.

• Flammability: The most immediate physical hazard is its high flammability. With an extremely low flash point of approximately 6.887 °C, its vapors can ignite at temperatures well below standard room temperature.[1] Vapors are also likely heavier than air and can travel to a distant ignition source.[2][3] Therefore, all work must be conducted away from any potential ignition sources, including open flames, hot plates, and non-intrinsically safe electrical equipment.[2][4][5]

• Eye Damage: According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 1-Penten-4-yn-3-ol is classified as causing serious eye damage (H318).[6][7] This necessitates stringent eye protection to prevent irreversible injury from splashes or vapor exposure.

• Reactivity of the Terminal Alkyne: The terminal C-H bond on the alkyne group is acidic (pKa ≈ 25) and can be deprotonated by strong bases to form an acetylide anion.[8][9] More critically, terminal alkynes can react with certain metals, particularly heavy metals like copper, silver, and mercury, to form highly unstable and explosive metal acetylides.[6][10] This reactivity demands careful selection of equipment and avoidance of incompatible materials.

Key Physicochemical and Hazard Data

Property	Value/Information	Source(s)
Molecular Formula	C₅H₆O	[6]
Molecular Weight	82.10 g/mol	[6]
CAS Number	14304-27-9	[6]
Flash Point	6.887 °C	[1]
Boiling Point	111.376 °C at 760 mmHg	[1]
GHS Hazard Statement	H318: Causes serious eye damage	[6][7]
Primary Hazards	Highly Flammable Liquid, Serious Eye Damage, Potential for Explosive Acetylide Formation	[1][6][10]
Incompatible Materials	Strong oxidizing agents, acids, acid anhydrides, and certain metals (especially copper and its alloys like brass and bronze)	[11]

Personal Protective Equipment (PPE): A Multi-Layered Defense

Given the hazards, a comprehensive PPE strategy is mandatory. The selection of PPE is not merely a checklist; it is a system designed to protect you from identified risks.

Core PPE Requirements

• Eye and Face Protection:

  • Primary Protection: Chemical splash goggles that provide a complete seal around the eyes are the minimum requirement.[12]

  • Secondary Protection: A full-face shield must be worn over the chemical splash goggles whenever handling larger quantities (>50 mL) or when there is a significant risk of splashing. This provides an additional layer of protection for the entire face.[12]

• Skin Protection:

  • Gloves: Nitrile gloves are recommended for their resistance to a range of chemicals, including many solvents and alcohols.[13] Given that no glove material offers indefinite protection, it is crucial to change gloves immediately if they become contaminated. For prolonged operations, consider double-gloving.

  • Lab Coat: A flame-resistant (FR) lab coat is essential due to the high flammability of the compound. Standard cotton or polyester lab coats can ignite and continue to burn, causing severe injuries.[14]

• Respiratory Protection:

  • All handling of 1-Penten-4-yn-3-ol must be performed within a certified chemical fume hood to control vapor inhalation.[6] If there is a potential for exposure above established limits, or in the event of a large spill where the fume hood's containment may be compromised, a NIOSH-approved respirator with an organic vapor cartridge would be necessary.[15]

Step-by-Step PPE Protocol (Donning and Doffing)

Properly putting on and taking off PPE is as critical as its selection to prevent cross-contamination.

Donning Sequence:

• Put on the flame-resistant lab coat and fasten it completely.

• Put on the inner pair of nitrile gloves (if double-gloving).

• Put on chemical splash goggles.

• Put on the outer pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

• Put on the face shield (if required).

Doffing Sequence (to be performed in a designated area):

• Remove the face shield.

• Remove the outer pair of gloves by peeling them off without touching the outside surface with your bare skin. Dispose of them in the appropriate hazardous waste container.

• Remove the flame-resistant lab coat by rolling it outwards and away from your body.

• Remove the chemical splash goggles.

• Remove the inner pair of gloves (if used) and dispose of them.

• Wash hands thoroughly with soap and water.

Operational Plan: Safe Handling from Receipt to Reaction

A systematic workflow minimizes risk at every stage of handling.

Pre-Handling and Storage

• Receipt and Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

• Storage Location: Store 1-Penten-4-yn-3-ol in a dedicated, well-ventilated flammable liquids cabinet.[5][16] The storage area must be away from heat, sparks, and direct sunlight.[3][5]

• Refrigerator Storage: If cold storage is required, it must be in a refrigerator or freezer specifically designed and approved for flammable liquid storage (often labeled "explosion-proof" or "flammables safe").[2][5] Never store this chemical in a standard household refrigerator.[5]

• Incompatibility: Ensure it is stored segregated from incompatible materials, especially strong oxidizing agents and acids.[5][11]

Experimental Workflow

The following diagram illustrates the logical flow for safely handling 1-Penten-4-yn-3-ol during an experiment.

Caption: Workflow for Safe Handling of 1-Penten-4-yn-3-ol and Spill Response.

Key Causality in the Workflow:

• Step 4 (Grounding and Bonding): Pouring flammable liquids can generate static electricity, which can serve as an ignition source.[2][17] Grounding and bonding containers provides a path for static charge to dissipate safely.[4][5]

• Step 7 (Non-Metallic Tools): To mitigate the risk of forming explosive acetylides, avoid contact with copper, brass, bronze, silver, or mercury.[11] Using tools made of or coated with inert materials like PTFE is a critical precaution.

• Step 10 (Segregate Waste): Proper waste segregation is crucial for safe disposal and to prevent unintended reactions in the waste container.[18][19]

Disposal Plan: Cradle-to-Grave Responsibility

As the generator of hazardous waste, you are responsible for its safe disposal from "cradle to grave."

Waste Collection

• Designated Waste Container: All waste containing 1-Penten-4-yn-3-ol, including rinsates from cleaning glassware, must be collected in a clearly labeled hazardous waste container.

• Labeling: The label must include the words "Hazardous Waste," the full chemical name "1-Penten-4-yn-3-ol," and any other components in the waste stream. It should also have the appropriate hazard pictograms (flammable, corrosive/eye damage).

• Segregation: Do not mix this waste with incompatible waste streams, particularly strong acids, bases, or oxidizers. It should be collected as a non-halogenated organic waste.[19]

Disposal Procedure

• Quenching (Optional but Recommended): For residual, unreacted 1-Penten-4-yn-3-ol, the reactivity of the terminal alkyne can be mitigated by quenching. This can be done by slowly adding a proton source like isopropanol or methanol to the liquid waste in a fume hood.[6]

• Container Management: Keep the waste container tightly sealed when not in use and store it in a designated satellite accumulation area within the lab, away from operational areas.

• Final Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office.[6] Never pour this chemical down the drain. All disposal must comply with local, state, and federal regulations.[20]

By adhering to these comprehensive guidelines, you can effectively mitigate the risks associated with 1-Penten-4-yn-3-ol, ensuring a safe laboratory environment for yourself and your colleagues.

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